3-Ethenyl-1-methyl-1H-indole

• CAS: 62747-53-9

Core Science & Biosynthesis

3-Ethenyl-1-methyl-1H-indole chemical structure and properties

Part 1: Executive Summary

3-Ethenyl-1-methyl-1H-indole (also known as 1-methyl-3-vinylindole ) is a highly reactive, electron-rich diene utilized primarily as a transient intermediate in organic synthesis and materials science. Unlike its stable 3-alkyl analogs, this vinyl-substituted indole is prone to spontaneous polymerization and oxidation, necessitating in situ generation or immediate usage upon isolation.

Its primary utility lies in its role as a 4π component in Diels-Alder [4+2] cycloadditions , allowing for the rapid construction of carbazole alkaloids (e.g., ellipticine derivatives) and fused heterocyclic systems relevant to oncology drug discovery. Additionally, it serves as a monomer for the synthesis of conductive or photoactive polymers (poly(3-vinyl-1-methylindole)).

Part 2: Chemical Identity & Structural Analysis[1][2][3]

Nomenclature & Identifiers

Parameter	Detail
IUPAC Name	3-Ethenyl-1-methyl-1H-indole
Common Names	1-Methyl-3-vinylindole; N-Methyl-3-vinylindole
Molecular Formula	C₁₁H₁₁N
Molecular Weight	157.21 g/mol
SMILES	CN1C=C(C=C)C2=CC=CC=C12
Key Precursor CAS	19012-03-4 (1-Methylindole-3-carboxaldehyde)

Structural Electronic Properties

The molecule features a vinyl group conjugated with the electron-rich indole ring. The nitrogen lone pair participates in the aromatic system, pushing electron density toward the C3 position and subsequently into the vinyl group.

• Resonance Effect: The vinyl terminus (β-carbon) is highly nucleophilic.

• HOMO Energy: High, making it an exceptional diene for Inverse Electron Demand Diels-Alder (IEDDA) or normal demand reactions with highly electron-deficient dienophiles (e.g., maleimides, quinones).

Part 3: Physicochemical Profile[8][9]

Note: Due to high reactivity, experimental bulk properties are often approximated from fresh isolates or substituted analogs.

Property	Value / Description
Physical State	Colorless to pale yellow oil (tends to darken/solidify upon polymerization).
Melting Point	Low melting solid or oil at RT (Substituted analogs are solids).
Solubility	Soluble in CH₂Cl₂, THF, EtOAc; Insoluble in water.
Stability	High Risk: Prone to acid-catalyzed polymerization and photo-oxidation. Store under inert atmosphere (Ar/N₂) at -20°C.
¹H NMR (CDCl₃)	Vinyl Protons: Characteristic ABX system. • ~6.8 ppm (dd, vinyl -CH=)• ~5.7 ppm (dd, vinyl =CH₂ trans)• ~5.2 ppm (dd, vinyl =CH₂ cis)N-Methyl: ~3.75 ppm (s, 3H).

Part 4: Synthetic Pathways

Primary Route: Wittig Olefination

The most reliable method for generating 3-ethenyl-1-methyl-1H-indole is the Wittig reaction of 1-methylindole-3-carboxaldehyde . This protocol ensures high yield and allows for immediate trapping of the unstable product.

Reagents:

• Precursor: 1-Methylindole-3-carboxaldehyde (CAS: 19012-03-4)[1]

• Ylide Source: Methyltriphenylphosphonium bromide (MePPh₃Br)

• Base: n-Butyllithium (n-BuLi) or Potassium tert-butoxide (KOtBu)

• Solvent: Anhydrous THF

Step-by-Step Protocol:

• Ylide Formation:

  • Flame-dry a 100 mL round-bottom flask (RBF) and purge with Argon.

  • Add MePPh₃Br (1.2 equiv) and anhydrous THF. Cool to 0°C.

  • Add n-BuLi (1.2 equiv, 2.5M in hexanes) dropwise. The solution will turn bright yellow (phosphorane formation).

  • Stir at 0°C for 30 minutes.

• Coupling:

  • Dissolve 1-methylindole-3-carboxaldehyde (1.0 equiv) in minimal anhydrous THF.

  • Add the aldehyde solution dropwise to the ylide at 0°C.

  • Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (disappearance of aldehyde).

• Work-up (Critical for Stability):

  • Quench with saturated NH₄Cl.

  • Extract rapidly with Et₂O (Ether is preferred over DCM to avoid acid traces).

  • Dry over Na₂SO₄ containing a trace of hydroquinone (radical inhibitor) if storage is intended.

  • Concentrate in vacuo at low temperature (<30°C).

  • Usage: Use immediately for cycloaddition or store in benzene/solution at -20°C.

Figure 1: Wittig synthesis pathway for 1-methyl-3-vinylindole.

Part 5: Reactivity & Mechanistic Insights

Diels-Alder Cycloaddition ([4+2])

The vinyl indole system acts as a diene .[2] The C2=C3 bond of the indole and the exocyclic vinyl group form the 4π system. However, the aromaticity of the indole ring must be broken during the transition state, which requires highly reactive dienophiles (e.g., N-phenylmaleimide, benzoquinone, or benzyne) or Lewis Acid catalysis.

Mechanism:

• Concerted Addition: The dienophile attacks the vinyl group and the C2 position of the indole.

• Intermediate: A tetrahydrocarbazole derivative is formed.

• Aromatization: Often, the initial adduct undergoes oxidation (spontaneous or induced by DDQ) to restore the aromaticity of the benzene ring, yielding a fully aromatic carbazole.

Figure 2: [4+2] Cycloaddition mechanism yielding carbazole scaffolds.

Polymerization

Under acidic conditions or radical initiation, the vinyl group polymerizes.

• Cationic Polymerization: Initiated by protonation of the vinyl group (forming a stabilized carbocation at the benzylic/indolic position).

• Result: Poly(3-vinyl-1-methylindole), a hole-transporting material used in organic electronics.

Part 6: Applications in Drug Discovery

Carbazole Alkaloid Synthesis

The primary pharmaceutical application is the synthesis of Ellipticine and Olivacine analogs. These planar tetracyclic compounds intercalate into DNA and inhibit Topoisomerase II, exhibiting potent anti-tumor activity.

• Strategy: 1-Methyl-3-vinylindole + Pyridyne (generated in situ)

  Pyridocarbazole core.

Tubulin Inhibitors

Derivatives of vinyl indoles have been explored as tubulin polymerization inhibitors. The rigid vinyl linker positions the indole moiety in the colchicine binding site of tubulin.

Part 7: Safety & Handling (MSDS Highlights)

Hazard Class	Description	Mitigation
Polymerization	May polymerize exothermically.	Store with stabilizers (hydroquinone) at -20°C.
Acute Toxicity	Likely toxic if swallowed/inhaled (based on indole profile).	Use full PPE (gloves, respirator) in a fume hood.
Oxidation	Air-sensitive; forms peroxides/gums.	Handle under Argon/Nitrogen.

References

• Wittig Synthesis of Vinylindoles: Pindur, U., & Eitel, M. (1988). Synthetic and spectroscopic studies on 2- and 3-vinylindoles. Helvetica Chimica Acta.

• Diels-Alder Reactivity: Pindur, U. (1990). [4+2] Cycloaddition reactions of vinylindoles: A versatile route to carbazole derivatives. Heterocycles.

• Precursor Properties (Aldehyde): Sigma-Aldrich. 1-Methylindole-3-carboxaldehyde Product Sheet.

• Polymerization Studies: Synthesis and characterization of poly(3-vinyl-1-methylindole). Journal of Polymer Science.

Sources

• 1. 1-Methylindole-3-carboxaldehyde CAS#: 19012-03-4 [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]

1-methyl-3-vinylindole IUPAC name and synonyms

Content Type: In-depth Technical Guide Audience: Researchers, Synthetic Chemists, and Drug Discovery Professionals[1]

Executive Summary

1-Methyl-3-vinylindole (IUPAC: 1-methyl-3-ethenyl-1H-indole) is a highly reactive, electron-rich diene intermediate used primarily in the synthesis of functionalized carbazoles and indole alkaloids.[1] Unlike its C3-unsubstituted parent, the N-methyl group protects the nitrogen from participation in unwanted side reactions, while the C3-vinyl group serves as a potent 4

component in Diels–Alder cycloadditions. This guide details its synthesis, stabilization, and mechanistic applications in constructing complex pharmacophores.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

Due to its tendency to polymerize and oxidize, 1-methyl-3-vinylindole is rarely available as a shelf-stable commercial reagent.[1] It is typically synthesized in situ or used immediately after isolation.[1]

Property	Specification
IUPAC Name	1-Methyl-3-ethenyl-1H-indole
Common Synonyms	1-Methyl-3-vinyl-1H-indole; N-Methyl-3-vinylindole
CAS Number	Not widely listed (Precursor Aldehyde: 19012-03-4)
Molecular Formula	C H N
Molecular Weight	157.21 g/mol
Appearance	Colorless to pale yellow oil (freshly prepared)
Solubility	Soluble in CH Cl , THF, EtOAc; insoluble in water
Stability	High; prone to polymerization at RT.[1] Store at -20°C under Ar/N .

Synthetic Protocol: The Wittig Olefination

The most robust route to 1-methyl-3-vinylindole is the Wittig olefination of 1-methylindole-3-carboxaldehyde .[1] This protocol ensures high yield and minimizes polymer formation by controlling basicity and temperature.[1]

Reagents & Equipment

• Precursor: 1-Methylindole-3-carboxaldehyde (CAS: 19012-03-4)[1]

• Ylide Source: Methyltriphenylphosphonium bromide (MePPh

  Br)

• Base:

  -Butyllithium ( -BuLi, 1.6 M in hexanes) or NaH[1]

• Solvent: Anhydrous Tetrahydrofuran (THF)[2]

• Atmosphere: Argon or Nitrogen (strictly oxygen-free)[1]

Step-by-Step Methodology

• Ylide Generation:

  • Charge a flame-dried Schlenk flask with MePPh

    Br (1.2 equiv) and anhydrous THF (0.1 M concentration relative to aldehyde).

  • Cool the suspension to 0°C in an ice bath.

  • Add

    -BuLi (1.2 equiv) dropwise over 10 minutes.[1] The solution will turn bright yellow, indicating the formation of the phosphorous ylide.

  • Stir at 0°C for 30–60 minutes to ensure complete deprotonation.

• Olefination:

  • Dissolve 1-methylindole-3-carboxaldehyde (1.0 equiv) in a minimal amount of anhydrous THF.

  • Add the aldehyde solution dropwise to the ylide mixture at 0°C.

  • Allow the reaction to warm to room temperature and stir for 1–3 hours. Monitor consumption of the aldehyde by TLC (typically 20% EtOAc/Hexanes).

• Workup & Isolation:

  • Quench with saturated aqueous NH

    Cl.[1]

  • Extract with Et

    O or EtOAc (3x).[1] Wash combined organics with brine and dry over anhydrous MgSO .[1]

  • Concentrate in vacuo at low temperature (< 30°C).[1]

  • Purification: Rapid filtration through a short pad of silica gel (eluting with 9:1 Pentane/Et

    O) is often sufficient.[1]

  • Yield: Expect 85–90% as a colorless/pale yellow oil.[1]

Mechanism & Workflow Diagram

Figure 1: Synthetic pathway via Wittig olefination.[1] The reaction proceeds through a [2+2] cycloaddition to form an oxaphosphetane intermediate, followed by elimination to yield the vinylindole.

Reactivity & Mechanistic Insight

1-Methyl-3-vinylindole is a "privileged diene" in organic synthesis.[1] Its reactivity is dominated by the electron-rich nature of the indole ring, which activates the exocyclic vinyl group for Diels–Alder [4+2] cycloadditions .

The Diels–Alder Cycloaddition

When reacted with electron-deficient dienophiles (e.g., N-phenylmaleimide, quinones, or arynes), 1-methyl-3-vinylindole undergoes rapid cycloaddition.[1]

• Regioselectivity: The reaction is highly regioselective.[1] The vinyl group (C3) and the C2-C3 double bond of the indole act as the diene system.

• Aromatization: The initial tetrahydrocarbazole adduct is often unstable and tends to aromatize (oxidize) to the fully conjugated carbazole system, either spontaneously or with oxidants like DDQ.

Protocol: Reaction with N-Phenylmaleimide (NPM)[1]

• Dissolution: Dissolve 1-methyl-3-vinylindole (1.0 equiv) in CH

  Cl or Benzene.[1]

• Addition: Add N-phenylmaleimide (1.1 equiv).

• Conditions: Stir at Room Temperature for 12–24 hours. (Heating to 50°C may be required for less reactive dienophiles).[1]

• Outcome: The [4+2] cycloadduct often precipitates or can be isolated by concentration.[1]

Reactivity Pathway Diagram

Figure 2: Mechanistic flow of the Diels–Alder reaction.[1] The vinylindole acts as the 4

component, forming a fused tricyclic system that is easily oxidized to a carbazole.

Applications in Drug Discovery

Carbazole Alkaloid Synthesis

The primary utility of 1-methyl-3-vinylindole is as a scaffold for carbazole alkaloids (e.g., ellipticine derivatives).[1] These compounds are DNA intercalators and topoisomerase II inhibitors.[1] The [4+2] cycloaddition allows for the rapid construction of the tetracyclic core found in these drugs.

Tubulin Polymerization Inhibitors

Derivatives of 3-vinylindole have been identified as potent inhibitors of tubulin polymerization.[1] By modifying the vinyl substituent (e.g., adding aryl groups via Heck coupling before the vinylation), researchers can tune the binding affinity to the colchicine site on tubulin.

Polymer Materials

1-Methyl-3-vinylindole can serve as a monomer for poly(3-vinyl-1-methylindole) .[1] These conductive polymers are explored for use in organic electronics and sensors due to the redox activity of the indole pendant groups.

Handling & Safety (SDS Summary)

• Instability: The compound is prone to acid-catalyzed polymerization and oxidative degradation.[1] Do not store neat at room temperature.

• Storage: Store at -20°C under an inert atmosphere (Argon). Dilute solutions in benzene or toluene are more stable than the neat oil.[1]

• Toxicity: Like 1-methylindole, it is an irritant to eyes, skin, and the respiratory tract. Use standard PPE (gloves, goggles, fume hood).

• Odor: Indole derivatives often possess a strong, fecal-like odor at high concentrations; handle in a well-ventilated hood.[1]

References

• Wittig Synthesis & Photocyclization

  • The Wittig Synthesis and Photocyclodehydrogenation of 3-(2-Aryl)

  • Source:

• Diels-Alder Reactivity

  • New Diels–Alder reactions of 3-vinylindoles with an aryne: selective access to functionalized [a]anellated carbazoles.[1][3]

  • Source:

• Room Temperature Cycloaddition

  • Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles (Compar

  • Source:

• Precursor Data

  • 1-Methylindole-3-carboxaldehyde Product D

  • Source: [1]

• General Indole Reactivity

  • Indole Ring Synthesis: From Natural Products to Drug Discovery.[1][4]

  • Source:

Sources

• 1. 1-Methylindole | C9H9N | CID 11781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 3. New Diels–Alder reactions of 3-vinylindoles with an aryne: selective access to functionalized [a]anellated carbazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

3-Vinylindole Derivatives in Medicinal Chemistry: Synthetic Architectures and Therapeutic Utility

Executive Summary: The Indole "Privileged" Scaffold

In the hierarchy of medicinal chemistry scaffolds, the indole ring system is undisputed royalty, often termed a "privileged structure" due to its ability to bind diverse biological targets with high affinity. Within this family, 3-vinylindole (3-VI) derivatives represent a specialized, highly reactive subclass. They serve a dual purpose:

• Pharmacophores: Direct acting agents exhibiting potent anticancer (tubulin targeting) and antimicrobial properties.

• Synthetic Linchpins: Acting as electron-rich dienes in Diels–Alder cycloadditions to generate complex fused ring systems, such as tetrahydrocarbazoles and carbazole alkaloids (e.g., ellipticine, olivacine).

This guide dissects the synthetic methodologies, reactivity profiles, and medicinal applications of 3-vinylindoles, providing actionable protocols for the bench scientist.

Synthetic Architectures

The construction of the 3-vinylindole core requires strategies that balance the inherent nucleophilicity of the indole C3 position with the stability of the exocyclic double bond.

The Knoevenagel Condensation (The "Green" Route)

The most atom-economic route involves the condensation of indole-3-carbaldehydes with active methylene compounds.

• Mechanism: Base-catalyzed deprotonation of the active methylene followed by nucleophilic attack on the aldehyde.

• Utility: Ideal for generating "push-pull" systems where the vinyl group is substituted with electron-withdrawing groups (CN, COOR), enhancing stability and biological activity.

• Catalysts: Piperidine, ionic liquids, or heterogeneous catalysts like amide-functionalized MOFs.

Transition Metal Catalysis (The "Coupling" Route)

For unactivated or aryl-substituted vinylindoles, metal catalysis offers precision.

• Heck Coupling: Pd-catalyzed reaction of 3-haloindoles with olefins.

• Indium(III) Catalysis: A recent breakthrough involves the InCl₃-catalyzed reaction of vinyl azides with unfunctionalized indoles. This pathway is notable for preserving the vinyl function while displacing the azide, a rarity in nucleophilic substitution.

Wittig and Horner-Wadsworth-Emmons (HWE)

Standard olefination of indole-3-carboxaldehydes. While reliable, purification can be complicated by triphenylphosphine oxide byproducts.

Chemical Reactivity Profile: The 4 Component

The defining feature of 3-vinylindole is its ability to function as a masked diene. The indole C2=C3 bond acts in concert with the exocyclic vinyl group, creating a 4

electron system capable of participating in [4+2] cycloadditions.

Diels–Alder Cycloadditions

This is the primary route to Carbazole alkaloids .[1]

• Reaction: 3-Vinylindole (Diene) + Dienophile (Maleimide/Quinone)

  Tetrahydrocarbazole.

• Aromatization: The initial adduct is often oxidized (using DDQ or air) to the fully aromatic carbazole.

• Regioselectivity: Controlled by the electronics of the vinyl substituent. Electron-donating groups at C3 favor specific regioisomers when reacting with unsymmetrical quinones.

[3+2] Cycloadditions

Reaction with 1,3-dipoles (e.g., azomethine ylides) yields spiropyrrolidines , a scaffold increasingly relevant in p53-MDM2 inhibition.

Reactivity Visualization

The following diagram maps the core reactivity modes of the 3-vinylindole scaffold.

Caption: Core reactivity modes of 3-vinylindole. The scaffold acts primarily as an electron-rich diene or electrophile depending on substitution.

Medicinal Chemistry Applications

Oncology: Tubulin and Cell Cycle Arrest

3-vinylindole derivatives, particularly those bearing aryl substituents (e.g., naphthyl, trimethoxyphenyl), structurally mimic Combretastatin A-4 .

• Mechanism: They bind to the colchicine site of tubulin, inhibiting polymerization. This leads to G2/M phase cell cycle arrest and subsequent apoptosis.

• Key SAR: A "twisted" conformation between the indole and the vinyl-aryl group is often required for optimal binding pocket fit.

Antimicrobial Agents

N-vinyl and 3-vinylindoles have demonstrated potency against MRSA (Methicillin-resistant Staphylococcus aureus) and C. albicans.

• Mechanism: Disruption of cell wall synthesis and membrane potential.

• Lead Compounds: Bis(indolyl)methanes derived from vinyl precursors show broad-spectrum activity.

Experimental Protocols

Protocol A: Synthesis of 3-Vinylindole via Knoevenagel Condensation

A robust, scalable method for generating electron-deficient vinylindoles.

Reagents:

• Indole-3-carbaldehyde (1.0 equiv)

• Malononitrile (1.1 equiv)

• Piperidine (0.1 equiv, Catalyst)

• Ethanol (Solvent)

Workflow:

• Dissolution: Dissolve 5.0 mmol of indole-3-carbaldehyde in 15 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 5.5 mmol of malononitrile followed by 5 drops of piperidine.

• Reflux: Heat the mixture to reflux (78 °C) for 3–5 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Work-up: Cool the reaction to room temperature. The product usually precipitates as a solid.

• Purification: Filter the precipitate and wash with cold ethanol (2 x 5 mL). Recrystallize from hot ethanol/water if necessary.

• Validation:

  H NMR should show the disappearance of the aldehyde proton (~10 ppm) and the appearance of the vinylic proton (~7.8-8.2 ppm).

Protocol B: Diels–Alder Synthesis of Tetrahydrocarbazole

Demonstrating the "Diene" utility of the scaffold.

Reagents:

• 3-Vinylindole derivative (from Protocol A) (1.0 equiv)

• N-Phenylmaleimide (1.2 equiv)

• Toluene (Solvent)

Workflow:

• Setup: In a sealed tube or pressure vial, dissolve 1.0 mmol of 3-vinylindole and 1.2 mmol of N-phenylmaleimide in 5 mL of anhydrous toluene.

• Cycloaddition: Heat to 110 °C for 12 hours. The reaction mixture may darken.

• Analysis: Check LC-MS for the mass of the adduct (M+).

• Aromatization (Optional but common): To obtain the fully aromatic carbazole, add DDQ (2.0 equiv) to the reaction mixture and stir at room temperature for 1 hour.

• Isolation: Concentrate the solvent in vacuo. Purify via flash column chromatography (Silica gel, Hexane:EtOAc gradient).

Quantitative Data Summary

Compound Class	Reaction Type	Target/Application	Yield Range	Key Reference
3-Vinylindoles	In(III) Cat.[2] Coupling	Synthetic Intermediate	75-92%	[1]
Tetrahydrocarbazoles	Diels-Alder [4+2]	Alkaloid Synthesis	60-85%	[2, 5]
Spiropyrrolidines	[3+2] Cycloaddition	MDM2 Inhibition	70-88%	[4]
Naphthyl-vinylindoles	Knoevenagel	Anticancer (HeLa/SKOV3)	80-95%	[3]

Pathway Visualization: The Carbazole Route

The following diagram illustrates the logic flow from simple indole precursors to complex carbazole alkaloids using the 3-vinylindole strategy.

Caption: Step-wise synthesis of Carbazole alkaloids via the 3-vinylindole intermediate.[3][4]

References

• Indium(III) Catalyzed Reactions of Vinyl Azides and Indoles. Organic Letters, 2020. [5]

• Asymmetric Diels-Alder Reactions of Vinylindoles Using Organocatalysis. Thieme Connect, 2008.

• Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. MDPI Molecules, 2025.

• Multicomponent synthesis of spiropyrrolidine analogues derived from vinylindole/indazole. Beilstein J. Org. Chem., 2016.

• The Synthesis of Carbazoles from 3-Vinylindoles with Tetracyanoethylene. J. Am. Chem. Soc., 1966.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. New Diels–Alder reactions of 3-vinylindoles with an aryne: selective access to functionalized [a]anellated carbazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Guide: Reactivity of 3-ethenyl-1-methyl-1H-indole as a Diene

Executive Summary

The molecule 3-ethenyl-1-methyl-1H-indole (also referred to as 1-methyl-3-vinylindole) represents a highly specialized masked diene system. Unlike simple conjugated dienes, its reactivity is governed by the tension between the driving force of [4+2] cycloaddition and the energetic cost of temporarily disrupting the indole aromaticity.

This guide provides a rigorous analysis of its application in the synthesis of carbazole alkaloids and tetrahydrocarbazoles . We move beyond standard textbook definitions to address the practical stability issues, specifically the acid-sensitivity of the N-methyl derivative compared to its N-tosyl or N-Boc counterparts, and provide a self-validating protocol for high-yield cycloaddition.

Electronic Structure & Diene Character[1][2]

To successfully utilize 3-ethenyl-1-methyl-1H-indole (Structure 1 ) in synthesis, one must understand its frontier molecular orbitals (FMOs).

The Indole 4 System

The vinyl group at C3 is conjugated with the C2=C3 double bond of the indole ring. This creates a 1-aminobutadiene motif.

• HOMO Elevation: The N-methyl group exerts a positive inductive effect (+I) and a mesomeric effect (+M), significantly raising the energy of the Highest Occupied Molecular Orbital (HOMO).

• Reactivity Consequence: This makes the molecule an exceptionally electron-rich diene, highly reactive towards Normal Electron Demand Diels-Alder (NEDDA) reactions with electron-deficient dienophiles (e.g., maleimides, quinones).

• Stability Trade-off: Unlike N-sulfonyl or N-acyl derivatives, the N-methyl variant is prone to oxidative degradation and acid-catalyzed polymerization. It lacks the electron-withdrawing protection that stabilizes the diene against side reactions.

Mechanistic Pathway

The reaction proceeds via a concerted [4+2] cycloaddition to form a tetrahydrocarbazole intermediate. This intermediate is often unstable because the pyrrole ring's aromaticity is broken. The system strives to regain aromaticity, often requiring a subsequent oxidation step (dehydrogenation) to yield the fully aromatic carbazole.

Figure 1: Reaction coordinate from vinylindole to carbazole.[1][2][3] Note the intermediate requires oxidative assistance to reach the thermodynamic sink (Product).

Experimental Strategy & Substrate Scope

The choice of dienophile dictates the stability of the intermediate and the conditions required.

Dienophile Compatibility Table

Dienophile Class	Representative Reagent	Reactivity w/ Substrate	Primary Product	Notes
Maleimides	N-Phenylmaleimide (NPM)	High (RT to 80°C)	Tetrahydrocarbazole	Endo-selective. Often stable enough to isolate.
Quinones	1,4-Benzoquinone	Very High (RT)	Carbazole (via oxidation)	Quinone acts as both dienophile and oxidant.
Acetylenes	DMAD	Moderate (Reflux)	Dihydrocarbazole	Aromatizes spontaneously or with mild acid.
Acrylates	Methyl Acrylate	Low	Mixture	Requires Lewis Acid (Risk of polymerization).

The "Acid Sensitivity" Factor

Researchers often default to Lewis Acid catalysis (e.g., Et₂AlCl, BF₃·OEt₂) to accelerate Diels-Alder reactions.

• Critical Warning: For 1-methyl-3-vinylindole, strong Lewis acids often trigger polymerization of the electron-rich vinyl group rather than cycloaddition.

• Recommendation: Rely on thermal activation in non-polar solvents (Toluene, Xylene) or use mild organocatalysts (e.g., thioureas) if activation is strictly necessary.

Validated Protocol: Synthesis of Carbazole Scaffolds

This protocol describes the reaction with N-phenylmaleimide (NPM), a benchmark reaction for validating diene quality.

Materials

• Diene: 3-ethenyl-1-methyl-1H-indole (Freshly prepared or purified via neutral alumina column; silica is too acidic).

• Dienophile: N-Phenylmaleimide (1.1 equivalents).

• Solvent: Anhydrous Toluene (degassed).

• Oxidant (Optional): DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) for Step 2.

Step-by-Step Workflow

• Preparation: Dissolve 1.0 mmol of 3-ethenyl-1-methyl-1H-indole in 5 mL of anhydrous toluene under an Argon atmosphere.

• Addition: Add 1.1 mmol of N-phenylmaleimide in one portion. The solution typically turns yellow/orange.

• Cycloaddition:

  • Heat to 80°C for 4–6 hours.

  • Monitoring: TLC (Neutral Alumina plates, 10% EtOAc/Hexane). Look for the disappearance of the highly fluorescent vinylindole spot.

• Intermediate Isolation (Tetrahydrocarbazole):

  • Cool to room temperature.[4]

  • Concentrate in vacuo.

  • Note: If the tetrahydrocarbazole is the target, purify immediately via flash chromatography on neutral alumina .

• Aromatization (To Carbazole):

  • Redissolve the crude residue in 1,4-Dioxane.

  • Add 1.2 equivalents of DDQ. Stir at room temperature for 1 hour.

  • Filter through a pad of Celite to remove hydroquinone byproducts.

• Purification: Recrystallize from MeOH or purify via silica gel chromatography (the fully aromatic carbazole is stable on silica).

Decision Logic for Optimization

Figure 2: Decision matrix for reaction monitoring and product selection.

Troubleshooting & Competing Pathways

Problem: Polymerization (Gummy dark solid)

• Cause: The vinyl group is acid-sensitive. Trace acid in the solvent or silica gel induces cationic polymerization.

• Solution: Pre-wash glassware with dilute NH₄OH. Use Neutral Alumina instead of Silica Gel for purification of the starting material and the intermediate. Add a radical inhibitor (BHT) if thermal polymerization is suspected, though this is rare compared to acid-catalyzed issues.

Problem: Michael Addition vs. Diels-Alder

• Context: With highly polarized dienophiles (e.g., nitroalkenes), the vinylindole may act as a nucleophile at C3 (Michael donor) rather than a diene.

• Solution: Increase the temperature to favor the pericyclic pathway (entropic control) or switch to a less polar solvent (Benzene/Toluene) to destabilize the charge-separated transition state required for Michael addition.

Applications in Drug Discovery[7]

The 3-vinylindole moiety is a "masked" carbazole. This reactivity is pivotal in the synthesis of:

• Ellipticine Analogs: Antineoplastic agents that intercalate into DNA. The Diels-Alder approach allows for the rapid construction of the tetracyclic core.

• Tubingensin A Core: Complex indole alkaloids where the vinylindole serves as the diene in intramolecular cycloadditions.

References

• Pindur, U. (1985).[5] Chemische Eigenschaften und Syntheseverfahren von 3-Vinylindolen. Journal of Heterocyclic Chemistry. Link[5]

• Pindur, U., & Lutz, G. (1989). Diels-Alder reactions of 3-vinylindoles: A versatile route to carbazole derivatives. Helvetica Chimica Acta. Link

• Eames, J., et al. (2000). Diels–Alder reactions of 3-vinylindoles. Journal of the Chemical Society, Perkin Transactions 1. Link

• Liotta, D., et al. (1989). The reactivity of 3-vinylindoles towards dienophiles. Journal of Organic Chemistry. Link

• Kishore, K. G., et al. (2012). Synthesis of functionalized carbazoles via Diels–Alder reaction of 3-vinylindoles. Tetrahedron Letters. Link

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An In-depth Technical Guide to the Electronic Properties of N-Methylated Vinylindoles

Foreword for the Modern Researcher

In the landscape of organic electronics and medicinal chemistry, the indole scaffold remains a cornerstone of innovation. Its electron-rich nature and synthetic versatility have made it a privileged structure in materials science and drug design.[1] The introduction of a vinyl group extends this π-system, unlocking novel electronic behaviors. This guide focuses on a critical, yet nuanced, aspect of this molecular architecture: the impact of N-methylation on the electronic properties of vinylindoles.

This document is crafted not as a rigid protocol, but as a technical narrative for fellow scientists and drug development professionals. We will move beyond mere observation to explore the underlying causality—the "why" behind the shifts in molecular orbitals, redox potentials, and photophysical responses that occur when a methyl group is strategically placed on the indole nitrogen. Our exploration will be grounded in field-proven experimental techniques and validated by computational insights, providing a comprehensive framework for understanding and harnessing the unique electronic character of N-methylated vinylindoles.

The Electronic Influence of N-Methylation on the Indole Core

The indole ring is an aromatic heterocyclic system where a benzene ring is fused to a pyrrole ring.[2] Its electronic properties are dominated by the lone pair of electrons on the nitrogen atom, which participates in the 10-π electron aromatic system. Before examining the combined system of an N-methylated vinylindole, it is crucial to understand the fundamental electronic consequences of N-methylation on the indole core itself.

Inductive Effects and Electron Density

Methyl groups are classically considered weak electron-donating groups through an inductive effect (+I). However, in the context of the indole nitrogen, the effect is more complex. While some studies suggest an electron-donating character, others have pointed to an electron-withdrawing inductive effect of the methyl group on the indole nitrogen, which can influence the overall electron density distribution within the ring system.[3] N-methylation prevents the nitrogen from participating in hydrogen bonding as a donor and alters its steric profile, which can indirectly affect molecular packing in the solid state and solvation in solution.[4][5]

N-substitution on the indole ring with various groups has been shown to be a viable strategy for tuning the biological activities of the resulting compounds, including anti-inflammatory, antimicrobial, and antioxidant effects.[6]

Impact on Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are pivotal in determining a molecule's electronic behavior.[7][8] The energy of the HOMO relates to the ability to donate an electron (oxidation potential), while the LUMO energy relates to the ability to accept an electron (reduction potential).[9] The difference between these energies, the HOMO-LUMO gap, is a critical parameter that dictates the molecule's kinetic stability, chemical reactivity, and the energy of its lowest electronic excitation.[8][9][10]

N-methylation tends to raise the energy of the HOMO of the indole system. This destabilization of the HOMO makes the molecule easier to oxidize. The effect on the LUMO is generally less pronounced. Consequently, N-methylation can lead to a slight reduction in the HOMO-LUMO gap, which has significant implications for the molecule's optical and electronic properties.[11]

The Vinyl Group: Extending Conjugation

The introduction of a vinyl group at the C2, C3, or N1 position of the indole nucleus extends the π-conjugated system. This extension is fundamental to the electronic properties of the resulting vinylindole molecule.

• Bathochromic Shift: The extended conjugation typically leads to a bathochromic (red) shift in the UV-Visible absorption spectrum, meaning the molecule absorbs light at longer wavelengths.[12] This is a direct consequence of a smaller HOMO-LUMO gap.[8]

• Enhanced Reactivity: Vinylindoles serve as versatile synthons in organic synthesis, participating in various cycloaddition and dearomatization reactions, highlighting their unique reactivity profiles.[13][14][15]

• Semiconducting Properties: The extended π-system facilitates charge transport, making vinylindole derivatives promising materials for organic electronics, such as organic field-effect transistors (OFETs) and organic solar cells (OSCs).[1][16]

N-Methylated Vinylindoles: A Synergistic Electronic Profile

When N-methylation and vinyl substitution are combined, their individual electronic effects synergize to create a molecule with distinct properties. The N-methyl group modulates the electron density of the indole core, which in turn influences the electronic character of the extended π-system of the vinyl group. This interplay allows for fine-tuning of the material's optoelectronic characteristics.

Photophysical Properties: UV-Visible Absorption and Fluorescence

The electronic transitions of N-methylated vinylindoles can be probed using UV-Visible (UV-Vis) and fluorescence spectroscopy.

3.1.1. UV-Visible Spectroscopy

UV-Vis spectroscopy measures the absorption of light as a function of wavelength, corresponding to the excitation of electrons from occupied to unoccupied molecular orbitals.[17] The primary absorption band of interest for N-methylated vinylindoles corresponds to the π-π* transition, the energy of which is directly related to the HOMO-LUMO gap.[8]

Causality in Experimental Design: By comparing the λmax (wavelength of maximum absorbance) of a vinylindole with its N-methylated counterpart, one can directly quantify the electronic effect of N-methylation. A red shift in the λmax for the N-methylated species would indicate a reduction in the HOMO-LUMO gap.

Protocol: UV-Visible Spectroscopy Analysis

• Sample Preparation: Prepare dilute solutions (typically 10-5 to 10-6 M) of the N-methylated vinylindole and its non-methylated analogue in a UV-transparent solvent (e.g., methanol, acetonitrile, or cyclohexane).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer. Use the pure solvent as a reference.

• Data Acquisition: Scan a wavelength range that covers the expected absorption of the indole chromophore (e.g., 200-500 nm).

• Analysis: Identify the λmax for the π-π* transition for each compound. The molar absorptivity (ε) can be calculated using the Beer-Lambert law if the concentration and path length are known.

Electrochemical Properties: Probing Redox Behavior

Cyclic Voltammetry (CV) is a powerful and versatile electroanalytical technique for studying the redox properties of molecules.[18] It provides information on oxidation and reduction potentials, which can be correlated with the energies of the HOMO and LUMO levels, respectively.[7]

For an N-methylated vinylindole, the first oxidation event typically corresponds to the removal of an electron from the HOMO, which is distributed across the extended π-system. The oxidation potential is a direct measure of the energy required for this process.

Self-Validating System: A well-behaved CV experiment for a series of related compounds (e.g., indole, vinylindole, and N-methylated vinylindole) should show predictable trends. For instance, the introduction of electron-donating groups should lower the oxidation potential, while electron-withdrawing groups should increase it. The reversibility of the redox event provides insight into the stability of the generated radical cation.

Protocol: Cyclic Voltammetry for HOMO Energy Estimation

• Electrochemical Cell Setup:

  • Working Electrode: Glassy carbon electrode (GCE).[2][18]

  • Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl).[19]

  • Counter Electrode: Platinum wire.[19]

• Solution Preparation: Dissolve the N-methylated vinylindole (analyte) in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6).

• Internal Standard: Add a reference compound with a known, stable oxidation potential, such as ferrocene/ferrocenium (Fc/Fc+), for accurate potential calibration.

• Data Acquisition: Scan the potential from an initial value (e.g., 0 V) to a positive potential sufficient to observe the oxidation peak, and then reverse the scan. The scan rate is typically set between 50-200 mV/s.

• Data Analysis:

  • Determine the onset oxidation potential (Eoxonset) from the voltammogram.

  • Estimate the HOMO energy level using the empirical formula: EHOMO (eV) = -[Eoxonset vs Fc/Fc+ + EFc/Fc+ref] (where EFc/Fc+ref is the absolute energy of the ferrocene reference, often taken as 4.8 eV below the vacuum level).

Computational Modeling: A Theoretical Framework

Density Functional Theory (DFT) is a robust computational method used to predict the electronic structure of molecules.[20][21] DFT calculations can provide optimized molecular geometries, visualize the distribution of HOMO and LUMO, and calculate their respective energies.[9][22]

Causality in Modeling: DFT allows us to dissect the electronic contributions of different molecular fragments. By comparing the calculated HOMO of indole, 1-methylindole, 3-vinylindole, and 1-methyl-3-vinylindole, we can theoretically validate the inductive and resonance effects at play. The shape and localization of the frontier orbitals can explain the reactivity and photophysical behavior observed experimentally. For example, if the HOMO is heavily localized on the vinyl group, that site is likely to be the initial point of electrophilic attack.

Workflow: DFT Calculation of Electronic Properties

• Structure Optimization: Build the 3D structure of the N-methylated vinylindole. Perform a geometry optimization using a suitable functional and basis set (e.g., B3LYP/6-31G(d,p)).[20]

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to confirm it is a true energy minimum (no imaginary frequencies).

• Orbital Analysis: Calculate and visualize the HOMO and LUMO. Analyze their energy levels and spatial distribution.

• Simulated Spectra: Use Time-Dependent DFT (TD-DFT) to simulate the UV-Vis absorption spectrum by calculating vertical excitation energies and oscillator strengths.[22][23]

Data Synthesis and Visualization

To provide a clear, comparative overview, the electronic data for a hypothetical series of indole derivatives are presented below. These values are representative and illustrate the expected trends.

Tabulated Electronic Data

Compound	λmax (nm)	Eoxonset (V vs. Fc/Fc+)	EHOMO (eV)a	ELUMO (eV)b	HOMO-LUMO Gap (eV)
Indole	270[12]	+0.55	-5.35	-1.85	3.50
1-Methylindole	275	+0.48	-5.28	-1.82	3.46
3-Vinylindole	285	+0.50	-5.30	-2.00	3.30
1-Methyl-3-vinylindole	290	+0.43	-5.23	-1.98	3.25

a Calculated from Eoxonset. b Estimated from EHOMO and the optical gap from λmax.

Visualizing Key Concepts with Graphviz

Diagrams are essential for conceptual understanding. The following DOT scripts generate visualizations for the molecular structure, an experimental workflow, and an energy level diagram.

Molecular Structure

Caption: Generalized structure of an N-methylated vinylindole.

Experimental Workflow: CV Analysis

Caption: Workflow for determining HOMO energy via Cyclic Voltammetry.

Frontier Orbital Energy Level Diagram

Caption: Energy level diagram illustrating the HOMO-LUMO gap.

Conclusion and Outlook

The N-methylation of vinylindoles is a subtle but powerful strategy for tuning their electronic properties. This guide has elucidated how the interplay of inductive effects and extended π-conjugation modulates the frontier molecular orbitals, which is directly observable through photophysical and electrochemical measurements. The decrease in the HOMO-LUMO gap upon N-methylation, coupled with a lower oxidation potential, renders these molecules more suitable for hole-transporting applications in organic electronics and can significantly alter their biological redox activity.

The methodologies presented herein—a synergistic combination of synthesis, spectroscopy, electrochemistry, and computational modeling—provide a robust framework for the rational design of novel N-methylated vinylindoles. By understanding the fundamental electronic principles, researchers can strategically tailor these versatile scaffolds for next-generation applications, from more efficient organic semiconductors to precisely targeted therapeutic agents.

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• Chemistry of 2-vinylindoles: synthesis and applications. RSC Publishing. [Link]

• FREE RADICAL SCAVENGING AND CYCLIC VOLTAMETRIC STUDIES OF INDOLE ANALOGUES. JETIR.org. [Link]

• Synthesis, characterization and electrochemical properties of some biologically important indole-based-sulfonamide derivatives. PMC - NIH. [Link]

• Electrochemical oxidation of 3-substituted indoles. RSC Publishing. [Link]

• Pathways of Electrochemical Oxidation of Indolic Compounds. SciSpace. [Link]

• Route for the synthesis of N-vinylindoles 2a-i. Reaction conditions:... ResearchGate. [Link]

• Chemistry of 2-Vinylindoles: Synthesis and Applications. ResearchGate. [Link]

• Volumetric Study of Biologically Active Indole Derivatives in Aqueous and Micellar Media. JCBPS. [Link]

• Asymmetric Hydrovinylation of Vinylindoles. A Facile Route to Cyclo-penta[g]indole Natural Products (+)-cis-Trikentrin A and (+). PMC - NIH. [Link]

• Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. PMC. [Link]

• Synthesis of N-vinyl indoles with different vinyl selenones. ResearchGate. [Link]

• Probing the Electronic Environment of Methylindoles using Internal Rotation and (14)N Nuclear Quadrupole Coupling. PubMed. [Link]

• Synthesis and investigation of new indole-containing vinyl sulfide derivatives: In silico and in vitro studies for potential therapeutic applications. PubMed. [Link]

• Computational TD-DFT results for a) indoles, b) benzothiazoles, c)... ResearchGate. [Link]

• HOMO LUMO STUDY , REACTIVITY DESCRIPTORS AND MULLIKEN CHARGES OF IMIDAZOLE DERIVATIVE. IRJEdT. [Link]

• In silico Molecular Docking, DFT Analysis and ADMET Studies of Carbazo. AABC. [Link]

• The effect of N-methylation on photophysical properties of imidazole-based fluorescent molecules. Semantic Scholar. [Link]

• Synthesis of a New Series of 2-Vinylindoles and Their Cycloaddition Reactivity. ResearchGate. [Link]

• UV-Vis spectroscopy. University of Regensburg. [Link]

• A Practical Method for N Methylation of Indoles Using Dimethyl Carbonate. ResearchGate. [Link]

• Nucleophilicity of Indole Derivatives: Activating and Deactivating Effects Based on Proton Affinities and Electron Density Properties. ResearchGate. [Link]

• Exploring the Impact of the HOMO–LUMO Gap on Molecular Thermoelectric Properties: A Comparative Study of Conjugated Aromatic, Quinoidal, and Donor–Acceptor Core Systems. PMC - NIH. [Link]

• Synthesis, docking, MD simulation, ADMET, drug likeness, and DFT studies of novel furo[2,3-b]indol-3a-ol as promising Cyclin-dependent kinase 2 inhibitors. PMC - NIH. [Link]

• Methylation of indole? Sciencemadness Discussion Board. [Link]

• Synthesis, X-ray Structure, Hirshfeld, DFT Conformational, Cytotoxic, and Anti-Toxoplasma Studies of New Indole-Hydrazone Derivatives. MDPI. [Link]

• Application of 3-Alkyl-2-vinylindoles in Catalytic Asymmetric Dearomative (2+3) Cycloadditions. The Journal of Organic Chemistry - ACS Publications. [Link]

• HOMO-LUMO Energy Gap. Schrödinger. [Link]

• Validation of the DFT/N07D computational model on the magnetic, vibrational and electronic properties of vinyl radical. ResearchGate. [Link]

• Unveiling the Mechanism of N -Methylation of Indole with Dimethylcarbonate Using either DABCO or DBU as Catalyst. ResearchGate. [Link]

• Methylation of indole compounds using dimethyl carbonate.

• UV-Visible Spectroscopy. MSU chemistry. [Link]

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• Synthesis and photophysical characterization of fluorescent indole nucleoside analogues. RSC Publishing. [Link]

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• Conjugated Polymers Having Indolin-2-one Side Chains for Organic Electronics. UWSpace. [Link]

• Advances in organocatalytic asymmetric reactions of vinylindoles: powerful access to enantioenriched indole derivatives. Organic Chemistry Frontiers (RSC Publishing). [Link]

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Technical Guide: Comparative Stability and Handling of 3-Vinylindole Scaffolds

[1]

Executive Summary: The "Electron-Rich Diene" Paradox

In drug discovery, particularly in the synthesis of Aspidosperma alkaloids or carbazole-based intercalators, 3-vinylindoles are indispensable intermediates.[1] However, they present a notorious paradox: the very electronic features that make them useful synthetic handles (high electron density, conjugation) render them kinetically unstable.

This guide analyzes the stability profile of 3-vinylindole (1) versus its methylated counterpart, 3-ethenyl-1-methyl-1H-indole (2) .[1]

The Core Thesis: While N-methylation improves storage stability by eliminating proton-transfer-mediated degradation pathways, it enhances the electron density of the indole ring, making the vinyl group a more potent nucleophile.[1] Therefore, 3-ethenyl-1-methyl-1H-indole is not "stable" in an absolute sense; it is merely less prone to acid-catalyzed dimerization than the parent 3-vinylindole.[1]

Mechanistic Underpinnings of Instability

To handle these compounds, one must understand how they die. The primary degradation pathway is not simple oxidation, but Diels-Alder dimerization (and subsequent polymerization).

The [4+2] Cycloaddition Trap

3-Vinylindoles act as electron-rich dienes .[1] In the presence of trace acid or thermal energy, one molecule functions as the diene, and a second molecule functions as the dienophile .

• The Product: The result is a tetrahydrocarbazole dimer.

• The Catalyst: Protic sources (even slightly acidic silica gel) accelerate this process significantly for the NH-indole.

Visualization: The Degradation Pathway

The following diagram illustrates the self-destructive dimerization pathway that researchers must prevent.

Figure 1: The Diels-Alder dimerization pathway.[1] 3-vinylindoles self-react to form biologically inert carbazole dimers.[1]

Comparative Analysis: NH vs. N-Methyl[1]

The structural difference of a single methyl group drastically alters the kinetics of decomposition.

Feature	3-Vinylindole (Parent)	3-Ethenyl-1-methyl-1H-indole (N-Me)
Electronic State	Electron-rich; Amphoteric (NH is H-bond donor).[1]	Highly Electron-rich (Inductive +I effect of Me).[1]
Primary Instability	Acid-Catalyzed Dimerization. The NH proton facilitates H-bonding networks that lower the activation energy for dimerization [1].[1]	Thermal/Radical Polymerization. Lacks the acidic proton, slowing dimerization, but the ring is more susceptible to oxidation.
Chromatography	Decomposes on acidic Silica Gel.[1] Requires basic alumina or triethylamine-treated silica.[1]	Moderately stable on Silica, but basic alumina is preferred for high purity.[1]
Storage Half-Life	< 24 hours at RT (turns to gum).[1]	Days to Weeks at 4°C (if stored under Argon).
Handling Verdict	Transient Species. Generate and use immediately (One-pot).	Isolable Intermediate. Can be purified and stored cold.[1]

The "Proton Switch" Mechanism

The N-H proton in 3-vinylindole allows for a specific degradation mechanism involving protonation of the

-carbon of the vinyl group, generating a resonance-stabilized carbocation that is immediately attacked by a second indole molecule.

N-Methylation blocks this specific pathway. By removing the acidic proton, the N-methyl derivative forces the degradation to proceed via the slower, concerted Diels-Alder mechanism or radical pathways.[1] This is the causality behind its superior storage stability [2].[1]

Validated Synthesis & Handling Protocols

Protocol: Synthesis of 3-Ethenyl-1-methyl-1H-indole

Note: This protocol is designed to minimize contact with acidic surfaces.[1]

Reagents:

• Methyltriphenylphosphonium bromide (MTPB)

• n-Butyllithium (n-BuLi) or Potassium tert-butoxide (KOtBu)[1]

• 1-Methyl-1H-indole-3-carbaldehyde[1][2]

• Solvent: Anhydrous THF

Step-by-Step Workflow:

• Ylide Formation: Suspend MTPB (1.2 eq) in THF at 0°C. Add base (n-BuLi or KOtBu) dropwise. Stir 30 min until bright yellow (ylide formation).

• Addition: Add 1-Methyl-1H-indole-3-carbaldehyde (1.0 eq) in THF dropwise.

• Reaction: Warm to RT. Monitor by TLC (System: Hexane/EtOAc 8:2). Look for the disappearance of the aldehyde spot.

• Quench & Workup: Quench with saturated

  (carefully, do not make too acidic). Extract with Et2O.[1]

• Purification (CRITICAL):

  • Do NOT use standard silica gel.[1]

  • Use: Neutral Alumina or Silica gel pre-treated with 2% Triethylamine.[1]

  • Eluent: Hexane/EtOAc gradient.[1]

• Storage: Evaporate solvent at

  . Store as a solid/oil at -20°C under Argon.

Experimental Workflow Diagram

Figure 2: Optimized synthesis workflow emphasizing basic conditions to prevent polymerization.

Self-Validating Quality Control (QC)[1]

How do you know if your compound has degraded? Use these checks:

• The "Color Test": Pure 3-vinylindoles are usually white to pale yellow solids/oils.[1] If the sample turns orange or brown , oxidative polymerization has occurred.

• NMR Validation (1H NMR in

  ):

  • Valid: Look for the "ABX" system of the vinyl group (typically

    5.0–7.0 ppm).

  • Degraded: Disappearance of vinyl signals and broadening of aliphatic peaks (indicating polymer/dimer formation).

• Solubility: The monomer is soluble in standard organic solvents.[1] The polymer/dimer is often insoluble or forms a "gum" that resists dissolution.[1]

Applications in Drug Development[3][4]

Why persist with such unstable compounds?

• Diels-Alder Cycloadditions: They are the primary route to Carbazole Alkaloids (e.g., Ellipticine derivatives) used in oncology as DNA intercalators [3].[1]

• Michael Donors: The vinyl group can act as a nucleophile in specific organocatalytic cascades to form chiral indole derivatives.[1]

Strategic Advice: If your synthetic route requires a 3-vinylindole, plan the sequence so that the vinylindole is generated in situ or used in a "telescoped" process immediately after formation.

References

• Pindur, U. (1988).[1][3][4] First Synthesis of 2-Vinylindole and its Diels-Alder Reactions with CC-Dienophiles. Helvetica Chimica Acta.[1][3][4] Link

• Bergman, J., et al. (1989).[4] Dimerization of 2-vinyl indoles and their alcohol precursors. Journal of Heterocyclic Chemistry. Link

• Létinois-Halbes, U., et al. (2009).[1] Photochemical electrocyclisation of 3-vinylindoles to pyrido[2,3-a]carbazoles. European Journal of Medicinal Chemistry. Link

• Noland, W.E. (2009).[1] Access to Indoles via Diels-Alder reactions of vinylpyrroles.[1][5] University of Minnesota Digital Conservancy.[1] Link

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The Versatile Synthon: A Technical Guide to the Applications of 1-Methyl-3-vinylindole in Modern Organic Synthesis

Abstract

1-Methyl-3-vinylindole has emerged as a powerful and versatile building block in organic synthesis, prized for its unique electronic properties and diverse reactivity. This technical guide provides an in-depth exploration of the synthetic utility of 1-methyl-3-vinylindole, with a primary focus on its applications in cycloaddition reactions and the construction of complex molecular architectures. We will delve into the causality behind its reactivity, present detailed experimental protocols for key transformations, and offer insights into its role in the synthesis of pharmacologically relevant scaffolds. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage the synthetic potential of this valuable synthon.

Introduction: The Unique Profile of 1-Methyl-3-vinylindole

The indole nucleus is a ubiquitous motif in natural products and pharmaceuticals, driving continuous efforts to develop efficient methods for its functionalization.[1][2] Among the various strategies, the use of vinylindoles as platform molecules has gained significant traction for creating enantioenriched and structurally complex indole derivatives.[1] 1-Methyl-3-vinylindole, specifically, offers a distinct reactivity profile. The presence of the N-methyl group, as opposed to an N-H or a bulky N-protecting group, influences the molecule's electronic and steric properties, which can be strategically exploited in various transformations.

The synthesis of 1-methyl-3-vinylindole is typically achieved through olefination reactions of 1-methylindole-3-carboxaldehyde, a readily available starting material.[3] Common methods include the Wittig reaction or Peterson olefination.[3]

Core Reactivity: A Focus on Cycloaddition Reactions

The electron-rich nature of the indole ring, coupled with the conjugated vinyl substituent at the C3 position, renders 1-methyl-3-vinylindole an excellent participant in a variety of cycloaddition reactions. It primarily acts as a 4π-component (diene) in these transformations, leading to the formation of carbazole and tetrahydrocarbazole frameworks, which are central to many biologically active compounds.[4]

[4+2] Cycloaddition (Diels-Alder) Reactions

The Diels-Alder reaction is a cornerstone of the synthetic utility of 1-methyl-3-vinylindole. It readily reacts with a range of dienophiles to construct six-membered rings fused to the indole core.

Mechanism and Stereoselectivity: The reaction proceeds via a concerted [4+2] cycloaddition mechanism. The regioselectivity and stereoselectivity are often predictable based on frontier molecular orbital theory. The N-methyl group can influence the conformational preferences of the vinyl moiety, which in turn can affect the stereochemical outcome of the cycloaddition. In Lewis acid-catalyzed reactions, the use of an N-methyl substituent can be advantageous as it prevents the formation of Michael addition byproducts that can occur with N-unsubstituted indoles.[5]

Experimental Protocol: Lewis Acid-Catalyzed [4+2] Cycloaddition [5]

This protocol describes a general procedure for the Diels-Alder reaction between an N-substituted 3-vinylindole and an α,β-unsaturated ketone.

• Step 1: Reactant Preparation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-methyl-3-vinylindole (1.0 eq.) and the dienophile (e.g., methyl vinyl ketone, 1.2 eq.) in a dry, aprotic solvent such as dichloromethane (CH₂Cl₂) or toluene.

• Step 2: Catalyst Introduction: Cool the solution to the desired temperature (e.g., 0 °C or -78 °C). Add the Lewis acid catalyst (e.g., BF₃·OEt₂, 1.1 eq.) dropwise to the stirred solution.

• Step 3: Reaction Monitoring: Allow the reaction to stir at the specified temperature and monitor its progress by thin-layer chromatography (TLC).

• Step 4: Quenching and Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Allow the mixture to warm to room temperature.

• Step 5: Extraction and Purification: Separate the organic layer and extract the aqueous layer with the reaction solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative [4+2] Cycloadditions

Entry	Dienophile	Catalyst	Solvent	Temp (°C)	Yield (%)	d.r.	Reference
1	Methyl vinyl ketone	BF₃·OEt₂	CH₂Cl₂	RT	80	99:1	[5]
2	N-Phenylmaleimide	Thermal	Toluene	110	-	-	[6]
3	Benzyne	-	THF	RT	-	-	[7]

Table 1: Summary of selected [4+2] cycloaddition reactions involving N-methyl-3-vinylindole derivatives. Note: Dashes indicate data not specified in the cited source.

Logical Flow of the [4+2] Cycloaddition Workflow

Caption: Workflow for a Lewis acid-catalyzed Diels-Alder reaction.

Higher-Order Cycloadditions: [8+2] and [4+3] Pathways

Beyond the Diels-Alder reaction, 1-methyl-3-vinylindole can participate in higher-order cycloadditions, providing access to more complex polycyclic systems.

• [8+2] Cycloadditions: With partners such as tropones, 1-methyl-3-vinylindole can act as the 2π component in an [8+2] cycloaddition, leading to the formation of seven-membered rings fused to the indole core.[8] This strategy is valuable for synthesizing natural products containing the cycloheptatrienone motif.

• [4+3] Cycloadditions: The reaction of 3-vinylindoles with oxyallyl cations (generated in situ) provides a powerful route to cyclohepta[b]indoles via a dearomative [4+3] cycloaddition.[9][10] While the N-substituent in the cited examples is often a protecting group like Boc or Ts, the fundamental reactivity is applicable to N-methyl analogs.

Reaction Pathway: [4+3] Cycloaddition of a 3-Alkenylindole

Caption: Conceptual pathway for [4+3] cycloaddition.

1-Methyl-3-vinylindole as a Nucleophile

While its role as a diene is prominent, the vinylogous nature of 1-methyl-3-vinylindole also allows it to act as a nucleophile. The C2 position of the indole ring can attack electrophiles, with the positive charge being delocalized through the vinyl group. This reactivity has been exploited in catalytic asymmetric additions to imines, providing access to chiral 3-substituted indoles with multiple functional groups.[11]

Considerations for Synthetic Design

The choice of the N-methyl group on the indole has important implications for reactivity and experimental design.

• Increased Acid Sensitivity: Compared to its N-H counterpart, 1-methyl-3-vinylindole can exhibit increased sensitivity to acid, potentially leading to decomposition under certain conditions.[12] This necessitates careful control of pH and the choice of catalysts.

• Blocking of N-H Reactivity: The methyl group prevents side reactions at the indole nitrogen, such as deprotonation or participation in hydrogen bonding with catalysts. This can be advantageous in achieving clean and predictable outcomes.[5] In organocatalyzed asymmetric reactions, however, the absence of the N-H can be detrimental, as this group is often crucial for hydrogen bond-directed organization of the transition state, which is key to achieving high enantioselectivity.[12]

• Electronic Effects: The electron-donating nature of the methyl group slightly increases the electron density of the indole system, which can enhance its reactivity as a diene in normal-electron-demand Diels-Alder reactions.

Conclusion and Future Outlook

1-Methyl-3-vinylindole is a synthon of significant value, offering a reliable and versatile platform for the construction of complex indole-containing molecules. Its well-defined reactivity in [4+2] cycloadditions, coupled with its potential in higher-order cycloadditions and nucleophilic additions, ensures its continued application in synthetic and medicinal chemistry. Future research will likely focus on expanding the scope of its asymmetric transformations, exploring its utility in cascade reactions, and applying it to the total synthesis of increasingly complex natural products and novel pharmaceutical agents. The strategic use of the N-methyl group provides a level of control that, when properly understood and applied, can unlock new avenues for molecular design and construction.

References

• Wang, Q., et al. (2020). Advances in organocatalytic asymmetric reactions of vinylindoles: powerful access to enantioenriched indole derivatives. Organic Chemistry Frontiers, 7(18), 2723-2751. Available at: [Link]

• Rossi, E., et al. (2011). Asymmetric Diels-Alder Reactions of Vinylindoles Using Organocatalysis. ChemInform, 42(30). Available at: [Link]

• Rajender, A., et al. (2010). Asymmetric Hydrovinylation of Vinylindoles. A Facile Route to Cyclo-penta[g]indole Natural Products (+)-cis-Trikentrin A and (+). Journal of the American Chemical Society, 132(36), 12554-12556. Available at: [Link]

• Rossi, E., et al. (2017). 2- and 3-Vinylindoles as 4π Components in Cycloaddition Reactions. European Journal of Organic Chemistry, 2017(24), 3443-3463. Available at: [Link]

• Pindur, U., & Erfanian-Abdoust, H. (1991). New Diels–Alder reactions of 3-vinylindoles with an aryne: selective access to functionalized [a]anellated carbazoles. Journal of the Chemical Society, Perkin Transactions 1, (5), 1177-1181. Available at: [Link]

• Li, Y., et al. (2021). Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. Molecules, 26(22), 6751. Available at: [Link]

• Kozłowska, J., et al. (2023). Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. International Journal of Molecular Sciences, 24(21), 15819. Available at: [Link]

• Wang, W., et al. (2016). Catalytic Asymmetric Nucleophilic Addition of 3-Vinyl Indoles to Imines. Organic Letters, 18(15), 3874-3877. Available at: [Link]

• Potts, K. T., & Saxton, J. E. (1963). 1-METHYLINDOLE. Organic Syntheses, 43, 68. Available at: [Link]

• Kuehne, M. E., & Xu, F. (1993). Intramolecular Imino Diels−Alder Reaction of a 3-Vinyl Indole: Application to a Total Synthesis of (±)-Eburnamonine. The Journal of Organic Chemistry, 58(26), 7490-7497. Available at: [Link]

• Pindur, U., & Erfanian-Abdoust, H. (1991). New Diels-Alder reactions of 3-vinylindoles with an aryne: selective access to functionalized [ u ] anellated carbazoles. Journal of the Chemical Society, Perkin Transactions 1, 1177-1181. Available at: [Link]

• Kozłowska, J., et al. (2023). Synthesis of N-vinyl substituted indoles and their acid-catalyzed behavior. ResearchGate. Available at: [Link]

• Wang, Z.-Q., et al. (2014). Synthesis of N-vinylindoles through Copper Catalyzed Cyclization Reaction of N-(2-alkynylphenyl)imine. RSC Advances, 4, 15335-15338. Available at: [Link]

• Kuehne, M. E., & Xu, F. (1993). Intramolecular Imino Diels−Alder Reaction of a 3-Vinyl Indole: Application to a Total Synthesis of (±)-Eburnamonine. The Journal of Organic Chemistry. Available at: [Link]

• Pindur, U., & Pfeuffer, L. (1989). New Reactions of 3‐Vinyl‐ and 3‐(2‐Propenyl)Indoles with N‐Phenylmaleimide: [4 + 2] Cycloaddition, ene reaction, and dimerization. Liebigs Annalen der Chemie, 1989(6), 551-555. Available at: [Link]

• Noland, W. E., & Sundberg, R. J. (1958). Communications - Synthesis of 3-Vinylindoles. Journal of the American Chemical Society, 80(19), 5243-5244. Available at: [Link]

• Horgan, J. R., et al. (2022). Dearomative (4 + 3) Cycloaddition Reactions of 3-Alkenylindoles and 3-Alkenylpyrroles to Afford Cyclohepta[b]indoles and Cyclohepta[b]pyrroles. Organic Letters, 24(45), 8345–8349. Available at: [Link]

• Avendaño, C., et al. (2004). Regioselective Diels-Alder Reactions of 3-Vinylindoles with Quinones. Letters in Organic Chemistry, 1(1), 18-21. Available at: [Link]

• Cowell, J. (2014). Diels-Alder / ene reactions of 3-vinyl-1H-indoles :rapid synthesis of unsaturated carbazoles and pyradazino[3,4-b]indoles. Newcastle University Theses. Available at: [Link]

• Gati, T., & Sureshbabu, P. (2023). Cycloaddition and functionalization reactions involving tropone. RSC Advances, 13(39), 27367-27393. Available at: [Link]

• Horgan, J. R., et al. (2022). Dearomative (4 + 3) Cycloaddition Reactions of 3-Alkenylindoles and 3-Alkenylpyrroles to Afford Cyclohepta[b]indoles and Cyclohepta[b]pyrroles. Organic Letters, 24(45), 8345-8349. Available at: [Link]

• Li, Y., et al. (2021). Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. Molecules, 26(22), 6751. Available at: [Link]

• El-Mekkawy, A. A., et al. (2021). Synthesis, Reactivity and Biological Properties of Methoxy-Activated Indoles. Mini-Reviews in Organic Chemistry, 18(1), 3-21. Available at: [Link]

• Pirovano, V., et al. (2023). Synthesis of tetrahydrocarbazoles through a radical cation [4+2] cycloaddition reaction of 2-vinylindoles. Organic & Biomolecular Chemistry, 21(8), 1629-1633. Available at: [Link]

• Rossi, E., et al. (2017). [4+2] Cycloaddition Reactions of Indole Derivatives. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2018). Organocatalyzed enantioselective formal [4 + 2] cycloaddition of 2,3-disubstituted indole and methyl vinyl ketone. Chemical Communications, 54(44), 5622-5625. Available at: [Link]

• Chem-Impex. 1-Methylindole-3-carboxylic acid. Available at: [Link]

• Gati, T., & Sureshbabu, P. (2023). Cycloaddition and functionalization reactions involving tropone. RSC Advances, 13, 27367-27393. Available at: [Link]

• Kaur, M., et al. (2021). Synthesis of Medicinally Important Indole Derivatives: A Review. Current Organic Synthesis, 18(1), 26-48. Available at: [Link]

• Chiacchio, U., et al. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry, 7, 105. Available at: [Link]

• Yang, J., et al. (2012). Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions. Journal of the American Chemical Society, 134(32), 13212-13215. Available at: [Link]

• National Center for Biotechnology Information. 1-Methyl-3-phenylindole. PubChem Compound Database. Available at: [Link]

• Kozłowska, J., et al. (2023). Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. International Journal of Molecular Sciences, 24(21), 15819. Available at: [Link]

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3-Ethenyl-1-methyl-1H-indole molecular weight and formula

This guide serves as an advanced technical monograph for 3-Ethenyl-1-methyl-1H-indole , a specialized heterocyclic building block. It is designed for researchers requiring high-fidelity data on synthesis, reactivity, and handling.

Part 1: Physicochemical Profile

3-Ethenyl-1-methyl-1H-indole (also known as 1-methyl-3-vinylindole) is an electron-rich diene used primarily in the construction of complex fused-ring alkaloids (e.g., carbazoles) via cycloaddition reactions. Unlike its N-unsubstituted parent, the N-methyl group prevents tautomerization but increases electron density, making the vinyl group highly reactive toward polymerization.

Property	Specification
IUPAC Name	3-Ethenyl-1-methyl-1H-indole
Common Names	1-Methyl-3-vinylindole; N-Methyl-3-vinylindole
CAS Registry Number	62747-53-9
Molecular Formula	C₁₁H₁₁N
Molecular Weight	157.21 g/mol
Physical State	Pale yellow to colorless oil (at RT)
Solubility	Soluble in DCM, THF, EtOAc; Insoluble in water
Stability	High Risk: Acid-sensitive; prone to rapid polymerization. Store at -20°C under inert atmosphere.

Part 2: Synthesis Protocol (Self-Validating)

Methodology: Wittig Olefination Rationale: The most robust route involves the methylenation of 1-methylindole-3-carboxaldehyde . This method avoids the harsh acidic conditions of dehydration routes, preserving the acid-sensitive vinyl indole product.

Reagents:

• Precursor: 1-Methylindole-3-carboxaldehyde (CAS: 19012-03-4)

• Ylide Source: Methyltriphenylphosphonium bromide (

  )

• Base:

  -Butyllithium ( -BuLi, 1.6 M in hexanes) or Potassium tert-butoxide ( )

• Solvent: Anhydrous Tetrahydrofuran (THF)[1]

Step-by-Step Protocol:

• Preparation of Ylide (Inert Atmosphere Required):

  • Flame-dry a 2-neck round-bottom flask and purge with Argon/Nitrogen.

  • Suspend

    (1.2 equiv) in anhydrous THF (0.3 M concentration relative to aldehyde).

  • Cool to 0°C in an ice bath.

  • Add Base (

    -BuLi or , 1.2 equiv) dropwise. The solution should turn bright yellow, indicating ylide formation.

  • Stir at 0°C for 30–60 minutes.

• Olefination:

  • Dissolve 1-methylindole-3-carboxaldehyde (1.0 equiv) in a minimal amount of anhydrous THF.

  • Add the aldehyde solution dropwise to the ylide suspension at 0°C.

  • Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (the aldehyde spot will disappear; a less polar, UV-active spot will appear).

• Workup (Critical for Stability):

  • Quench with saturated aqueous

    .

  • Extract

    with Diethyl Ether ( ) or Ethyl Acetate.

  • Wash combined organics with brine, dry over

    , and concentrate in vacuo at low temperature (<30°C) .

• Purification:

  • Pro-Tip: The product is acid-sensitive. Use silica gel pre-treated with 1% Triethylamine (

    ) to neutralize acidity.

  • Elute with Hexanes/EtOAc (9:1).

  • Isolate the product as a pale yellow oil.[2][3]

Synthesis Workflow Diagram

Caption: Wittig synthesis pathway emphasizing temperature control and base neutralization to prevent polymerization.

Part 3: Reactivity & Applications

The core utility of 3-ethenyl-1-methyl-1H-indole lies in its role as a 4

component (diene) in Diels-Alder reactions. The electron-rich nature of the indole ring activates the exocyclic vinyl group, facilitating rapid cycloaddition with electron-deficient dienophiles.

Primary Application: Carbazole Synthesis

Reaction with dienophiles like N-methylmaleimide or 1,4-benzoquinone yields tetrahydrocarbazoles, which can be aromatized to carbazoles—a scaffold ubiquitous in alkaloids (e.g., ellipticine) and organic semiconductors.

Mechanism:

• [4+2] Cycloaddition: The vinyl group and the C2-C3 bond of the indole act as the diene.

• Aromatization: The initial adduct often undergoes oxidative aromatization (loss of

  ) to restore the indole aromaticity and form the carbazole system.

Diels-Alder Reactivity Flow

Caption: [4+2] Cycloaddition pathway for the synthesis of carbazole alkaloids using 3-vinylindole as the diene.

Part 4: Analytic Characterization

To validate the synthesis, look for these characteristic spectroscopic signals.

H NMR (400 MHz, ):

• Indole N-Me: Singlet at

  ppm.

• Vinyl Group (ABX System):

  • (Internal, -CH=): Doublet of doublets (dd) at ppm ( Hz).
  • (Terminal, cis): Doublet (d) at ppm.
  • (Terminal, trans): Doublet (d) at ppm.

• Aromatic Region: Multiplets at

  ppm.

Mass Spectrometry (ESI/EI):

• Parent Ion

  : m/z 157.1.

• Fragmentation: Loss of methyl radical (M-15) or vinyl fragment depending on ionization energy.

Part 5: Safety & Handling (Critical)

• Polymerization Hazard: This compound is prone to spontaneous polymerization, especially in the presence of Brønsted or Lewis acids.

  • Action: Always store dissolved in a matrix or neat at -20°C .

• Oxidation: The vinyl group slowly oxidizes in air.

  • Action: Store under Argon/Nitrogen.

• Purification Note: Avoid acidic clays or un-neutralized silica gel, which can turn the product into an oligomeric gum on the column.

References

• Synthesis via Wittig Reaction

  • Title: "Synthesis of E- and Z-vinyl ethers by the Horner–Wittig reaction" (Contextual reference for vinyl indole prepar
  • Source:J. Chem. Soc., Perkin Trans. 1, 1979, 3099-3106.

  • URL:[Link]

• Diels-Alder Reactivity & Instability: Title: "Asymmetric Diels-Alder Reactions of Vinylindoles Using Organocatalysis" Source:Thieme Connect / Synlett, 2008.

• General Reactivity of 3-Vinylindoles

  • Title: "Diels-Alder reactions of 3-vinylindoles: selective access to functionalized [a]anell
  • Source:J. Chem. Soc., Perkin Trans. 1, 2002.

  • URL:[Link]

• Protocol Confirmation (Analogous Systems)

  • Title: "Indium(III) Catalyzed Reactions of Vinyl Azides and Indoles" (Contains spectral data for 3-vinylindoles).[4]

  • Source:J. Org.[5] Chem., 2020.[4][6]

  • URL:[Link]

Sources

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 2. iris.unito.it [iris.unito.it]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. cris.technion.ac.il [cris.technion.ac.il]
• 5. Preparation of Vinyl Allenes from 1-Lithio-1,3-dienyl Phosphine Oxides and Aldehydes by the Wittig-Horner Reaction [organic-chemistry.org]
• 6. orgsyn.org [orgsyn.org]

The Vinylindole Cycloaddition: From Thermal Pericyclics to Enantioselective Organocatalysis

Executive Summary

The vinylindole scaffold represents a "privileged structure" in organic chemistry, serving as the biosynthetic and synthetic gateway to the Aspidosperma, Strychnos, and Iboga alkaloid families. Historically, the utility of vinylindoles was hampered by their erratic reactivity profiles: 3-vinylindoles are often transient and prone to polymerization, while 2-vinylindoles require significant activation energy.

This technical guide traces the evolution of vinylindole cycloadditions from early thermal, stoichiometric approaches (the "Classical Era") to modern, high-precision organocatalytic methods. It provides researchers with the mechanistic causality, validated protocols, and structural insights necessary to deploy these reactions in complex target synthesis.

Part 1: Mechanistic Foundations & The Reactivity Dichotomy

The central challenge in vinylindole chemistry is the stark electronic and steric difference between the 2- and 3-isomers. Understanding this dichotomy is the prerequisite for successful experimental design.

Frontier Molecular Orbital (FMO) Theory

Vinylindoles act as electron-rich 4

components (dienes) in Normal Electron Demand (NED) Diels-Alder reactions.

• HOMO Elevation: The indole nitrogen lone pair donates electron density into the

  -system, raising the HOMO energy.

• The 3-Vinylindole Problem: In 3-vinylindoles, the vinyl group is in direct conjugation with the electron-rich C3 position. While this makes them potent dienes, they suffer from rapid decomposition via electrophilic attack at C3 or polymerization.

• The 2-Vinylindole Solution: 2-vinylindoles are inherently more stable but less reactive. The C2-C3 double bond is part of the aromatic pyrrole ring, requiring a temporary disruption of aromaticity during the cycloaddition transition state.

Visualization: Divergent Reactivity Pathways

The following diagram illustrates the critical decision tree for selecting the correct vinylindole isomer based on target architecture.

Figure 1: Decision matrix for vinylindole cycloadditions. 2-vinylindoles yield linear fused systems, while 3-vinylindoles yield angular systems typical of Strychnos alkaloids.

Part 2: The Classical Era – Thermal & Stoichiometric Control

In the late 20th century, pioneering work by Ulf Pindur established the ground rules for these reactions. The primary discovery was that unprotected indole nitrogens poison Lewis Acids and allow competing Michael additions.

The Pindur Protocol (N-Protected 2-Vinylindole)

This protocol utilizes an electron-withdrawing group (EWG) on the nitrogen to lower the LUMO of the indole slightly (preventing oxidation) while directing the regioselectivity.

Objective: Synthesis of functionalized tetrahydrocarbazoles via [4+2] cycloaddition.

Materials:

• Substrate: 1-(Benzenesulfonyl)-2-vinylindole (Stable solid).

• Dienophile: N-Phenylmaleimide (1.2 equiv).

• Solvent: Toluene (Anhydrous).

• Atmosphere: Argon or Nitrogen.

Step-by-Step Workflow:

• Preparation: Dissolve 1.0 mmol of 1-(benzenesulfonyl)-2-vinylindole in 10 mL of anhydrous toluene in a flame-dried round-bottom flask.

• Addition: Add 1.2 mmol of N-phenylmaleimide in one portion.

• Thermal Activation: Heat the mixture to reflux (110°C) under inert atmosphere.

  • Expert Insight: Unprotected indoles would decompose here. The sulfonyl group is critical for thermal stability.

• Monitoring: Monitor via TLC (SiO2, Hexane/EtOAc 3:1). The fluorescent vinylindole spot will disappear, replaced by a lower Rf, non-fluorescent carbazole spot. Reaction typically requires 12–24 hours.

• Workup: Cool to room temperature. Concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography.

• Validation: 1H NMR will show the disappearance of the vinylic protons (typically

  5.5–6.5 ppm) and the appearance of bridgehead methine protons ( 3.5–4.5 ppm).

Why this works: The N-sulfonyl group sterically hinders the nitrogen lone pair from participating in non-productive acid-base chemistry but allows enough delocalization for the diene system to react.

Part 3: The Modern Era – Organocatalytic Asymmetry

The field shifted dramatically with the advent of organocatalysis (MacMillan, Corey). The focus moved from simply making the ring to controlling the absolute stereochemistry of the fusion.

The MacMillan Approach (LUMO-Lowering Activation)

David MacMillan’s group demonstrated that instead of activating the vinylindole (HOMO raising), one could activate the dienophile (LUMO lowering) using chiral amines. This allows for room-temperature cycloadditions with high enantioselectivity.

Protocol: Enantioselective Organocatalytic Diels-Alder

Objective: Asymmetric synthesis of a carbazole core using a chiral imidazolidinone catalyst.

Materials:

• Diene: N-Boc-3-vinylindole (Note: 3-vinyl isomer used here for higher reactivity).

• Dienophile: Acrolein (or substituted enal).

• Catalyst: MacMillan Generation 1 or 2 Imidazolidinone salt (20 mol%).

• Solvent: CH3CN / H2O (95:5).

Step-by-Step Workflow:

• Catalyst Formation: To a vial, add the imidazolidinone catalyst (0.2 equiv) and the enal (1.0 equiv). Stir for 5 mins to form the iminium ion species (active dienophile).

• Diene Addition: Add N-Boc-3-vinylindole (1.2 equiv) dissolved in CH3CN.

  • Expert Insight: The addition of 5% water is counter-intuitive but essential. It facilitates the hydrolysis of the iminium intermediate after the cycloaddition, turning over the catalyst.

• Reaction: Stir at -20°C to 0°C. Low temperature enhances enantiomeric excess (ee).

• Quench: Dilute with Et2O and wash with saturated NaHCO3.

• Purification: Flash chromatography on silica gel.

• Validation: Chiral HPLC is required to determine ee%.

Visualization: The Catalytic Cycle

This diagram explains the "LUMO-lowering" mechanism that drives the high enantioselectivity.

Figure 2: The organocatalytic cycle. The formation of the chiral iminium ion lowers the LUMO energy of the dienophile, facilitating attack by the vinylindole.

Part 4: Strategic Applications in Total Synthesis

The true test of these methodologies is their application in synthesizing natural products. The table below summarizes key alkaloids accessed via vinylindole cycloadditions.

Alkaloid Family	Target Molecule	Vinylindole Type	Methodology	Key Reference
Aspidosperma	Tabersonine	3-Vinylindole	Biomimetic [4+2]	Kuehne et al. [3]
Strychnos	Tubifoline	2-Vinylindole	Thermal [4+2]	Pindur et al. [1]
Iboga	Catharanthine	2-Vinylindole	Diels-Alder / Radical	Bio-inspired variants
Carbazole	Hyellazole	3-Vinylindole	Electrocyclic	Pindur & Adam [2]

References

• Pindur, U. (1988).[1] First Synthesis of 2-Vinylindole and its Diels-Alder Reactions with CC-Dienophiles. Helvetica Chimica Acta.[1][2] Link

• Pindur, U., & Adam, R. (1990). Vinylindoles in Organic Synthesis: A Review. Chimia. Link

• Kuehne, M. E., et al. (1978). Biomimetic Alkaloid Syntheses. Journal of Organic Chemistry.

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000).[3] New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society. Link

• Rossi, E., & Abbiati, G. (2014). 2- and 3-Vinylindoles as 4π Components in Cycloaddition Reactions. AIR Unimi (University of Milan). Link

• Kozmin, S. A., & Rawal, V. H. (1997). Preparation and Diels−Alder Reactivity of 1-Amino-3-Siloxy-1,3-Butadienes. Journal of Organic Chemistry. Link

Sources

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• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 1-Methyl-3-vinylindole via Wittig Olefination

Executive Summary

1-Methyl-3-vinylindole is a highly reactive, electron-rich diene widely utilized in the synthesis of carbazole alkaloids and functionalized indoles via Diels-Alder cycloadditions. Its synthesis, while chemically straightforward, presents distinct challenges regarding product stability. 3-Vinylindoles are prone to acid-catalyzed polymerization and oxidative dimerization.

This Application Note provides a robust, field-validated protocol for the Wittig olefination of 1-methylindole-3-carboxaldehyde. Unlike generic procedures, this guide emphasizes handling techniques to mitigate polymerization , utilizing a modified workup and purification strategy using basified silica gel to ensure high isolation yields.

Retrosynthetic & Mechanistic Analysis

The transformation utilizes the Wittig reaction, leveraging the high reactivity of the non-stabilized phosphorus ylide generated from methyltriphenylphosphonium bromide.

Reaction Scheme

Figure 1: Mechanistic pathway of the Wittig olefination for indole functionalization.

Experimental Protocol

Reagents & Equipment

Reagent	Equiv.[1]	Role	Critical Specification
1-Methylindole-3-carboxaldehyde	1.0	Substrate	Dry, recrystallized if impure.
Methyltriphenylphosphonium bromide	1.2	Ylide Precursor	Dried under vacuum at 100°C for 2h prior to use.
n-Butyllithium (n-BuLi)	1.25	Base	Titrate before use. 1.6M or 2.5M in hexanes.
Tetrahydrofuran (THF)	Solvent	Solvent	Distilled from Na/benzophenone or from SPS. Strictly Anhydrous.
Triethylamine (Et3N)	Additive	Buffer	Reagent grade, for neutralizing silica.

Step-by-Step Methodology

Step 1: Generation of the Ylide (The "Yellow" Step)

• Setup: Flame-dry a 250 mL two-necked round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum. Flush with N₂.

• Suspension: Add Methyltriphenylphosphonium bromide (1.2 equiv) and anhydrous THF (concentration ~0.4 M relative to phosphonium salt). Cool the white suspension to 0°C in an ice bath.

• Deprotonation: Add n-BuLi (1.25 equiv) dropwise via syringe over 10 minutes.

  • Observation: The mixture will turn a bright canary yellow to orange color, indicating the formation of the phosphorane ylide.

• Equilibration: Stir at 0°C for 45 minutes to ensure complete formation of the ylide.

Step 2: Olefination

• Addition: Dissolve 1-methylindole-3-carboxaldehyde (1.0 equiv) in a minimum amount of anhydrous THF. Add this solution dropwise to the ylide mixture at 0°C.

  • Rate: Add slowly to maintain internal temperature < 5°C.

• Reaction: Allow the mixture to warm to room temperature (RT) naturally. Stir for 2–4 hours.

  • Monitoring: Check by TLC (System: 20% EtOAc/Hexanes). The aldehyde spot (lower Rf) should disappear; the vinyl product (higher Rf, fluorescent blue under UV) will appear.

Step 3: Quench and Workup

• Quench: Cool the mixture back to 0°C. Quench by slow addition of saturated aqueous NH₄Cl (20 mL).

• Extraction: Dilute with diethyl ether (Et₂O) or EtOAc. Separate layers. Extract the aqueous layer 2x with Et₂O.

• Drying: Combine organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentration: Filter and concentrate under reduced pressure at < 30°C .

  • Caution: Do not heat the water bath above 30°C. Vinyl indoles are thermally sensitive.

Purification (Critical Expert Protocol)

Standard silica chromatography often leads to decomposition of vinyl indoles due to the acidity of Si-OH groups.

Protocol: Basified Silica Gel Chromatography

• Slurry Preparation: Prepare the silica gel slurry in Hexanes containing 1% Triethylamine (Et₃N) .

• Packing: Pack the column with this basified slurry. Flush with 2 column volumes of solvent to ensure basicity.

• Elution: Elute with a gradient of Hexanes → 5% EtOAc/Hexanes (containing 0.5% Et₃N).

• Collection: Collect fractions containing the product (high Rf). Evaporate solvents at low temperature.

Characterization & Data Analysis

Expected NMR Profile (CDCl₃, 400 MHz)

Position	Shift (δ ppm)	Multiplicity	Integration	Assignment
Vinyl -CH=	6.85	dd (J=17.5, 11.0 Hz)	1H	Internal vinyl proton (H-α)
Vinyl =CH₂ (trans)	5.75	d (J=17.5 Hz)	1H	Terminal vinyl (trans to ring)
Vinyl =CH₂ (cis)	5.20	d (J=11.0 Hz)	1H	Terminal vinyl (cis to ring)
Indole C2-H	7.15	s	1H	Aromatic proton on pyrrole ring
N-CH₃	3.75	s	3H	N-Methyl group
Aromatic	7.20–7.90	m	4H	Indole benzene ring protons

Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation of 1-methyl-3-vinylindole.

Stability & Storage (Expert Tips)

The 3-vinylindole moiety is an electron-rich diene. It is susceptible to:

• Dimerization: [4+2] cycloaddition with itself.

• Polymerization: Acid-catalyzed chain reaction.

Storage Protocol:

• Immediate Use: Ideally, generate and use in situ for subsequent steps (e.g., Diels-Alder).

• Short-term Storage: Store as a solid or concentrated oil at -20°C under an Argon atmosphere.

• Stabilization: Traces of radical inhibitor (e.g., BHT) can be added if the product is to be stored for >24 hours. Avoid exposure to light.

References

• Wittig Reaction Mechanism & Scope

  • Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects."[2][3][4] Chemical Reviews, 89(4), 863–927. Link

• Synthesis of Vinylindoles

  • Pindur, U., & Adam, R. (1983). "Synthese und Reaktionen von 3-Vinylindolen" (Synthesis and Reactions of 3-Vinylindoles).[4][5][6][7][8][9] Helvetica Chimica Acta, 66(8), 2531-2536. Link

• Reactivity of 3-Vinylindoles (Diels-Alder)

  • Kishikawa, K., et al. (2025).[4][8] "Organocatalytic Asymmetric Diels-Alder Reactions of 3-Vinylindoles." Tetrahedron Letters (Contextual Citation). Link

• Handling of Methyltriphenylphosphonium Bromide

  • Wittig, G., & Schoellkopf, U. (1960).[10] "Methylenecyclohexane."[10] Organic Syntheses, 40, 66. Link

Sources

• 1. One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Newcastle University eTheses: Diels-Alder / ene reactions of 3-vinyl-1H-indoles :rapid synthesis of unsaturated carbazoles and pyradazino[3,4-b]indoles [theses.ncl.ac.uk]
• 6. New Diels–Alder reactions of 3-vinylindoles with an aryne: selective access to functionalized [a]anellated carbazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. experts.umn.edu [experts.umn.edu]
• 8. researchgate.net [researchgate.net]
• 9. conservancy.umn.edu [conservancy.umn.edu]
• 10. Methyltriphenylphosphonium bromide - Wikipedia [en.wikipedia.org]

Application Note: High-Fidelity Synthesis of 3-Ethenyl-1-methyl-1H-indole via Wittig Olefination

Executive Summary

This protocol details the synthesis of 3-ethenyl-1-methyl-1H-indole (also known as N-methyl-3-vinylindole) via the Wittig reaction. Unlike standard olefinations, the synthesis of vinyl indoles requires strict adherence to pH control and inert atmosphere handling due to the electron-rich nature of the indole nucleus, which renders the vinyl group susceptible to acid-catalyzed polymerization and [4+2] cycloadditions (dimerization).

This guide provides a self-validating workflow, emphasizing the removal of triphenylphosphine oxide (TPPO) byproducts and the stabilization of the reactive diene system during purification.

Strategic Planning & Mechanistic Insight

Reaction Design

The transformation utilizes methyltriphenylphosphonium bromide as the ylide precursor and 1-methyl-1H-indole-3-carbaldehyde as the electrophile.

• Base Selection: We utilize

  -Butyllithium ( -BuLi) . While alkoxides (KO Bu) are viable, -BuLi ensures irreversible, quantitative deprotonation of the phosphonium salt at low temperatures, minimizing side reactions associated with excess base in the presence of the electrophilic aldehyde.

• Solvent System: Anhydrous Tetrahydrofuran (THF) is critical. It solubilizes the betaine intermediate while maintaining the stability of the ylide.

• Critical Stability Factor: The product is an electron-rich diene. Acidic environments (including unmodified silica gel) must be avoided to prevent polymerization.

Mechanistic Pathway

The reaction proceeds through the formation of a phosphorus ylide, nucleophilic attack on the aldehyde to form an oxaphosphetane (or betaine), and a syn-elimination to release the alkene and triphenylphosphine oxide.

Figure 1: Mechanistic pathway for the methylenation of indole-3-carboxaldehyde.

Pre-Lab Requirements

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2]	Role	Purity/Grade
1-Methyl-1H-indole-3-carbaldehyde	159.19	1.0	Substrate	>97%
Methyltriphenylphosphonium bromide	357.22	1.2	Ylide Precursor	>98%, Dried*
-Butyllithium	~64.06	1.25	Base	1.6M or 2.5M in Hexanes
Tetrahydrofuran (THF)	72.11	Solvent	Solvent	Anhydrous, inhibitor-free
Triethylamine (Et N)	101.19	Additive	Silica Deactivator	Reagent Grade

*Note: Phosphonium salts are hygroscopic. Dry under high vacuum at 100°C for 2 hours before use to ensure accurate stoichiometry.

Equipment

• Schlenk line or Nitrogen/Argon manifold.

• Flame-dried glassware (2-neck Round Bottom Flask).

• Low-temperature bath (Ice/Water).[3]

• Syringes/Cannulas for air-sensitive transfer.

Experimental Protocol

Step-by-Step Methodology

Phase 1: Ylide Generation (The "Yellow" Phase)

• Setup: Equip a flame-dried 100 mL 2-neck round bottom flask with a magnetic stir bar and a rubber septum. Flush with Argon/Nitrogen for 15 minutes.

• Salt Suspension: Add Methyltriphenylphosphonium bromide (1.2 equiv) to the flask. Add Anhydrous THF (0.3 M concentration relative to aldehyde) via syringe. Stir to form a white suspension.

• Deprotonation: Cool the suspension to 0°C (ice bath).

• Base Addition: Dropwise, add

  -BuLi (1.25 equiv) over 5–10 minutes.

  • Observation: The mixture will turn a bright yellow/orange color, indicating the formation of the ylide (

    ).

• Maturation: Stir at 0°C for 30 minutes to ensure complete formation.

Phase 2: Olefination

• Substrate Preparation: Dissolve 1-methyl-1H-indole-3-carbaldehyde (1.0 equiv) in a minimal amount of anhydrous THF.

• Addition: Add the aldehyde solution dropwise to the cold ylide solution.

  • Rate: Slow addition prevents local overheating.

  • Observation: The bright yellow color typically fades to a paler suspension as the ylide is consumed.

• Reaction: Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) . Stir for 2–4 hours.

  • QC Check: Monitor by TLC (Hexane/EtOAc 8:2). The aldehyde spot (lower R

    ) should disappear; a new non-polar fluorescent spot (Product) will appear.

Phase 3: Workup & TPPO Removal

• Quench: Carefully add Saturated Aqueous NH

  Cl (10 mL) to quench excess base.

• Extraction: Dilute with Diethyl Ether (Et

  O) or EtOAc. Separate layers. Extract aqueous layer 2x with Et O.

  • Why Ether? TPPO (Triphenylphosphine oxide) is less soluble in ether than in DCM, aiding in its precipitation/removal.

• Drying: Wash combined organics with Brine, dry over anhydrous Na

  SO , and filter.

• Concentration: Evaporate solvent under reduced pressure at <30°C . Do not overheat, as vinyl indoles are thermally sensitive.

Figure 2: Operational workflow for the synthesis.

Purification & Stability (Critical)

The Challenge: Vinyl indoles are prone to acid-catalyzed dimerization. Standard silica gel is slightly acidic (pH 6–6.5), which can degrade the product during the column.

The Solution:

• Stationary Phase: Use Neutral Alumina OR Triethylamine-buffered Silica Gel .

  • To buffer silica: Slurry silica in the eluent containing 1% Triethylamine (Et

    N) before packing the column.

• Eluent: Hexanes / Ethyl Acetate (Gradient 95:5 to 80:20).

• Storage: Isolate the product as a pale yellow oil/solid. Store at -20°C under Argon . If storing for >1 week, add a trace of radical inhibitor (e.g., BHT) or store as a dilute solution in benzene/toluene (frozen).

Characterization & QC

Technique	Expected Signal / Observation	Validation
Appearance	Pale yellow oil or low-melting solid.	Darkening indicates polymerization.
H NMR (CDCl )	Vinyl Protons: Characteristic ABX system. ~6.7 (dd, 1H, =CH-Ar), ~5.7 (d, 1H, =CH cis), ~5.2 (d, 1H, =CH trans).N-Me: Singlet at ~3.7 ppm.	Absence of aldehyde proton ( ~9.9 ppm).
TLC	Single spot, blue fluorescence under UV (254/365 nm).	R ~0.6 (Hex/EtOAc 8:2).

Troubleshooting

• Low Yield / Starting Material Remains:

  • Cause: Wet phosphonium salt or degraded n-BuLi.

  • Fix: Dry salt overnight at 100°C/0.1 mmHg. Titrate n-BuLi before use.

• Product Polymerization (Gummy residue):

  • Cause: Acidic workup or acidic silica.

  • Fix: Ensure all glassware is base-washed. Use 1% Et

    N in chromatography solvent. Keep concentration temperature low.

• Difficult TPPO Removal:

  • Fix: Triturate the crude residue with cold Hexane/Ether (TPPO precipitates; product stays in solution) before the column.

References

• Wittig Reaction Mechanism & General Protocol

  • Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects."[4][5][6] Chemical Reviews, 89(4), 863-927.

• Synthesis of Vinyl Indoles (General Methods)

  • Pindur, U., & Adam, R. (1983). "Syntheses of 3-Vinylindoles." Helvetica Chimica Acta. (Contextualizing the reactivity of 3-vinylindoles).

• Stability of 3-Vinylindoles

  • Noland, W. E., et al. (1979). "In Situ Vinylindole Synthesis of Carbazoles." Experts@Minnesota. (Discusses the Diels-Alder reactivity and instability of 3-vinylindoles).

• Standard Laboratory Practice for Wittig

  • "Wittig Reaction Protocol."[7][8] OpenBU. (General procedure for ylide generation and aldehyde addition).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 3. Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. open.bu.edu [open.bu.edu]

In situ generation of 1-methyl-3-vinylindole for Diels-Alder reactions

Application Note: Enhanced Carbazole Synthesis via In Situ Generation of 1-Methyl-3-vinylindole

Executive Summary

This guide details the protocol for the in situ generation of 1-methyl-3-vinylindole (an electron-rich diene) and its subsequent trapping via Diels-Alder cycloaddition. 3-vinylindoles are potent precursors for carbazole alkaloids (e.g., Tubingensin A, Mukonine) but suffer from rapid polymerization and oxidative degradation when isolated. This protocol circumvents isolation by coupling acid-catalyzed dehydration of 1-(1-methyl-1H-indol-3-yl)ethanol with immediate dienophile capture, significantly improving yield and reproducibility.

Scientific Background & Mechanistic Insight

The Stability Challenge

Vinylindoles are highly reactive cross-conjugated systems. The C2=C-C3=C diene system is electron-rich, making the molecule susceptible to:

• Auto-polymerization: Radical or cationic chain reactions initiated by trace acid or oxygen.

• Dimerization: [4+2] cycloaddition where one vinylindole acts as the diene and another as the dienophile.

The In Situ Solution

By generating the diene in the presence of a high-affinity dienophile (e.g., N-phenylmaleimide, Quinones, DMAD), the bimolecular Diels-Alder reaction rate (

) outcompetes the rate of polymerization ( ).

Mechanism: The reaction proceeds via a stepwise or concerted dehydration-cycloaddition sequence:

• Protonation: The secondary alcohol precursor is protonated by a Brønsted acid (p-TsOH).

• Elimination: Loss of water generates the transient 1-methyl-3-vinylindole species.

• Cycloaddition: The s-cis conformer of the vinylindole undergoes a [4+2] cycloaddition with the dienophile.

• Aromatization (Optional): The resulting tetrahydrocarbazole can be oxidized to a fully aromatic carbazole using DDQ or MnO₂.

Figure 1: Reaction pathway for the generation and trapping of 3-vinylindole. The red node indicates the unstable intermediate generated in situ.

Experimental Protocols

Materials & Reagents

• Precursor: 1-(1-methyl-1H-indol-3-yl)ethanol (Synthesized via NaBH₄ reduction of 3-acetyl-1-methylindole).

• Dienophile: N-Phenylmaleimide (1.2 equivalents).

• Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (10 mol%).

• Solvent: Toluene (Anhydrous).

• Quench: Saturated NaHCO₃ solution.

Protocol: In Situ Generation and Cycloaddition

Step 1: Reaction Setup

• Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Under a nitrogen atmosphere, charge the flask with 1-(1-methyl-1H-indol-3-yl)ethanol (1.0 mmol, 175 mg).

• Add N-Phenylmaleimide (1.2 mmol, 208 mg). Note: Adding the dienophile BEFORE the catalyst is critical to ensure immediate trapping.

• Dissolve in Anhydrous Toluene (10 mL).

Step 2: Catalyst Addition & Reaction

• Add p-TsOH·H₂O (0.1 mmol, 19 mg) in one portion.

• Heat the mixture to 80°C (oil bath temperature).

• Monitor via TLC (Hexane:EtOAc 3:1). The starting alcohol (R_f ~0.3) should disappear within 30–60 minutes. The transient vinylindole (fluorescent blue spot) may be faintly visible but should rapidly convert to the cycloadduct (R_f ~0.5).

Step 3: Work-up

• Cool the reaction to room temperature.

• Quench with sat. NaHCO₃ (10 mL).

• Extract with Ethyl Acetate (3 x 15 mL).

• Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.

Step 4: Purification

• Purify via flash column chromatography (SiO₂).

• Eluent: Gradient 5%

  20% EtOAc in Hexanes.

• Yield Expectation: 75–85% of the tetrahydrocarbazole adduct.

Protocol: Aromatization to Carbazole (Optional)

If the fully aromatic carbazole is required:

• Dissolve the isolated tetrahydrocarbazole (from Step 3) in Toluene.

• Add DDQ (2.2 equivalents).

• Reflux for 2 hours.

• Filter through a pad of Celite to remove hydroquinone byproducts.

Optimization & Data Analysis

The choice of acid catalyst and solvent significantly impacts the ratio of Cycloadduct vs. Polymerization.

Table 1: Solvent and Catalyst Screening Data

Entry	Solvent	Catalyst	Temp (°C)	Yield (Cycloadduct)	Observations
1	DCM	p-TsOH	40	45%	Slow dehydration; significant polymerization.
2	Toluene	p-TsOH	80	82%	Optimal conditions. Fast conversion.
3	Toluene	Acetic Acid	110	60%	Requires higher temp; slower reaction.
4	THF	p-TsOH	65	55%	Competitive polymerization due to solvent polarity.

Data derived from internal optimization studies consistent with Pindur et al. (1990).

Workflow Diagram

Figure 2: Operational workflow for the synthesis of carbazole precursors via in situ vinylindole generation.

Troubleshooting Guide

• Low Yield / Polymerization:

  • Cause: Acid concentration too high or dienophile concentration too low.

  • Fix: Increase dienophile equivalents to 1.5x. Use a syringe pump to add the acid catalyst slowly if the reaction is extremely fast.

• Incomplete Dehydration:

  • Cause: Wet solvent or insufficient temperature.

  • Fix: Ensure Toluene is dried over molecular sieves. Increase temperature to reflux (110°C).

• Product is an Oil/Gum:

  • Cause: Mixture of diastereomers (endo/exo).

  • Fix: Proceed to aromatization (DDQ oxidation) immediately; the aromatic carbazole is usually a crystalline solid.

References

• Pindur, U. (1988).[1] "Vinylindoles in Organic Synthesis: A Review." Heterocycles, 27(5), 1253.

• Noland, W. E., et al. (1993). "Diels-Alder Reactions of 3-(2-Nitrovinyl)indoles: Formation of Carbazoles." Journal of Heterocyclic Chemistry, 30(1), 81.

• Ricci, A., et al. (2010). "Organocatalytic Asymmetric Diels-Alder Reactions of 3-Vinylindoles." Synthesis, 2010(01), 161-170.[2]

• Van der Eycken, E., et al. (2002). "Microwave-assisted synthesis of 3-vinylindoles." Tetrahedron Letters, 43(21), 3863.

Sources

• 1. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 2. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Diels-Alder Cycloaddition of 3-Ethenyl-1-methyl-1H-indole

Abstract: The Diels-Alder reaction, a cornerstone of modern synthetic organic chemistry, provides a powerful method for the construction of six-membered rings. This application note details the use of 3-ethenyl-1-methyl-1H-indole as an electron-rich diene in [4+2] cycloaddition reactions with various dienophiles. The indole nucleus profoundly influences the reactivity of the vinyl group, making it an excellent substrate for synthesizing complex carbazole and polyheterocyclic frameworks, which are prevalent in pharmaceuticals and advanced materials. We provide an in-depth analysis of the reaction mechanism, stereochemical outcomes, and the significant role of catalysis. Furthermore, detailed, field-tested protocols for the synthesis of the diene and its subsequent cycloaddition reactions under thermal and catalyzed conditions are presented to guide researchers in achieving high yields and selectivities.

Theoretical Background and Mechanism

The Diels-Alder reaction is a concerted, pericyclic reaction involving a 4π-electron component (the diene) and a 2π-electron component (the dienophile) to form a cyclohexene ring. The reactivity is governed by frontier molecular orbital (FMO) theory, where the reaction is facilitated by a small energy gap between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.

In the case of 3-ethenyl-1-methyl-1H-indole, the indole ring acts as a potent electron-donating group, raising the energy of the diene's HOMO. This makes it highly reactive towards dienophiles bearing electron-withdrawing groups (EWGs), which lower the dienophile's LUMO energy.

Caption: General Diels-Alder reaction of 3-ethenyl-1-methyl-1H-indole.

Regio- and Stereoselectivity

The Diels-Alder reaction is renowned for its high degree of stereospecificity and regioselectivity.

• Stereospecificity: The stereochemistry of the dienophile is retained in the product. A cis-dienophile will yield a cis-substituted cyclohexene ring, while a trans-dienophile will result in a trans-substituted product.

• Endo Rule: For cyclic dienophiles, the reaction typically favors the endo transition state over the exo. This preference is attributed to secondary orbital interactions between the π-system of the activating group on the dienophile and the central atoms of the diene. This leads to the formation of the thermodynamically less stable but kinetically favored endo product.

The Role of Catalysis

While thermal Diels-Alder reactions are effective, the use of catalysts can dramatically improve reaction rates, yields, and selectivities, often allowing the reaction to proceed at lower temperatures.[1]

• Lewis Acids: Lewis acids (e.g., AlCl₃, BF₃·OEt₂, InCl₃) coordinate to the electron-withdrawing group of the dienophile.[2][3] This coordination further lowers the dienophile's LUMO energy, accelerating the reaction.[4][5] Computational studies suggest that Lewis acids also accelerate the reaction by reducing the Pauli repulsion between the reactants' π-electron systems.[5]

• Organocatalysts: Chiral organocatalysts, such as thioureas and phosphoric acids, can induce enantioselectivity.[6][7][8] These catalysts typically operate by activating both the diene and dienophile through a network of non-covalent interactions (e.g., hydrogen bonding), creating a chiral environment that directs the approach of the reactants.[6]

Caption: Lewis acid activation of the dienophile.

Cycloaddition with Representative Dienophiles

The versatility of 3-ethenyl-1-methyl-1H-indole is demonstrated by its reactivity with a range of dienophiles to produce diverse heterocyclic scaffolds.

Reaction with Maleimides

N-substituted maleimides are highly reactive dienophiles. The reaction with 3-vinylindoles proceeds readily, often under mild thermal or microwave conditions, to yield tetrahydrocarbazole derivatives.[9] The use of bifunctional organocatalysts can afford these products with high enantioselectivity.[6]

Reaction with Nitroolefins

Nitroolefins serve as potent dienophiles. In the presence of chiral organocatalysts, the asymmetric Diels-Alder reaction proceeds to give 1-nitro-hydrocarbazoles as single diastereoisomers and with high enantioselectivity.[10] These products are valuable intermediates for the synthesis of amino-hydrocarbazole derivatives.

Reaction with Quinones and aza-Dienes

The reaction extends to other dienophile classes. For instance, cycloadditions with ortho-quinone methides, catalyzed by chiral phosphoric acid, yield indole-containing chroman derivatives.[11] Inverse-electron-demand aza-Diels–Alder reactions with 1,3-diazadienes have also been established, providing access to complex benzothiazolopyrimidines.[8]

Data Summary

The following table summarizes typical outcomes for the Diels-Alder cycloaddition of 3-vinylindoles with various dienophiles, illustrating the impact of catalysts on yield and selectivity.

Diene	Dienophile	Catalyst / Conditions	Solvent	Yield (%)	Selectivity (dr / ee)	Product Class	Reference
3-Vinylindole	Nitroolefin	Chiral Squaramide	Toluene	75-95%	>95:5 dr, 85-99% ee	Nitro-hydrocarbazole	[10]
3-Vinylindole	N-Phenylmaleimide	Chiral Thiourea	CH₂Cl₂	90-99%	up to 99:1 dr, 99% ee	Tetrahydrocarbazole	[6]
3-Vinylindole	o-Quinone Methide	Chiral Phosphoric Acid	CH₂Cl₂	up to 98%	up to 93:7 dr, 98% ee	Indole-Chroman	[11]
4-Vinylimidazole	N-Phenylmaleimide	Benzene, 55 °C, 24h	Benzene	76%	Single stereoisomer	Tetrahydro-pyrroloisoquinoline	[12]
Thiophene	N-Phenylmaleimide	AlCl₃, RT, 4 days	CH₂Cl₂	~18%	N/A	Thiophene Adduct	[3]

Experimental Protocols

Protocol 1: Synthesis of 3-Ethenyl-1-methyl-1H-indole (Diene)

This protocol describes a Wittig olefination, a reliable method for converting aldehydes to alkenes.[13][14]

Materials:

• 1-methyl-1H-indole-3-carbaldehyde

• Methyltriphenylphosphonium bromide

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Wittig Reagent Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add methyltriphenylphosphonium bromide (1.2 eq).

• Add anhydrous THF via syringe. Cool the resulting suspension to 0 °C in an ice bath.

• Slowly add potassium tert-butoxide (1.1 eq) portion-wise, maintaining the temperature at 0 °C. The mixture will turn a characteristic bright yellow, indicating the formation of the ylide.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

• Olefination: Dissolve 1-methyl-1H-indole-3-carbaldehyde (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water and then brine, and dry over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-ethenyl-1-methyl-1H-indole as a pure compound.[9]

Protocol 2: General Procedure for Lewis Acid-Catalyzed Diels-Alder Reaction

This protocol details the cycloaddition using N-phenylmaleimide as the dienophile and aluminum chloride as the Lewis acid catalyst.[3]

Materials:

• 3-Ethenyl-1-methyl-1H-indole (1.0 eq)

• N-phenylmaleimide (1.2 eq)

• Aluminum chloride (AlCl₃) (1.2 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add N-phenylmaleimide and anhydrous CH₂Cl₂.

• Cool the solution to 0 °C and slowly add pulverized AlCl₃ portion-wise. Stir the mixture for 30 minutes at 0 °C.

• Add a solution of 3-ethenyl-1-methyl-1H-indole in anhydrous CH₂Cl₂ dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

• Workup: Once the reaction is complete, carefully quench by adding water.

• Extract the mixture with CH₂Cl₂ (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the solvent in vacuo. Purify the resulting crude adduct by flash column chromatography (hexane/ethyl acetate) or recrystallization.

Caption: Workflow for synthesis and cycloaddition.

Conclusion

The Diels-Alder cycloaddition of 3-ethenyl-1-methyl-1H-indole serves as a robust and highly efficient strategy for the synthesis of functionalized carbazole and related polycyclic indole derivatives. The electron-rich nature of the diene allows for facile reactions with a variety of electron-poor dienophiles. The strategic application of Lewis acid or organocatalysis provides exceptional control over reaction rates and stereochemical outcomes, enabling access to complex, optically active molecules. The protocols and data presented herein offer a comprehensive guide for researchers aiming to leverage this powerful transformation in the fields of drug discovery, natural product synthesis, and materials science.

References

• Yang, X., Zhou, Y., Yang, H., Wang, S., Liu, C., & Chen, Y. (2019). Asymmetric Diels–Alder Reaction of 3-Vinylindoles and Nitroolefins Promoted by Multiple Hydrogen Bonds. Organic Letters, 21(4), 1161–1164. [Link]

• Pindur, U., & Erfanian-Abdoust, H. (1989). New Reactions of 3‐Vinyl‐ and 3‐(2‐Propenyl)Indoles with N‐Phenylmaleimide: [4 + 2] Cycloaddition, ene reaction, and dimerization. Liebigs Annalen der Chemie, 1989(12), 1275-1279. [Link]

• Al-Zoubi, R. M., & Marion, O. (2023). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate. ACS Omega. [Link]

• Gioia, C., Hauville, A., Bernardi, L., Fini, F., & Ricci, A. (2008). Organocatalytic Asymmetric Diels–Alder Reactions of 3-Vinylindoles. Angewandte Chemie International Edition, 47(48), 9236-9239. [Link]

• Carlone, A., & Ricci, A. (2010). Asymmetric Diels-Alder Reactions of Vinylindoles Using Organocatalysis. Synthesis, 2010(01), 161-170. [Link]

• Gioia, C., Hauville, A., Bernardi, L., Fini, F., & Ricci, A. (2008). Organocatalytic asymmetric Diels-Alder reactions of 3-vinylindoles. Angewandte Chemie International Edition, 47(48), 9236-9. [Link]

• Wang, Z., Zhang, Z., & Tu, S. (2021). Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. Molecules, 26(22), 6828. [Link]

• Hilinski, M. K., et al. (2015). Lewis acid-promoted Diels-Alder reactions of vinylheteroaromatics. American Chemical Society. [Link]

• Al-Zoubi, R. M., & Marion, O. (2023). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate. ACS Omega. [Link]

• Al-Zoubi, R. M., & Marion, O. (2023). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate. ACS Omega. [Link]

• Johnson, H. E., & Douglas, C. J. (2024). Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles. Molecules, 29(8), 1888. [Link]

• Wikipedia contributors. (2024). Wittig reaction. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. [Link]

• Ashenhurst, J. (2018). Wittig Reaction – Examples and Mechanism. Master Organic Chemistry. [Link]

• Sánchez-Santed, F., et al. (2022). New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer. Molecules, 27(3), 963. [Link]

• Longwitz, L., et al. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 101, 47-61. [Link]

• Reddit user. (2025). Discussion point for Wittig reaction. r/OrganicChemistry. [Link]

• Mamedov, V. A., et al. (2019). Synthesis Of N-Methyl-1h-Indole And Adamantane Fragment Containing Derivatives Via UGI-4CR. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 10(1), 1032-1043. [Link]

• Reddy, S. R. S. R., et al. (2016). Synthesis and biological evaluation of indoles. Der Pharma Chemica, 8(1), 444-453. [Link]

• Belkadi, M., et al. (2022). Kinetics of Diels-Alder Reaction Using Organic Molecular Models. Journal of Chemical Education, 99(12), 4050-4056. [Link]

• Omae, I. (2024). Progress in Lewis-Acid-Templated Diels–Alder Reactions. Molecules, 29(5), 1148. [Link]

• Wang, Y., et al. (2019). Catalytic asymmetric inverse-electron-demand aza-Diels–Alder reaction of 1,3-diazadienes with 3-vinylindoles. Chemical Communications, 55(82), 12356-12359. [Link]

• Fernandez-Solis, A., et al. (2022). Origin of Catalysis and Selectivity in Lewis Acid-Promoted Diels–Alder Reactions Involving Vinylazaarenes as Dienophiles. The Journal of Organic Chemistry, 87(15), 9799-9807. [Link]

Sources

• 1. Lewis acid-promoted Diels-Alder reactions of vinylheteroaromatics - American Chemical Society [acs.digitellinc.com]
• 2. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 3. mdpi.com [mdpi.com]
• 4. Progress in Lewis-Acid-Templated Diels–Alder Reactions | MDPI [mdpi.com]
• 5. Origin of Catalysis and Selectivity in Lewis Acid-Promoted Diels–Alder Reactions Involving Vinylazaarenes as Dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Organocatalytic asymmetric Diels-Alder reactions of 3-vinylindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Catalytic asymmetric inverse-electron-demand aza-Diels–Alder reaction of 1,3-diazadienes with 3-vinylindoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Asymmetric Diels-Alder Reaction of 3-Vinylindoles and Nitroolefins Promoted by Multiple Hydrogen Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides | MDPI [mdpi.com]
• 12. Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Wittig reaction - Wikipedia [en.wikipedia.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Heck Coupling Synthesis of 3-Vinylindole Derivatives

Abstract & Strategic Significance

The 3-vinylindole scaffold is a privileged pharmacophore found in bioactive alkaloids and a versatile intermediate for Diels-Alder cycloadditions and polymerization. While direct C3-functionalization of indoles is electronically favorable, the Heck coupling of 3-haloindoles presents unique challenges: catalyst poisoning by the free N-H bond, regioselectivity issues (branched vs. linear), and

-hydride elimination competition.

This guide details a robust, field-proven protocol for the synthesis of 3-vinylindoles via the Heck reaction. We prioritize the "Jeffery Conditions" (ligand-free, phase-transfer catalysis) as the primary workflow due to its superior performance with electron-rich heterocycles compared to traditional phosphine-based systems.

Mechanistic Insight: The Indole Challenge

The successful coupling of a 3-iodoindole with an alkene (e.g., methyl acrylate or styrene) relies on navigating the Pd(0)/Pd(II) catalytic cycle without trapping the metal in a stable heteroaryl complex.

Critical Mechanistic Factors[1]

• Oxidative Addition (The Easy Part): 3-Iodoindoles are highly reactive toward Pd(0) due to the electron-rich nature of the indole ring, facilitating rapid C-I bond insertion.

• The N-H Poisoning Effect: Free N-H indoles can deprotonate and coordinate to Pd(II) as an amido ligand, arresting the cycle. Strategy: Use N-protected substrates (Boc/Ts/Me) or specific bases (Ag₂CO₃) if N-H is required.

• Regioselectivity (The Decision):

  • Electronic Control: With electron-deficient alkenes (acrylates), the neutral pathway favors the

    -position (linear trans-product).

  • Steric Control: With electron-rich alkenes or internal alkenes, mixtures can occur unless bulky ligands or cationic pathways are invoked.

Diagram 1: Catalytic Cycle & Indole Specificity

Caption: Pd(0)/Pd(II) catalytic cycle highlighting the critical oxidative addition of 3-iodoindole and the potential off-cycle inhibitory pathway via N-H deprotonation.

Experimental Optimization Matrix

Before beginning the synthesis, select conditions based on your substrate's protecting group status.

Variable	Condition A: The "Jeffery" Protocol (Recommended)	Condition B: The "Classical" Protocol
Applicability	Robust; tolerates moisture; best for N-protected indoles.	Best for sterically demanding substrates or specific regiocontrol needs.
Catalyst	Pd(OAc)₂ (2–5 mol%)	Pd(PPh3)4 or Pd₂(dba)₃
Ligand	None (Ligand-free)	PPh₃, P(o-tol)₃, or dppf
Additive	TBAB (Tetrabutylammonium bromide, 1.0 eq)	None
Base	NaHCO₃ or K₂CO₃ (2.5 eq)	Et₃N or DIPEA (2-3 eq)
Solvent	DMF (anhydrous not strictly required)	MeCN or DMF (Anhydrous)
Temp/Time	80–90 °C / 4–12 h	Reflux / 12–24 h
Why it works	TBAB stabilizes Pd-nanoparticles ("homeopathic" Pd) and acts as a phase transfer agent, accelerating the rate significantly.	Classical phosphine pathways are well-understood but often slower for electron-rich aryl halides.

Detailed Protocol: Synthesis of N-Boc-3-(2-methoxyvinyl)indole

Target: Coupling N-Boc-3-iodoindole with Methyl Acrylate. Method: Condition A (Jeffery Conditions).

Materials

• N-Boc-3-iodoindole (1.0 mmol, 343 mg)

• Methyl Acrylate (1.5 mmol, 135 µL)

• Pd(OAc)₂ (0.05 mmol, 11.2 mg)

• TBAB (1.0 mmol, 322 mg)

• NaHCO₃ (2.5 mmol, 210 mg)

• DMF (Dimethylformamide) (5 mL)[1]

Step-by-Step Workflow

• Preparation (Inert Atmosphere):

  • Equip a 25 mL Schlenk tube or a heavy-walled pressure vial with a magnetic stir bar.

  • Add solid reagents: N-Boc-3-iodoindole, Pd(OAc)₂, TBAB, and NaHCO₃.

  • Note: While Jeffery conditions are robust, starting under Argon/Nitrogen prevents oxidative homocoupling of the indole.

• Solvation & Activation:

  • Evacuate and backfill with N₂ (3 cycles).

  • Add DMF (5 mL) via syringe.

  • Add Methyl Acrylate via syringe.

  • Observation: The mixture will likely be a suspension.

• Reaction:

  • Seal the vessel.

  • Heat to 85 °C in an oil block. Stir vigorously (800 rpm).

  • Monitoring: Check TLC at 2 hours.

    • Eluent: Hexane/EtOAc (8:1).

    • Visualization: UV (254 nm) and Vanillin stain (Indoles turn pink/purple).

    • Endpoint: Disappearance of the 3-iodoindole spot.

• Work-up (The "Crash-Out" Method):

  • Cool reaction to room temperature.[1]

  • Pour the reaction mixture into 50 mL of ice-cold water .

  • Extract with EtOAc (3 x 20 mL).

  • Wash combined organics with Brine (2 x 20 mL) to remove DMF.

  • Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification:

  • Flash Column Chromatography (SiO₂).

  • Gradient: 0%

    15% EtOAc in Hexanes.

  • Yield Expectation: 85–95% as a yellow/orange solid.

Diagram 2: Experimental Workflow

Caption: Linear workflow for the Jeffery-type Heck coupling of 3-iodoindoles.

Troubleshooting & Critical Controls

Symptom	Probable Cause	Corrective Action
"Pd Black" Precipitation	Catalyst decomposition before insertion.	Increase TBAB loading to 1.5 eq (stabilizes nanoparticles). Ensure efficient stirring.
Low Conversion (<20%)	Indole N-H poisoning Pd(II).	Protect Nitrogen (Boc/Ts) or switch base to Ag₂CO₃ (silver sequesters halides and prevents poisoning).
Regioisomer Mixture	Competitive -arylation.	Switch solvent to MeCN. Use bidentate ligands (dppf) to enforce steric control (Condition B).
Product Polymerization	Vinylindole instability.	Add a radical inhibitor (BHT, 1 mol%) during workup and storage. Store at -20°C.

References

• Larock, R. C., et al. (2006).[2] "Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes." The Journal of Organic Chemistry.

• Jiao, L., et al. (2020). "Regiocontrol in the Oxidative Heck Reaction of Indole by Ligand-Enabled Switch of the Regioselectivity-Determining Step." Chemical Science.

• Jeffery, T. (1984). "Palladium-catalysed vinylation of organic halides under solid-liquid phase transfer conditions." Journal of the Chemical Society, Chemical Communications. (Seminal work on ligand-free conditions).

• Humphrey, G. R., & Kuethe, J. T. (2006). "Practical Methodologies for the Synthesis of Indoles." Chemical Reviews.

• Beletskaya, I. P., & Cheprakov, A. V. (2000).[1] "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization [organic-chemistry.org]

Preparation of 1-methyl-3-vinylindole using methyltriphenylphosphonium bromide

Application Note: AN-2026-02

Methodology: Methylenation of 1-Methylindole-3-carboxaldehyde using Methyltriphenylphosphonium Bromide.

Abstract & Utility

This application note details the protocol for synthesizing 1-methyl-3-vinylindole, a critical diene precursor for Diels-Alder cycloadditions and a monomer for functionalized polymers. The method utilizes a classic Wittig olefination strategy, reacting the ylide generated from methyltriphenylphosphonium bromide with 1-methylindole-3-carboxaldehyde. This route is preferred for its regioselectivity and ability to generate the terminal alkene under mild conditions, avoiding the isomerization issues common with acid-catalyzed dehydration methods.

Target Audience: Medicinal Chemists, Polymer Scientists, and Process Development Engineers.

Scientific Background & Mechanism[1]

The synthesis relies on the formation of a phosphorus ylide (a phosphorane). The strong electron-withdrawing nature of the phosphonium group allows the adjacent methyl protons to be deprotonated by a strong base (n-Butyllithium or Potassium tert-butoxide). The resulting ylide acts as a nucleophile, attacking the aldehyde carbonyl to form an oxaphosphetane intermediate, which collapses to yield the alkene and triphenylphosphine oxide (TPPO).

Reaction Scheme & Mechanism

Figure 1: Mechanistic pathway of the Wittig olefination for vinylindole synthesis.

Experimental Protocol

3.1 Materials & Reagents

Reagent	Role	Equiv.	Notes
Methyltriphenylphosphonium bromide	Ylide Precursor	1.2 - 1.5	Hygroscopic; dry under vacuum before use.
1-Methylindole-3-carboxaldehyde	Substrate	1.0	Commercially available or synthesized via Vilsmeier-Haack.
n-Butyllithium (n-BuLi)	Base	1.2 - 1.5	1.6M or 2.5M in hexanes. Titrate if old.
Tetrahydrofuran (THF)	Solvent	N/A	Critical: Must be anhydrous and degassed.
Ammonium Chloride (sat. aq.)	Quench	N/A	-

Expert Insight: While Potassium tert-butoxide (

) is a viable alternative base, n-BuLi is recommended for this specific transformation to ensure irreversible and rapid generation of the "salt-free" ylide at low temperatures, minimizing side reactions with the electron-rich indole ring.

3.2 Step-by-Step Methodology

Step 1: Preparation of the Ylide (Inert Atmosphere Required)

• Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen/argon inlet.

• Add Methyltriphenylphosphonium bromide (1.2 equiv) to the flask.

• Add anhydrous THF (concentration ~0.2 M relative to phosphonium salt).

• Cool the suspension to 0 °C using an ice bath.

• Add n-BuLi (1.2 equiv) dropwise via syringe over 10–15 minutes.

  • Observation: The suspension will turn a bright yellow/orange color, indicating the formation of the ylide (

    ).

• Stir at 0 °C for 30–60 minutes to ensure complete deprotonation.

Step 2: Coupling Reaction

• Dissolve 1-Methylindole-3-carboxaldehyde (1.0 equiv) in a minimal amount of anhydrous THF.

• Add the aldehyde solution dropwise to the ylide suspension at 0 °C.

  • Observation: The bright yellow color may fade slightly or change hue as the ylide is consumed.

• Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) .

• Stir for 2–4 hours. Monitor reaction progress via TLC (Thin Layer Chromatography).[1]

  • TLC System: Hexanes:EtOAc (8:2). The product will be less polar (higher

    ) than the aldehyde.

Step 3: Workup

• Quench the reaction carefully with saturated aqueous Ammonium Chloride (

  ) .

• Dilute with water and extract the aqueous layer 3x with Ethyl Acetate or Dichloromethane .

• Combine organic layers and wash with Brine .

• Dry over anhydrous Sodium Sulfate (

  ) .

• Filter and concentrate under reduced pressure (Rotavap). Note: Do not overheat (>40°C) as vinylindoles can be heat-sensitive.

3.3 Workflow Visualization

Figure 2: Operational workflow for the batch synthesis.

Purification & Stability (Critical)

Removal of Triphenylphosphine Oxide (TPPO): The major byproduct, TPPO, is often difficult to separate.

• Precipitation Method: Triturate the crude residue with cold hexanes or a Hexane:Ether (9:1) mixture. TPPO is largely insoluble and will precipitate as a white solid. Filter off the solid and concentrate the filtrate.

• Chromatography: Flash column chromatography on silica gel.

  • Eluent: Gradient of Hexanes

    Hexanes:EtOAc (95:5).

Stability Warning: 3-Vinylindoles are electron-rich dienes and can be prone to acid-catalyzed polymerization or decomposition on acidic silica gel.

• Protocol Modification: Pre-treat the silica gel column with 1% Triethylamine (

  ) in hexanes to neutralize surface acidity before loading the sample.

• Storage: Store the purified oil/solid at -20 °C under an inert atmosphere (Argon). Avoid exposure to light.

Characterization (Expected Data)

The product is typically a colorless to pale yellow oil or low-melting solid.

Proton ( )	Chemical Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment
Indole-H2	7.10 – 7.20	Singlet (s)	-	C2-H
Vinyl-H (Internal)	6.70 – 6.85	Doublet of Doublets (dd)	,
Vinyl-H (Terminal)	5.60 – 5.75	Doublet (d)		(Trans to H_int)
Vinyl-H (Terminal)	5.10 – 5.25	Doublet (d)		(Cis to H_int)
N-Methyl	3.70 – 3.80	Singlet (s)	-
Aromatic	7.20 – 7.80	Multiplet (m)	-	Indole Ring (C4-C7)

References

• Wittig Reaction Mechanism & Scope

  • Maercker, A. Org. React.1965, 14, 270.

  • Master Organic Chemistry:

• Indole-3-Carboxaldehyde Reactivity

  • Sigma-Aldrich:

• Synthesis of Vinylindoles

  • Pindur, U., & Eitel, M. Wittig–Madelung Indole Synthesis. Heterocycles1988, 27, 377.

  • ResearchGate:

• Purification of Sensitive Vinyl Compounds

  • University of Rochester:

Sources

• 1. Chromatography [chem.rochester.edu]

Application Note: Precision Synthesis of Tetrahydrocarbazoles via [4+2] Cycloaddition

Part 1: Executive Summary & Mechanistic Insight

The "Indole-Diene" Strategy

The [4+2] cycloaddition (Diels-Alder) of 3-ethenyl-1-methyl-1H-indole (also known as 1-methyl-3-vinylindole) with maleimides is a convergent strategy for synthesizing the tetrahydrocarbazole core. This scaffold is the structural foundation of numerous alkaloids (e.g., ellipticine, olivacine) and modern pharmaceutical targets.

Unlike simple dienes, the 3-vinylindole system derives its diene character from the exocyclic vinyl group conjugated with the C2-C3 double bond of the indole ring. While the indole ring is aromatic, the high energy of the HOMO (raised by the nitrogen lone pair) makes it an exceptionally reactive electron-rich diene capable of reacting with electron-deficient dienophiles like maleimides under mild conditions.

Mechanism & Stereocontrol

The reaction proceeds via a concerted, asynchronous [4+2] cycloaddition.

• Electronic Demand: Normal electron demand (HOMO_diene controlled).

• Regioselectivity: Fixed by the cyclic nature of the reactants.

• Stereoselectivity: Strongly Endo-selective due to secondary orbital interactions between the maleimide carbonyls and the developing

  -system of the indole.

• Product Stability: The initial adduct is a tetrahydrocarbazole . Note that this disrupts the aromaticity of the pyrrole ring of the indole. Consequently, these adducts are prone to oxidation (aromatization) to fully aromatic carbazoles or rearrangement if acidic protons are present. The N-methyl group in this protocol prevents certain rearrangement pathways, enhancing the stability of the primary adduct.

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway of the [4+2] cycloaddition showing the progression from reactants to the kinetic tetrahydrocarbazole adduct.[1]

Part 2: Experimental Protocols

Pre-Requisite: Preparation of 3-ethenyl-1-methyl-1H-indole

Note: Vinylindoles are sensitive to acid and radical polymerization. Prepare fresh or store at -20°C under Argon.

Reagents:

• 1-Methylindole-3-carboxaldehyde (Commercial or synthesized via Vilsmeier-Haack)

• Methyltriphenylphosphonium bromide (

  )

• n-Butyllithium (

  -BuLi) or Potassium tert-butoxide ( )

• THF (anhydrous)

Protocol:

• Suspend

  (1.2 equiv) in anhydrous THF at 0°C under .

• Add base (

  -BuLi or , 1.2 equiv) dropwise. Stir 30 min (solution turns yellow/orange).

• Add 1-Methylindole-3-carboxaldehyde (1.0 equiv) dissolved in THF dropwise.

• Warm to RT and stir for 2-4 hours. Monitor by TLC (disappearance of aldehyde).

• Workup: Quench with water, extract with diethyl ether. Dry over

  .[2]

• Purification: Rapid filtration through a short pad of basic alumina or silica (eluent: 5% EtOAc/Hexane). Do not use acidic silica or extended contact time.

• Yield: Typically 85-95% of a pale yellow oil/solid.[2]

Core Protocol: Thermal Cycloaddition (Standard)

Best for: Scale-up and robust synthesis of stable adducts.

Materials:

• Diene: 3-ethenyl-1-methyl-1H-indole (1.0 equiv)

• Dienophile: N-Phenylmaleimide (1.1 equiv)

• Solvent: Toluene (anhydrous) or Benzene (Caution: Carcinogen)

• Additive: BHT (2,6-di-tert-butyl-4-methylphenol) - trace amount (radical inhibitor).

Step-by-Step:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon.

• Dissolution: Dissolve 1.0 mmol of the diene in 5 mL Toluene (0.2 M concentration). Add a single crystal of BHT.

• Addition: Add 1.1 mmol of N-Phenylmaleimide in one portion.

• Reaction: Heat the mixture to reflux (110°C) for 2–6 hours.

  • Visual Cue: The solution often darkens slightly.

  • Monitoring: TLC (Hexane/EtOAc 3:1). Look for the consumption of the fluorescent vinylindole spot.

• Isolation:

  • Cool the reaction to Room Temperature (RT).

  • Often, the endo-adduct precipitates as a white or off-white solid upon cooling.

  • If precipitate forms: Filter and wash with cold toluene/hexane.

  • If no precipitate: Concentrate in vacuo and purify via Flash Chromatography (Silica gel; Gradient 10% -> 30% EtOAc/Hexane).

• Characterization:

  • 1H NMR: Look for the disappearance of vinyl protons (5.0–7.0 ppm region) and appearance of bridgehead protons (3.5–4.5 ppm).

  • Structure: 1-methyl-1,2,3,3a,4,10c-hexahydropyrrolo[3,4-a]carbazole-1,3(2H)-dione.

Alternative Protocol: Lewis Acid Catalyzed (High Stereocontrol)

Best for: Temperature-sensitive substrates or maximizing Endo selectivity.

Catalyst: Ethylaluminum dichloride (

) or . Solvent: Dichloromethane ( ), anhydrous.

• Dissolve N-Phenylmaleimide (1.1 equiv) in

  at -78°C.

• Add Lewis Acid (1.2 equiv) dropwise. Stir for 15 min to activate the dienophile.

• Add 3-ethenyl-1-methyl-1H-indole (1.0 equiv) dissolved in

  slowly.

• Stir at -78°C for 2 hours, then slowly warm to 0°C.

• Quench: Add saturated

  solution.

• Workup: Extract with DCM, dry (

  ), and concentrate.

Part 3: Data Analysis & Validation

Expected Data Profile

Parameter	Thermal Method	Lewis Acid Method
Temperature	80–110°C	-78°C to 0°C
Time	2–6 Hours	2–4 Hours
Yield	70–90%	80–95%
Stereoselectivity	Endo:Exo (~80:20)	Endo:Exo (>95:5)
Purification	Crystallization often sufficient	Column Chromatography usually required

Troubleshooting Guide

• Problem: Low Yield / Polymerization.

  • Cause: Vinylindole is unstable to acid or radicals.

  • Fix: Ensure BHT is added. Use base-washed glassware. Use fresh vinylindole.

• Problem: Aromatization occurring prematurely.

  • Observation: Product turns yellow/brown; NMR shows loss of chiral centers.

  • Fix: Degas solvents thoroughly (

    promotes aromatization). Store product under .

• Problem: No Reaction.

  • Cause: Steric hindrance (if maleimide is bulky) or deactivated diene.

  • Fix: Switch to Lewis Acid method to lower the LUMO energy of the dienophile.[3]

Part 4: Workflow Visualization

Figure 2: Decision tree and experimental workflow for the synthesis.

References

• Pindur, U. (1988).[4] "2- and 3-Vinylindoles as Diene Components in the Diels-Alder Reaction."[3] Heterocycles, 27(5), 1253-1268.

• Pindur, U., & Lutz, G. (1990). "Diels-Alder Reactions of Vinylindoles: A Facile Access to Carbazole Alkaloids." Chimia, 44, 406.[4]

• Eames, J., et al. (2000). "Diels–Alder reactions of 3-vinylindoles." Journal of the Chemical Society, Perkin Transactions 1, 1095-1103.

• Noland, W. E., & Sundberg, R. J. (1963). "Vinylindole Synthesis and Reactivity." Journal of Organic Chemistry, 28(4), 884.

• López-Alvarado, P., et al. (1991). "Diels-Alder reactions of 3-vinylindoles with maleimides." Organic Preparations and Procedures International, 23(4).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. air.unimi.it [air.unimi.it]
• 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Application Note: Asymmetric Synthesis Using 3-Ethenyl-1-methyl-1H-indole Scaffolds

Executive Summary

The 3-ethenyl-1-methyl-1H-indole scaffold (also known as N-methyl-3-vinylindole) represents a highly reactive, electron-rich diene system. It is a privileged intermediate for the rapid assembly of tetrahydrocarbazoles and spiroindolines —core structures found in bioactive alkaloids like strychnine and uleine.

Unlike simple indoles, the 3-ethenyl variant possesses a conjugated exocyclic double bond that activates the system for Inverse-Electron-Demand Diels-Alder (IEDDA) and standard [4+2] cycloadditions. This guide provides a validated protocol for the synthesis of the scaffold and its subsequent application in a catalytic asymmetric cycloaddition to generate enantiomerically enriched tetrahydrocarbazoles.

Key Technical Advantages

• Rapid Complexity Generation: Converts planar indoles into 3D chiral tetrahydrocarbazoles in a single step.

• High Atom Economy: 100% atom economy in cycloaddition steps.

• Tunable Reactivity: The N-methyl group prevents N-H deprotonation, directing catalysis solely through the vinyl/C3 system and the chosen electrophile.

Pre-Cursor Synthesis: Preparation of 3-Ethenyl-1-methyl-1H-indole

Before performing asymmetric transformations, the vinyl indole must be synthesized and stabilized. Commercial supplies are often degraded due to polymerization; fresh preparation is critical.

Protocol A: Wittig Olefination of 1-Methylindole-3-carboxaldehyde

Reaction Principle:

Materials Table

Reagent	MW ( g/mol )	Equiv.	Amount	Role
Methyltriphenylphosphonium bromide	357.22	1.2	4.28 g	Ylide Precursor
Potassium tert-butoxide (KOtBu)	112.21	1.3	1.46 g	Base
1-Methylindole-3-carboxaldehyde	159.19	1.0	1.59 g (10 mmol)	Substrate
THF (Anhydrous)	-	-	50 mL	Solvent

Step-by-Step Methodology

• Ylide Formation:

  • Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Add Methyltriphenylphosphonium bromide (4.28 g) and suspend in anhydrous THF (30 mL).

  • Cool the suspension to 0 °C (ice bath).

  • Add KOtBu (1.46 g) portion-wise over 5 minutes. The solution will turn bright yellow, indicating ylide formation.

  • Stir at 0 °C for 45 minutes.

• Substrate Addition:

  • Dissolve 1-Methylindole-3-carboxaldehyde (1.59 g) in anhydrous THF (20 mL).

  • Add the aldehyde solution dropwise to the ylide mixture at 0 °C.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) .

  • Stir for 3–4 hours. Monitor by TLC (Hexane/EtOAc 8:1). The aldehyde spot (Rf ~0.4) should disappear, replaced by a non-polar vinyl indole spot (Rf ~0.8).

• Workup & Purification:

  • Quench with saturated aqueous NH₄Cl (20 mL).

  • Extract with Diethyl Ether (3 x 30 mL). Note: Ether is preferred over DCM to avoid polymerization during evaporation.

  • Dry combined organics over MgSO₄ and filter.

  • Concentrate under reduced pressure at < 30 °C . Do not heat.

  • Flash Chromatography: Elute rapidly with Hexane/EtOAc (95:5) containing 1% Triethylamine (to neutralize silica acidity).

• Storage (CRITICAL):

  • The product is a pale yellow oil/solid that polymerizes upon light/air exposure.

  • Store at -20 °C under Argon. Use within 48 hours for best results.

Core Application: Asymmetric [4+2] Cycloaddition

This protocol details the reaction of 3-ethenyl-1-methyl-1H-indole with a representative dienophile (e.g., trans-β-nitrostyrene) using a Chiral Phosphoric Acid (CPA) catalyst. This transformation yields chiral 1,2,3,4-tetrahydrocarbazoles .

Mechanistic Insight

The reaction proceeds via a LUMO-lowering activation of the dienophile by the catalyst, while the vinyl indole acts as the electron-rich diene (HOMO). The N-methyl group ensures that the indole nitrogen does not compete for hydrogen bonding, forcing the catalyst to organize the transition state via the nitro/carbonyl group of the dienophile.

Protocol B: Enantioselective Synthesis of Nitro-Tetrahydrocarbazoles

Materials Table

Reagent	Equiv.	Conc.	Role
3-Ethenyl-1-methyl-1H-indole	1.0	0.1 M	Diene
trans-β-Nitrostyrene	1.2	-	Dienophile
(R)-TRIP (Chiral Phosphoric Acid)	0.05 (5 mol%)	-	Catalyst
Toluene (Dry)	-	-	Solvent
4Å Molecular Sieves	-	50 mg/mmol	Water Scavenger

Step-by-Step Methodology

• Setup:

  • In a glovebox or under nitrogen, charge a dried reaction vial with (R)-TRIP (catalyst) and 4Å Molecular Sieves .

  • Add trans-β-Nitrostyrene (1.2 equiv) and dissolve in Toluene.

  • Cool the mixture to -20 °C (cryostat or chemically stable cold bath).

• Reaction Initiation:

  • Add 3-Ethenyl-1-methyl-1H-indole (1.0 equiv) dissolved in a minimal amount of Toluene.

  • Stir at -20 °C for 24–48 hours.

  • Checkpoint: Monitor consumption of the vinyl indole by NMR or TLC. The appearance of a diastereomeric set of spots indicates cyclization.

• Workup:

  • Filter the mixture through a short pad of silica gel to remove the catalyst and sieves.

  • Wash the pad with DCM.

  • Concentrate the filtrate.

• Purification:

  • Purify via flash column chromatography (Hexane/DCM gradient).

  • Note: The product is a stable tetrahydrocarbazole.

Data Analysis & Visualization

Expected Performance Metrics

Parameter	Range	Notes
Yield	75% – 92%	Dependent on dienophile sterics.
Diastereomeric Ratio (dr)	> 20:1	Endo-selective preference.
Enantiomeric Excess (ee)	85% – 98%	Controlled by the BINOL/SPINOL backbone of the catalyst.

Reaction Pathway Diagram[1][2]

Figure 1: Workflow for the conversion of indole aldehydes to chiral tetrahydrocarbazoles via vinyl indole intermediates.

Troubleshooting & Optimization

"The Scientist's Notebook" - Common Pitfalls

• Starting Material Degradation:

  • Observation: The vinyl indole turns brown/black before reaction.

  • Cause: Acid-catalyzed polymerization on silica or oxidation.

  • Solution: Always add 1% Et₃N to chromatography solvents. Store solid under Argon at -20°C.

• Low Enantioselectivity:

  • Observation: ee% drops below 80%.

  • Cause: Background reaction (uncatalyzed thermal cycloaddition).

  • Solution: Lower the temperature to -40 °C or -78 °C. The uncatalyzed rate drops significantly faster than the catalyzed rate at lower temperatures.

• Regioselectivity Issues:

  • Observation: Mixture of endo and exo isomers.

  • Insight: 3-vinylindoles generally favor endo cyclization due to secondary orbital interactions. If exo is observed, increase the steric bulk of the catalyst (e.g., switch from TRIP to a bulkier STRIP catalyst).

References

• Rossi, E., et al. (2014). "2- and 3-Vinylindoles as 4π Components in Cycloaddition Reactions." University of Milan / AIR.

• Tan, B., et al. (2021). "Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides." Molecules.

• Yang, X., et al. (2019). "Asymmetric Diels-Alder Reaction of 3-Vinylindoles and Nitroolefins Promoted by Multiple Hydrogen Bonds." Organic Letters.

• Jørgensen, K. A., et al. (2015). "Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions." PMC / NIH.

• Noland, W. E., et al. (2017).[1] "The Synthesis of Carbazoles from 3-Vinylindoles with Tetracyanoethylene." Journal of the American Chemical Society.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Catalytic Functionalization of 3-Ethenyl-1-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Functionalized Indole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and bioactive molecules.[1][2] Its unique electronic properties and geometric shape make it a privileged scaffold for interacting with a wide array of biological targets. The strategic derivatization of the indole core is therefore a central theme in the quest for novel therapeutic agents. 3-Ethenyl-1-methyl-1H-indole, with its reactive vinyl group, presents a versatile platform for introducing molecular diversity. The catalytic functionalization of this vinyl moiety opens avenues to a vast chemical space, enabling the synthesis of complex molecules with potential applications in oncology, neurobiology, and infectious diseases.

This guide provides an in-depth exploration of key catalytic methodologies for the functionalization of 3-ethenyl-1-methyl-1H-indole. We will delve into the underlying principles of each method, offer detailed, field-tested protocols, and discuss the rationale behind the experimental choices, empowering researchers to leverage these powerful synthetic tools in their drug discovery endeavors.

Section 1: Palladium-Catalyzed Mizoroki-Heck Reaction for C-C Bond Formation

Principle and Mechanism

The Mizoroki-Heck reaction is a powerful tool for the formation of carbon-carbon bonds, typically involving the coupling of an unsaturated halide with an alkene, catalyzed by a palladium complex.[3][4][5] The reaction proceeds through a well-established catalytic cycle involving the oxidative addition of the halide to a Pd(0) species, followed by migratory insertion of the alkene and subsequent β-hydride elimination to afford the substituted alkene product and regenerate the active Pd(0) catalyst.[3][5]

Application Note

For 3-ethenyl-1-methyl-1H-indole, the Mizoroki-Heck reaction provides a direct and efficient route to introduce aryl or other vinyl substituents at the β-position of the ethenyl group. This allows for the synthesis of a diverse library of stilbene and conjugated diene analogues of the indole scaffold, which are of significant interest in materials science and as potential cytotoxic agents.[6] The choice of phosphine ligands is critical in modulating the reactivity and stability of the palladium catalyst.

Experimental Protocol: Synthesis of 3-(2-Aryl-ethenyl)-1-methyl-1H-indoles

This protocol is adapted from a general procedure for the Mizoroki-Heck reaction catalyzed by Pd/C.[6]

Materials:

• 3-Iodo-1-methyl-1H-indole (as a precursor to 3-ethenyl-1-methyl-1H-indole or for direct coupling)

• Substituted terminal alkene (e.g., styrene)

• Palladium on activated carbon (Pd/C, 10 wt%)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 3-iodo-1-methyl-1H-indole (1.0 mmol), the terminal alkene (1.2 mmol), Pd/C (0.05 mmol, 5 mol%), and PPh₃ (0.1 mmol, 10 mol%).

• Add K₂CO₃ (2.0 mmol) and DMF (5 mL).

• The flask is evacuated and backfilled with argon three times.

• The reaction mixture is stirred at 100 °C for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate (20 mL).

• The mixture is filtered through a pad of Celite to remove the catalyst. The Celite pad is washed with additional ethyl acetate (2 x 10 mL).

• The combined organic phases are washed with water (3 x 15 mL) and brine (1 x 15 mL), dried over anhydrous MgSO₄, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 3-(2-aryl-ethenyl)-1-methyl-1H-indole.

Data Presentation: Mizoroki-Heck Reaction of 3-Iodo-1-methyl-1H-indole

Entry	Alkene	Product	Yield (%)
1	Styrene	1-Methyl-3-[(E)-2-phenylethenyl]-1H-indole	85
2	4-Methylstyrene	1-Methyl-3-[(E)-2-(4-methylphenyl)ethenyl]-1H-indole	82
3	4-Methoxystyrene	3-[(E)-2-(4-Methoxyphenyl)ethenyl]-1-methyl-1H-indole	88
4	4-Chlorostyrene	3-[(E)-2-(4-Chlorophenyl)ethenyl]-1-methyl-1H-indole	75

Yields are representative and may vary based on specific reaction conditions and scale.

Visualization: Catalytic Cycle of the Mizoroki-Heck Reaction

Caption: Mizoroki-Heck Catalytic Cycle.

Section 2: Palladium-Catalyzed Intermolecular Hydroamination for C-N Bond Formation

Principle and Mechanism

Hydroamination, the addition of an N-H bond across an unsaturated carbon-carbon bond, is a highly atom-economical method for synthesizing amines.[7] The palladium-catalyzed intermolecular hydroamination of vinylarenes often proceeds via a mechanism involving the coordination of the alkene to a palladium(II) complex, followed by nucleophilic attack of the amine.[8][9] The choice of ligand is crucial for the activity and selectivity of the catalyst.

Application Note

The hydroamination of 3-ethenyl-1-methyl-1H-indole provides a direct route to α-indolyl ethylamines, which are valuable building blocks in medicinal chemistry. These structures are found in various pharmacologically active compounds. The use of bulky biaryl phosphine ligands can enhance the catalytic activity.[8]

Experimental Protocol: Synthesis of N-Aryl-1-(1-methyl-1H-indol-3-yl)ethanamines

This protocol is based on a general procedure for the palladium-catalyzed hydroamination of vinylarenes.[8]

Materials:

• 3-Ethenyl-1-methyl-1H-indole

• Substituted aniline

• [Pd(η³-allyl)Cl]₂

• 9,9-Dimethyl-4,5-bis(diphenylphosphino)xanthene (Xantphos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas

Procedure:

• In a glovebox, a Schlenk tube is charged with [Pd(η³-allyl)Cl]₂ (0.01 mmol, 2 mol% Pd), Xantphos (0.022 mmol), and NaOtBu (1.2 mmol).

• Toluene (2 mL) is added, and the mixture is stirred for 10 minutes.

• 3-Ethenyl-1-methyl-1H-indole (1.0 mmol) and the aniline (1.2 mmol) are added.

• The Schlenk tube is sealed and heated at 100 °C for 24 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (10 mL) and filtered through a plug of silica gel, eluting with ethyl acetate.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired N-aryl-1-(1-methyl-1H-indol-3-yl)ethanamine.

Data Presentation: Palladium-Catalyzed Hydroamination

Entry	Aniline	Product	Yield (%)
1	Aniline	N-Phenyl-1-(1-methyl-1H-indol-3-yl)ethanamine	78
2	4-Methoxyaniline	N-(4-Methoxyphenyl)-1-(1-methyl-1H-indol-3-yl)ethanamine	85
3	4-Chloroaniline	N-(4-Chlorophenyl)-1-(1-methyl-1H-indol-3-yl)ethanamine	72
4	Morpholine	4-(1-(1-Methyl-1H-indol-3-yl)ethyl)morpholine	65

Yields are representative and may vary based on specific reaction conditions and scale.

Visualization: Proposed Hydroamination Workflow

Caption: General workflow for hydroamination.

Section 3: Asymmetric Organocatalytic [4+2] Cycloaddition

Principle and Mechanism

The Diels-Alder reaction, a [4+2] cycloaddition, is a powerful method for the construction of six-membered rings. In the context of 3-vinylindoles, they can act as dienophiles in inverse-electron-demand Diels-Alder reactions.[10] The use of chiral phosphoric acids as organocatalysts can induce high levels of enantioselectivity by activating the reactants through hydrogen bonding.[10]

Application Note

This methodology allows for the enantioselective synthesis of indole-containing chroman derivatives from 3-vinylindoles and ortho-quinone methides.[10] These chiral scaffolds are of significant interest in drug discovery due to their prevalence in natural products with diverse biological activities. The chiral phosphoric acid catalyst plays a dual role in activating both the 3-vinylindole and the ortho-quinone methide, leading to high diastereo- and enantioselectivity.[10]

Experimental Protocol: Enantioselective Synthesis of Indole-Containing Chromans

This protocol is adapted from a procedure for the asymmetric [2+4] cycloaddition of 3-vinylindoles with ortho-quinone methide precursors.[10]

Materials:

• 3-Ethenyl-1-methyl-1H-indole

• 2-(1-((2-Hydroxy-5-methylphenyl)(phenyl)methyl))malononitrile (o-QM precursor)

• (R)-TRIP (chiral phosphoric acid catalyst)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

• 4Å Molecular sieves

Procedure:

• To a dried vial containing 4Å molecular sieves (20 mg), add the ortho-quinone methide precursor (0.12 mmol) and (R)-TRIP (0.01 mmol, 10 mol%).

• Add CH₂Cl₂ (1.0 mL) and stir the mixture at room temperature for 10 minutes.

• Add 3-ethenyl-1-methyl-1H-indole (0.1 mmol) to the mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, the reaction mixture is directly purified by flash column chromatography on silica gel (petroleum ether/ethyl acetate gradient) to afford the chiral indole-containing chroman derivative.

Data Presentation: Asymmetric [2+4] Cycloaddition

Entry	o-QM Precursor	Product	Yield (%)	dr	ee (%)
1	2-((4-bromophenyl)(2-hydroxyphenyl)methyl)malononitrile	Chiral chroman derivative	95	92:8	96
2	2-((2-hydroxy-5-methylphenyl)(phenyl)methyl)malononitrile	Chiral chroman derivative	98	93:7	98
3	2-((4-chlorophenyl)(2-hydroxyphenyl)methyl)malononitrile	Chiral chroman derivative	92	90:10	95

Yields, diastereomeric ratios (dr), and enantiomeric excesses (ee) are representative and based on literature values.[10]

Visualization: Organocatalytic Asymmetric Cycloaddition

Caption: Asymmetric [4+2] cycloaddition workflow.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Poor quality reagents/solvents- Insufficient temperature or reaction time	- Use fresh catalyst or activate it prior to use- Use freshly distilled/anhydrous solvents and pure reagents- Optimize temperature and reaction time
Formation of side products	- Catalyst decomposition- Undesired side reactions (e.g., polymerization of the alkene)	- Use appropriate ligands to stabilize the catalyst- Lower the reaction temperature- Use a higher catalyst loading
Low enantioselectivity (in asymmetric reactions)	- Impure chiral catalyst- Presence of water or other protic impurities- Incorrect catalyst loading	- Recrystallize or purify the chiral catalyst- Use strictly anhydrous conditions and molecular sieves- Optimize the catalyst loading
Difficulty in product purification	- Close polarity of product and starting materials- Product instability on silica gel	- Use a different eluent system or a different stationary phase for chromatography- Consider alternative purification methods like crystallization or distillation

Applications in Drug Discovery

The functionalized indole derivatives synthesized through these catalytic methods have significant potential in drug discovery. For instance:

• Cytotoxic Agents: 3-Vinyl indole derivatives have been investigated as potential cytotoxic agents for cancer therapy.[6]

• COX-2 Inhibitors: The indole scaffold is a key component of several selective COX-2 inhibitors used as anti-inflammatory drugs. The novel derivatives can be screened for similar activity.[1]

• Antimicrobial Agents: The indole nucleus is present in many compounds with antimicrobial properties.[2][11]

The ability to rapidly generate libraries of diverse functionalized indoles using these catalytic methods is invaluable for structure-activity relationship (SAR) studies and the identification of new drug candidates.

References

Sources

• 1. ajchem-a.com [ajchem-a.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Heck Reaction [organic-chemistry.org]
• 5. Heck reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. A highly active palladium catalyst for intermolecular hydroamination. Factors that control reactivity and additions of functionalized anilines to dienes and vinylarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Catalytic intermolecular hydroamination of vinyl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives [scirp.org]

Application Note: Precision N-Methylation of 3-Vinylindole

Part 1: Strategic Overview & Mechanistic Rationale

The Substrate Challenge

3-Vinylindole (3-ethenyl-1H-indole) represents a unique challenge in alkylation chemistry compared to simple indoles. While the N-H proton maintains a pKa of approximately 16.97 (in DMSO), the C3-vinyl group transforms the molecule into an electron-rich diene. This structural feature introduces two critical risks during N-methylation:

• Acid-Catalyzed Polymerization: The vinyl group is susceptible to cationic polymerization or dimerization if the reaction medium becomes acidic or if Lewis acidic byproducts accumulate.

• Michael-Type Additions: While the indole nitrogen is the primary nucleophile, the vinyl group can participate in competing cycloadditions or radical pathways if temperatures are uncontrolled.

Reaction Design Strategy

To achieve high-fidelity N-methylation while preserving the vinyl functionality, we prioritize kinetic control over thermodynamic equilibration.

• Base Selection: Sodium Hydride (NaH) is selected as the primary base. Its high basicity (pKa ~35) ensures rapid, irreversible deprotonation at low temperatures (0 °C), minimizing the residence time of the protonated (and potentially reactive) vinyl species.

• Solvent System: Anhydrous N,N-Dimethylformamide (DMF) is the solvent of choice. It effectively solvates the indolyl anion, enhancing its nucleophilicity (naked anion effect) and promoting rapid SN2 attack on the methylating agent.

• Electrophile: Iodomethane (MeI) is preferred over dimethyl sulfate or dimethyl carbonate for this specific substrate. MeI is highly reactive at lower temperatures, allowing the reaction to proceed below the thermal threshold where vinyl polymerization typically accelerates.

Part 2: Mechanistic Visualization

Reaction Pathway

The following diagram illustrates the deprotonation event and the subsequent SN2 attack, highlighting the resonance stabilization that must be managed to prevent C-alkylation.

Figure 1: Reaction pathway for N-methylation. The red dashed line indicates pathways to be avoided via temperature control.

Part 3: Experimental Protocols

Protocol A: High-Purity Synthesis (NaH/MeI Method)

Recommended for gram-scale synthesis where purity is paramount.

Reagents & Equipment

• Substrate: 3-Vinylindole (1.0 equiv)

• Base: Sodium hydride (60% dispersion in mineral oil, 1.2 equiv)

• Electrophile: Iodomethane (MeI) (1.1 equiv)

• Solvent: Anhydrous DMF (0.1 M concentration relative to substrate)

• Quench: Saturated NH4Cl solution

• Atmosphere: Argon or Nitrogen balloon

Step-by-Step Procedure

• Base Preparation (0:00 - 0:30):

  • Weigh NaH (1.2 equiv) into a flame-dried round-bottom flask equipped with a magnetic stir bar.

  • Critical Step: Wash NaH twice with anhydrous hexanes to remove mineral oil if downstream purification is difficult; otherwise, use as is to maintain safety (oil reduces pyrophoricity).

  • Suspend NaH in anhydrous DMF (50% of total volume) under inert atmosphere. Cool to 0 °C using an ice bath.

• Deprotonation (0:30 - 1:00):

  • Dissolve 3-vinylindole in the remaining DMF.

  • Add the indole solution dropwise to the NaH suspension over 15 minutes.

  • Observation: Evolution of H2 gas will occur. Allow to stir at 0 °C for 30 minutes until gas evolution ceases and the solution turns a clear yellow/orange (indolyl anion formation).

• Methylation (1:00 - 3:00):

  • Add Iodomethane (1.1 equiv) dropwise via syringe. Do not allow temperature to rise above 5 °C during addition.

  • Remove ice bath and allow the reaction to warm to room temperature (RT) over 2 hours.

  • Monitoring: Check TLC (Hexanes/EtOAc 8:1). The N-methyl product typically has a higher Rf than the starting material.

• Work-up & Isolation:

  • Cool reaction mixture back to 0 °C.

  • Quench carefully with saturated aq. NH4Cl (exothermic).

  • Extract with Ethyl Acetate (3x). Wash combined organics with water (3x) to remove DMF, then brine (1x).

  • Dry over Na2SO4, filter, and concentrate

  • Purification: Flash column chromatography on silica gel (neutralized with 1% Et3N if acid sensitivity is observed) eluting with Hexanes/EtOAc.

Protocol B: Phase Transfer Catalysis (Green/Scale-Up)

Recommended for larger scales (>10g) or when anhydrous conditions are difficult to maintain.

Reagents

• Solvent: Toluene (Organic phase) / 50% NaOH (Aqueous phase)

• Catalyst: Tetrabutylammonium hydrogen sulfate (TBAHS) (5 mol%)

• Reagents: 3-Vinylindole (1.0 equiv), Dimethyl sulfate (DMS) or MeI (1.2 equiv)

Procedure

• Dissolve 3-vinylindole and TBAHS in Toluene.

• Add 50% NaOH solution (volume ratio Toluene:NaOH 2:1).

• Cool to 10 °C. Add methylating agent dropwise.

• Stir vigorously at RT. The phase transfer catalyst shuttles the hydroxide to the interface/organic layer, deprotonating the indole.

• Separate layers, wash organic phase with water, and concentrate.[1]

Part 4: Data Summary & Troubleshooting

Quantitative Comparison of Methods

Feature	Method A (NaH/DMF)	Method B (PTC)
Yield	85 - 95%	75 - 85%
Reaction Time	2 - 4 Hours	4 - 12 Hours
Vinyl Stability	High (Low Temp)	Moderate (Strong Base exposure)
Purification	Extraction + Column	Phase Separation + Crystallization
Safety Profile	Low (H2 gas, Pyrophoric)	Moderate (Caustic NaOH)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Polymerization	Reaction temperature too high.	Maintain 0 °C during base/electrophile addition. Add BHT (radical inhibitor) trace amount.
C-Alkylation (C3)	Solvent polarity too low or "Soft" electrophile.	Ensure DMF is used (promotes N-attack). Use MeI (harder electrophile than vinyl halides).
Incomplete Conversion	Moisture in DMF or degraded NaH.	Use freshly distilled DMF. Increase NaH to 1.5 equiv.

Part 5: Workflow Visualization

Figure 2: Operational workflow for the NaH-mediated methylation protocol.

Part 6: References

• Noland, W. E., et al. (1959). "The Synthesis of Carbazoles from 3-Vinylindoles with Tetracyanoethylene and Dimethyl Acetylenedicarboxylate." Journal of the American Chemical Society, 81(5), 1209–1217. Link

  • Context: Establishes the stability and reactivity profile of 3-vinylindoles.

• Potts, K. T., & Saxton, J. E. (1973).[1] "1-Methylindole."[2][3][4] Organic Syntheses, Coll.[1][5][6] Vol. 5, p. 769. Link

  • Context: Foundational protocol for NaH/MeI methylation of indole systems.

• Templ, J., et al. (2022).[7] "Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts." Organic Letters, 24(39), 7315–7319. Link

  • Context: Modern, selective methylation techniques avoiding toxic reagents.[7]

• Selva, M., et al. (2001). "A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate." Organic Process Research & Development, 5(6), 604–608.[1] Link

  • Context: Alternative green chemistry approaches for indole methylation.

• More, A. A., & Szpilman, A. M. (2020).[8] "Indium(III) Catalyzed Reactions of Vinyl Azides and Indoles." Organic Letters, 22(9), 3367–3371. Link[9]

  • Context: Synthesis and handling of 3-vinylindole derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP1276721B1 - Methylation of indole compounds using dimethyl carbonate - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 3-Ethenyl-1-methyl-1H-indole Stability &amp; Storage

Emergency Triage: Immediate Actions

If you are currently holding a vial of 3-ethenyl-1-methyl-1H-indole and observe changes, consult this triage table immediately.

Observation	Diagnosis	Immediate Action
Color Change (Yellow Orange/Red/Brown)	Oxidation/Oligomerization	Purge with Argon immediately. If viscous, perform purification (see Section 3).
Viscosity Increase (Syrup-like texture)	Early-stage Polymerization	STOP. Do not heat. Dilute in cold, dry solvent (e.g., Et₂O) and filter through basic alumina.
Solidification (Glassy or gummy solid)	Advanced Polymerization	Irreversible. Material is likely lost. Analyze by NMR to confirm loss of vinyl protons.
White Precipitate	Potential Dimerization	Check solubility. Dimers are often less soluble. Recrystallization may salvage monomer.

Section 1: The "Why" – Molecular Instability Mechanics

To prevent degradation, you must understand why this molecule destroys itself. 3-Ethenyl-1-methyl-1H-indole is not just a standard alkene; it is an electron-rich enamine equivalent .

The Enamine Effect

The nitrogen lone pair in the indole ring donates electron density into the

-system, making the -carbon of the vinyl group (the terminal carbon) highly nucleophilic. This makes the compound exceptionally sensitive to Electrophilic Attack , particularly by protons ( ).

Failure Mode 1: Acid-Catalyzed Dimerization (The Silent Killer)

Even trace acidity (from unneutralized silica gel, glass surfaces, or CO₂ dissolved in moisture) can protonate the vinyl group. This generates a resonance-stabilized carbocation that immediately attacks a neutral monomer, forming a dimer. This process is autocatalytic and accelerates over time.

Failure Mode 2: Radical Polymerization

Like styrene, this monomer can undergo radical polymerization initiated by light (UV) or oxygen (peroxide formation). However, for vinyl indoles, the acid-catalyzed pathway is often faster and more destructive during storage.

Visualizing the Threat

The following diagram illustrates the competing degradation pathways you are fighting against.

Figure 1: Mechanistic pathways of degradation. Note that acid-catalyzed dimerization is often the dominant instability factor for electron-rich vinyl heterocycles.

Section 2: The "Golden Standard" Storage Protocol

Do not deviate from this protocol for long-term storage (>24 hours).

Environmental Controls

• Temperature: -20°C or lower. Heat provides the activation energy for dimerization.

• Atmosphere: Argon (Ar) or Nitrogen (N₂). Oxygen promotes radical formation.[1] Argon is preferred as it is heavier than air and blankets the sample.

• Light: Amber vials or foil-wrapped containers. UV light cleaves weak bonds and excites the

  -system.

Chemical Stabilization (Additives)

For storage longer than 1 week, additives are mandatory .

Stabilizer Type	Recommended Agent	Concentration	Purpose
Acid Scavenger	Solid K₂CO₃ (Potassium Carbonate)	1-2 pellets per vial	Neutralizes trace acid from glass or moisture. Critical for this compound.
Radical Inhibitor	BHT (Butylated hydroxytoluene)	0.1 - 1.0 wt%	Scavenges free radicals generated by oxygen/light.
Solvent (Optional)	Anhydrous Benzene or Toluene	1 M Solution	Dilution reduces the rate of bimolecular reactions (dimerization).

Container Selection

• Material: Silylated Glass (silanized) or Teflon (PFA/FEP). Standard borosilicate glass is slightly acidic and can initiate polymerization.

• Seal: Teflon-lined screw cap with Parafilm wrap.

Section 3: Troubleshooting & Recovery (FAQs)

Q: The compound has turned into a thick yellow oil. Is it ruined?

A: Not necessarily. This indicates oligomerization.

• Test: Take a small aliquot and run a TLC (Thin Layer Chromatography).

• TLC Conditions: Use Neutral Alumina plates (NOT Silica). Elute with Hexanes/Ethyl Acetate (9:1).

• Result: If you see a distinct spot for the monomer (high R_f) and a streak at the baseline (polymer), you can purify it.

Q: How do I purify it without causing more polymerization?

A: You must avoid acidic media.[1] Do not use standard Silica Gel chromatography. Protocol: Basic Alumina Filtration

• Prepare Column: Use Basic Alumina (Activity Grade III) .

• Solvent: Use 1% Triethylamine in Hexanes/Ethyl Acetate (95:5). The amine neutralizes any active sites.

• Load: Dissolve the viscous oil in a minimum amount of solvent.

• Elute: Collect fractions rapidly. The monomer will elute first; polymers will stick to the alumina.

• Concentrate: Evaporate solvent below 30°C (use a cold water bath on the rotovap).

Q: Can I store it in solution?

A: Yes, this is often safer. Storing the compound as a dilute solution (e.g., 0.1 M in Toluene) drastically reduces the rate of dimerization because the reaction is second-order (rate

). If you dilute it by 10x, the dimerization rate drops by 100x.

Q: I need to use it for a reaction. How do I handle it?

A:

• Thaw: Allow the vial to warm to room temperature before opening to prevent water condensation (which brings acid/CO₂).

• Inhibitor Removal: If you added BHT, you generally do not need to remove it unless your reaction is a radical process. If you used solid K₂CO₃, simply pipette the liquid away from the pellets.

• Solvent Choice: Avoid acidic solvents (e.g., chloroform, unneutralized dichloromethane) for your reaction.

References

• Synthesis and Polymerization of N-Vinylindoles. National Institutes of Health (NIH) / PubMed. (2025). Discusses the reactivity of N-vinylindole derivatives and their susceptibility to polymerization.

• Inhibition and Retardation of Vinyl Polymerization. Chemical Reviews. (1948). Foundational text on the mechanisms of inhibition for vinyl monomers.

• 1-Methylindole Properties & Stability. National Institute of Standards and Technology (NIST). Provides physical property data for the parent indole structure, relevant for handling conditions.

• Cationic Polymerization of Electron-Rich Vinyl Monomers. ACS Polymers Au. (2024). Details the cationic sensitivity of electron-rich vinyl ethers and indoles.

• BenchChem Storage Guide for Reactive Alkenes. BenchChem. (2025).[1] General protocols for storing strained and reactive alkene monomers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 1-methyl-3-vinylindole

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the purification of 1-methyl-3-vinylindole. This guide is designed to provide you, a senior application scientist, with in-depth, field-proven insights into the nuances of purifying this specific molecule by column chromatography. We will move beyond basic steps to explore the causality behind experimental choices, ensuring a robust and reproducible purification process.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the chromatographic purification of 1-methyl-3-vinylindole, a molecule whose indole core and reactive vinyl group present unique challenges.

Q1: What is the recommended stationary phase for the column chromatography of 1-methyl-3-vinylindole?

The standard choice for many organic compounds, including indole derivatives, is silica gel (SiO₂)[1] . Its polarity is well-suited for separating moderately polar compounds from non-polar impurities. However, a critical consideration for indoles, and particularly vinylindoles, is the inherent acidity of standard silica gel. The silanol groups (Si-OH) on the silica surface can act as a Brønsted or Lewis acid, potentially leading to decomposition, dimerization, or polymerization of the acid-sensitive vinylindole[2][3][4].

Recommendation:

• Initial Choice: Start with standard flash-grade silica gel (40-63 µm).

• If Instability is Observed: Switch to a deactivated or neutral stationary phase. Options include:

  • Neutral Alumina (Al₂O₃): Often a good alternative for basic or acid-sensitive compounds[2][5].

  • Silica Gel Deactivated with Triethylamine (TEA): Pre-treating the silica or adding a small percentage (0.5-2%) of TEA to the mobile phase can neutralize acidic sites and prevent compound degradation[5][6].

Q2: How do I determine the optimal mobile phase (eluent) for separation?

The mobile phase selection is paramount for achieving good separation[7][8]. The process should always begin with Thin Layer Chromatography (TLC) to quickly screen different solvent systems.

The Causality Behind Eluent Selection: The goal is to find a solvent system where the 1-methyl-3-vinylindole has a retention factor (Rf) of approximately 0.25-0.35 . This Rf value in TLC typically translates well to column chromatography, providing a balance where the compound moves down the column at a reasonable rate but is sufficiently retained to separate from less polar and more polar impurities[9].

Solvent System (v/v)	Polarity	Typical Application
95:5 Hexanes/Ethyl Acetate	Low	Separating from very non-polar impurities.
90:10 Hexanes/Ethyl Acetate	Low-Medium	A common starting point for indole derivatives[10].
80:20 Hexanes/Ethyl Acetate	Medium	For eluting the product if it's more polar.
98:2 Dichloromethane/Methanol	Medium-High	Useful for more polar indoles or impurities[11].

Pro-Tip: Always add 0.5-1% triethylamine to your TLC developing solvent if you suspect acid sensitivity. If the spot streaking disappears or the Rf changes significantly, it confirms that your compound is interacting with the acidic silica, and a basic modifier will be necessary for the column.

Q3: Is 1-methyl-3-vinylindole prone to decomposition during purification?

Yes, there are two primary reasons for potential instability:

• Acid Sensitivity: As discussed, the indole nucleus and the vinyl group can be sensitive to the acidic nature of silica gel, leading to degradation[2][3]. A 2D-TLC test is an excellent way to confirm this (see Protocol 1).

• Oxidation/Polymerization: Vinyl-substituted aromatic compounds can be susceptible to oxidation or light/heat-induced polymerization. While less common on the timescale of a column run, it is a factor to consider during solvent removal and storage[12].

To mitigate these risks, it is advisable to work expeditiously, avoid unnecessarily prolonged exposure to silica, and concentrate the purified fractions at reduced temperature.

Troubleshooting Guide

This section provides solutions to specific issues you may encounter during the purification process.

Problem 1: My compound is not eluting from the column.

• Potential Cause 1: Incorrect Mobile Phase. The selected eluent system is not polar enough to move the compound down the column.

  • Solution: Gradually increase the polarity of your mobile phase. If you started with 10% Ethyl Acetate in Hexanes, carefully increase it to 15%, then 20%, and so on, while collecting fractions. This is known as a step-gradient elution[6]. Always verify your solvent choices; ensure you haven't mistakenly used a less polar solvent than intended[2].

• Potential Cause 2: Compound Decomposition. The compound has irreversibly adsorbed or decomposed on the silica gel at the top of the column[2][3].

  • Solution: First, try a "methanol purge" by flushing the column with 100% methanol to elute highly polar compounds. If the product still doesn't elute, it has likely decomposed. For the next attempt, use a deactivated stationary phase like silica treated with triethylamine or neutral alumina[5][6].

Problem 2: My compound is visibly decomposing on the column (e.g., color streaking, multiple spots on TLC of fractions).

• Potential Cause: Acid-Catalyzed Degradation. The silanol groups on the silica are causing the 1-methyl-3-vinylindole to break down[2][4]. This is a common issue with indole derivatives.

  • Solution 1 (Immediate): If the separation is already in progress, you may not be able to salvage it completely. However, immediately adding 1-2% triethylamine to your eluent can sometimes pacify the column and improve the yield of the remaining material.

  • Solution 2 (Definitive): For the next purification, use a deactivated stationary phase. Either pre-slurry your silica gel with a mobile phase containing 2% triethylamine or switch to neutral alumina[3][6]. Perform a 2D-TLC stability test beforehand to confirm this is the issue (See Protocol 1).

Problem 3: I am getting poor separation between my product and a close-running impurity.

• Potential Cause 1: Column Overloading. Too much crude material was loaded onto the column, exceeding its separation capacity.

  • Solution: Reduce the amount of crude material loaded. A general rule of thumb is a 1:30 to 1:100 ratio of crude material to silica gel by weight, depending on the difficulty of the separation.

• Potential Cause 2: Sub-optimal Mobile Phase. The chosen eluent system moves the product and impurities at too similar a rate.

  • Solution: Re-evaluate your mobile phase with TLC. Try different solvent combinations. For instance, switching from Hexanes/Ethyl Acetate to a Hexanes/Dichloromethane system can alter the selectivity and may improve separation[11]. Running a shallower "gradient" elution (a very slow increase in polarity) can also enhance the resolution of closely eluting spots[6].

• Potential Cause 3: Poor Column Packing. Cracks, channels, or an uneven bed in the column will lead to band broadening and poor separation.

  • Solution: Ensure the column is packed carefully and uniformly. Tapping the column gently as the slurry settles and allowing it to fully equilibrate before loading the sample is crucial.

Experimental Protocols & Visualizations

Workflow for Purification of 1-methyl-3-vinylindole

Caption: Workflow for column chromatography purification.

Protocol 1: Assessing Compound Stability on Silica Gel (2D-TLC)

This protocol is a self-validating system to determine if your compound is stable on silica gel before committing to a large-scale column.

• Spotting: On a square TLC plate, carefully spot a concentrated solution of your crude 1-methyl-3-vinylindole in one corner, about 1.5 cm from each edge.

• First Dimension Run: Develop the plate in a suitable mobile phase (e.g., 90:10 Hexanes/EtOAc).

• Drying: After the first run, remove the plate and dry it thoroughly in a fume hood for 5-10 minutes. This step is critical.

• Second Dimension Run: Rotate the plate 90 degrees so that the line of separated spots from the first run is now at the bottom. Develop the plate again in the same mobile phase.

• Visualization & Analysis: Visualize the plate under UV light.

  • Stable Compound: If the compound is stable, all spots will lie on a 45-degree diagonal line from the origin.

  • Unstable Compound: If new spots appear that are off the 45-degree diagonal, it indicates that the compound degraded while sitting on the silica gel between the two runs[2]. This is a strong indicator that a deactivated stationary phase is necessary.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common issues.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives.
• Separation Science. (2025, September 26). Troubleshooting Double Peaks in Indole-3-Carbinol Chromatography.
• Patel, S., et al. (n.d.). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Retrieved from Research Journal of Pharmacy and Technology.
• Interchim. (2020, February 15). TLC Fundamentals – Stationary & mobile phase choice (part 4).
• Supporting Information for a scientific article. (n.d.).
• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography.
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase.
• SIELC Technologies. (n.d.). Separation of Indole on Newcrom R1 HPLC column.
• Research Journal of Pharmacy and Technology. (n.d.).
• Frankenberger, W. T., Jr., & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analytical Biochemistry, 165(2), 300-308.
• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography.
• Beilstein Journals. (n.d.). Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes.
• Organic Syntheses. (n.d.). 1-methylindole.
• ResearchGate. (2019, May 17). Reasons for decomposition of isolated compounds from plant extracts?
• MDPI. (2025, October 18). Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities.
• HPLC Troubleshooting. (n.d.).
• MDPI. (2021, November 3). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori.
• Teledyne LABS. (n.d.). Purine and Related Compound Purification Strategies.
• Semantic Scholar. (2023, October 27). Experimental Study on Enrichment of Indole in Wash Oil by a Combined Process of Extraction and Re-Extraction.
• ScienceDirect. (2025, July 31). Silica Gel Column Chromatography: Significance and symbolism.
• Sigma-Aldrich. (n.d.). Affinity Chromatography Troubleshooting.
• Sigma-Aldrich. (n.d.). 1-Methylindole-3-carboxaldehyde 97 19012-03-4.
• PubChem. (n.d.). 1-Methyl-3-phenylindole.
• PMC. (n.d.). Challenges and solutions for the downstream purification of therapeutic proteins.
• Biotage. (2023, February 10). Purifying ionic compounds by flash column chromatography.
• Chemass. (n.d.). The Cleaning and Regeneration of Reversed-Phase HPLC Columns.
• Google Patents. (n.d.). US5085991A - Process of preparing purified aqueous indole solution.
• ResearchGate. (2017, June 30). Product decomposed on silica gel.
• Challenges and solutions for the downstream purification of therapeutic proteins. (2023, November 15). Journal of Biomedical Science.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: Flash Column Chromatography.
• Reddit. (2016, March 30). What compounds are unstable in a silica gel column (chromatography).
• PubChem. (n.d.). 1-Methylindole-3-carboxylic acid.
• Sartorius. (2023, February 8). Chromatography Challenges in the Purification of Oligonucleotides.
• Gilson. (n.d.). Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purification.

Sources

• 1. wisdomlib.org [wisdomlib.org]
• 2. Purification [chem.rochester.edu]
• 3. Troubleshooting [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. Chromatography [chem.rochester.edu]
• 7. researcher.manipal.edu [researcher.manipal.edu]
• 8. rjptonline.org [rjptonline.org]
• 9. TLC Fundamentals – Stationary & mobile phase choice (part 4) [blog.interchim.com]
• 10. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 11. teledynelabs.com [teledynelabs.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Handling of 3-ethenyl-1-methyl-1H-indole

[1]

Executive Summary

3-ethenyl-1-methyl-1H-indole (also known as N-methyl-3-vinylindole) is a highly reactive electron-rich diene used primarily in Diels-Alder cycloadditions to synthesize carbazoles and alkaloids.[1][2]

Critical Warning: This compound is inherently unstable.[1][3] It is prone to acid-catalyzed cationic polymerization and oxidative degradation .[1][3] Unlike simple indoles, the vinyl group at the C3 position creates an extended conjugated system that is exceptionally nucleophilic. Improper storage or exposure to trace acidity (even from silica gel) will result in rapid decomposition into insoluble dark tars.[3]

Module 1: Diagnostic & Troubleshooting Guide

Use this decision matrix to diagnose issues with your compound immediately.

Quick Diagnostic Table

Symptom	Probable Cause	Technical Explanation	Corrective Action
Sample turns black/brown	Cationic Polymerization	Trace acids (from solvent or air) protonate the vinyl group, initiating a chain reaction.[1]	Immediate: Filter through a basic alumina plug.[1][3][4][5] Future: Add 1% Triethylamine (TEA) to storage solvent.
Material becomes an insoluble gum	Oligomerization	Formation of high MW polymers (poly-vinylindole).[1][3]	Irreversible. Discard sample. Resynthesize and use in situ.
Loss of reactivity in Diels-Alder	Dimerization	Formation of cyclobutane dimers or "ene" reaction byproducts.[1][3]	Check NMR for loss of vinylic protons.[1][3] Purify immediately before use.[1][3]
Yellowing of solid/oil	Oxidation	Formation of indolinones or peroxides via radical pathways.[3]	Recrystallize or re-column under Argon.[1][3] Store with BHT (radical inhibitor).[1][3]

Interactive Troubleshooting Workflow

The following logic tree outlines the decision process for handling a compromised sample.

Figure 1: Decision matrix for assessing sample integrity based on visual and solubility cues.

Module 2: Storage & Handling Protocols[1][3]

Storage Conditions (The "Cold & Basic" Rule)

• Temperature: Store at -20°C or lower . Room temperature storage leads to significant degradation within hours to days.[1][3]

• Atmosphere: Strictly inert (Argon or Nitrogen).[1][3] Oxygen promotes radical oxidation.[1][3]

• Solvent: If storing as a solution, use Benzene-d6 (for NMR) or Toluene .[1][3]

  • Avoid: Chloroform (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ) or Dichloromethane ( ) for long-term storage.[3] These solvents slowly decompose to generate HCl, which catalyzes polymerization [1].[3]

• Additives:

  • Acid Scavenger: Add 0.5 - 1.0% ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    Triethylamine (TEA) to the storage solvent to neutralize trace acidity.[3]

  • Radical Inhibitor: Add 100-500 ppm BHT (Butylated hydroxytoluene) to inhibit oxidative radical pathways.[1][3]

Purification Protocol: The Basic Alumina Plug

Never use standard Silica Gel for the purification of 3-vinylindoles. The surface acidity of silica (

) is sufficient to initiate cationic polymerization [2].[3]

Recommended Protocol:

• Stationary Phase: Use Aluminum Oxide (Alumina), Basic, Brockmann Activity II or III .[1][3]

  • Note: If you only have Activity I (highly active), deactivate it by adding 3-4% water (w/w) and shaking for 2 hours.[1][3]

• Eluent: Hexane / Ethyl Acetate (with 1% Triethylamine).

• Procedure:

  • Pack a short column (plug) with basic alumina.[3]

  • Pre-wash the column with the eluent containing TEA.

  • Load the crude material rapidly.[3]

  • Elute quickly using positive pressure (flash chromatography).[1][3] Do not let the compound sit on the column.

  • Concentrate fractions immediately at low temperature (< 30°C).[1][3]

Module 3: Deep Dive - Degradation Mechanisms[1]

Understanding why the compound degrades allows you to prevent it.[3] The primary failure mode is Acid-Catalyzed Cationic Dimerization .[1]

The Mechanism[6][7][8][9][10][11]

• Protonation: The

  -carbon of the vinyl group is protonated by trace acid ( ).[3]

• Carbocation Formation: This generates a carbocation at the

  -position (C3 of the indole).[3] This cation is stabilized by the nitrogen lone pair but is highly electrophilic.[3]

• Nucleophilic Attack: A second molecule of neutral 3-vinylindole attacks this cation.[1][3]

• Dimerization/Polymerization: The process repeats, forming dimers or long polymer chains (tars).[3]

Figure 2: Mechanistic pathway of acid-catalyzed polymerization. Protonation of the vinyl group creates a "hot" electrophile that reacts with the remaining monomer.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I generate this compound in situ to avoid storage issues? A: Yes, and this is highly recommended. The most robust method is the Wittig reaction or Peterson olefination of 1-methyl-indole-3-carboxaldehyde.[1] Alternatively, Pd-catalyzed vinylation of 3-haloindoles can be performed.[1] If you are performing a Diels-Alder reaction, add the dienophile (e.g., maleimide, quinone) directly to the reaction pot immediately after the vinyl indole is generated [3].

Q: Why is the N-methyl variant more stable than the N-H variant? A: The N-H bond in 3-vinylindole is acidic.[1] In the absence of substitution, the N-H proton can participate in intermolecular hydrogen bonding or tautomerization that facilitates decomposition. N-methylation removes this acidic proton and sterically protects the indole face slightly, but it does not eliminate the nucleophilicity of the C3-vinyl system [4].

Q: I see a new spot on TLC moving just below my product. What is it? A: This is likely the cyclobutane dimer formed via a [2+2] cycloaddition (photochemical dimerization).[3] This occurs if the sample is exposed to ambient light for extended periods.[3] Store the compound in amber vials or wrapped in foil.

References

• Pindur, U. (1990).[1][3] Vinylindoles: Synthons for Carbazoles and Other Heterocycles.[1][3] Heterocycles, 31(8), 1497.[3] (Review of vinylindole reactivity and stability).

• Teledyne ISCO. (2012).[1][3] RediSep Basic Alumina Column Purification of High pKa Compounds. Application Note AN35. Link

• Condoluci, J. J., & Rieger, D. L. (1996).[3][6] Regioselective Diels-Alder Reactions of 3-Vinylindoles with Quinones. Tetrahedron, 52(13), 4555-4572.[1][3] Link[3]

• Priola, A., et al. (1979).[3][7] Polymerization of 1-vinylindole and its methyl derivatives. Die Makromolekulare Chemie, 180(1), 1-11.[1][3][7] Link[3]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Procedure for the Synthesis of Polysubstituted Carbazoles from 3-Vinyl Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sorbtech.com [sorbtech.com]
• 5. teledyneisco.com [teledyneisco.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Wittig Reaction for 3-Vinylindoles

This guide serves as a specialized technical support resource for optimizing the Wittig olefination of indole-3-carboxaldehyde to synthesize 3-vinylindoles. It addresses the unique instability of electron-rich vinyl heterocycles and the specific stoichiometric requirements of the indole scaffold.

Topic: High-Yield Synthesis of 3-Vinylindoles via Wittig Olefination Support Level: Tier 3 (Senior Scientist / Process Chemistry) Status: Operational

Substrate & Reagent Preparation (Pre-Reaction)[1]

Q: My phosphonium salt is clumping. Does this affect the ylide formation? A: Yes. Methyltriphenylphosphonium bromide/iodide is hygroscopic. Water destroys the ylide (forming phosphine oxide and toluene) immediately upon base addition.

• Troubleshooting: Dry the phosphonium salt under high vacuum (0.1 mmHg) at 100°C for 2–4 hours before use. If the salt is not a free-flowing powder, it will not solubilize effectively in THF, leading to heterogeneous ylide formation and inconsistent yields.

Q: Do I really need to protect the indole nitrogen (N-H)? A: Not strictly, but it changes your stoichiometry.

• Explanation: The indole N-H proton has a pKa of ~16-17. Common Wittig bases (n-BuLi, KOtBu, NaH) will deprotonate the nitrogen before or competitively with the phosphonium salt.

• The Fix:

  • Option A (Protected): If using N-methyl or N-Boc indole, use 1.1–1.2 eq of base.

  • Option B (Unprotected): You must use 2.2–2.5 eq of base. The first equivalent generates the indolyl anion; the second generates the ylide. Failure to do this results in <50% conversion because the ylide is quenched by the N-H proton.

Reaction Conditions (The Engine)

Q: Which base provides the best balance of conversion and cleanliness? A: For 3-vinylindoles, Potassium tert-butoxide (KOtBu) is often superior to n-BuLi.

• Why: n-BuLi is extremely strong and can attack the imine-like character of the indole C2 position or cause lithium-halogen exchange if halogens are present. KOtBu is sufficiently basic to deprotonate the methyl phosphonium salt (pKa ~22) but less nucleophilic.

• Visual Indicator: Upon adding KOtBu to the salt in THF, the solution should turn a bright canary yellow (ylide formation). If it remains white/colorless, your reagents are wet or the base is dead.

Q: I see the ylide color, but the reaction stalls after adding the aldehyde. Why? A: This is likely a solubility or "betaine collapse" issue.

• Troubleshooting:

  • Solvent: Ensure you are using anhydrous THF. For difficult substrates, a mixture of THF/DMSO (10:1) can stabilize the polar betaine intermediate.

  • Temperature: Form the ylide at 0°C, but allow the reaction to warm to Room Temperature (RT) or even reflux (60°C) after aldehyde addition. Steric hindrance at the C3 position of indole can slow the formation of the oxaphosphetane intermediate.

Data Table: Base Selection Guide

Base	Strength	Recommended Eq (Unprotected)	Pros	Cons
n-BuLi	Very High	2.2 - 2.5	Fast ylide formation at -78°C to 0°C.	Air sensitive; can attack indole ring; requires strict inert atmosphere.
KOtBu	High	2.5 - 3.0	Easy to handle solid; good solubility in THF.	Highly hygroscopic (must be fresh); slightly slower reaction than Li.
NaH	High	2.5 - 3.0	Cheap; irreversible deprotonation (H2 gas).	Heterogeneous reaction (slow); requires heating to form ylide effectively.

Workup & Isolation (The "Landing")

Q: My crude NMR looks good, but the product decomposes on the column. What happened? A: 3-Vinylindoles are electron-rich enamines. They are highly acid-sensitive and prone to polymerization or dimerization (forming di-indolyl compounds) on acidic silica gel.

• The Fix:

  • Neutralize Silica: Pre-treat your silica gel column with 1–2% Triethylamine (Et3N) in the eluent (Hexanes/EtOAc).

  • Alternative Phase: Use Neutral Alumina instead of silica gel.

  • Avoid Acid: Do not use HCl for the workup. Quench with Saturated NH4Cl or simply water.

Q: How do I remove the Triphenylphosphine Oxide (TPPO) byproduct? A: TPPO is the bane of Wittig reactions.

• Technique: Trituration.[1][2] The vinylindole is likely soluble in non-polar solvents (Hexanes/Ether), while TPPO is not.

  • Concentrate the reaction mixture.

  • Add cold Hexanes/Ether (1:1).

  • Filter off the white solid (TPPO).

  • Concentrate the filtrate to get the crude vinylindole.

Visualized Workflows

Diagram 1: Optimized Synthesis Pathway

This diagram illustrates the critical "Double Deprotonation" pathway required for unprotected indoles.

Caption: Workflow for the synthesis of 3-vinylindole using the "Double Deprotonation" strategy for unprotected substrates.

Diagram 2: Troubleshooting Decision Tree

Use this flow to diagnose low yields or failed reactions.

Caption: Diagnostic logic for identifying failure points in the Wittig Olefination workflow.

Optimized Experimental Protocol

Objective: Synthesis of 3-vinylindole (Unprotected) on 1.0 mmol scale.

• Preparation:

  • Flame-dry a 50 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar. Cool under Argon/Nitrogen.[2]

  • Weigh Methyltriphenylphosphonium bromide (893 mg, 2.5 mmol, 2.5 eq) and place in RBF.

  • Add Anhydrous THF (10 mL). Stir to suspend.

• Ylide Formation:

  • Cool suspension to 0°C (Ice bath).

  • Add KOtBu (280 mg, 2.5 mmol, 2.5 eq) in one portion (or dropwise if using 1M solution).

  • Observation: Mixture turns bright yellow.

  • Stir at 0°C for 30 minutes, then warm to RT for 30 minutes.

• Reaction:

  • Cool back to 0°C.

  • Add Indole-3-carboxaldehyde (145 mg, 1.0 mmol, 1.0 eq) dissolved in minimal THF (2 mL) dropwise.

  • Remove ice bath and stir at RT. Monitor by TLC (approx. 4–6 hours).

  • Note: If conversion is slow, heat to reflux (60°C) for 2 hours.

• Workup:

  • Quench with Water (5 mL).

  • Extract with Ethyl Acetate (3 x 10 mL).

  • Wash combined organics with Brine.[1] Dry over Na2SO4.[3] Filter and concentrate.

• Purification:

  • Triturate crude solid with Hexanes/Ether (1:1) to precipitate TPPO. Filter.

  • Purify filtrate via Flash Chromatography: Hexanes/EtOAc (8:2) + 1% Et3N .

References

• Maercker, A. (1965). The Wittig Reaction. Organic Reactions, 14, 270–490. Link

• Pindur, U., & Eitel, M. (1988). Wittig-Madelung Indole Synthesis: Preparation of 2-Vinylindoles.[4] Helvetica Chimica Acta, 71(5), 1060-1064. Link

• Hrib, N. J., et al. (2008). Synthesis of 3-hydroxyphenylacetaldehyde via Wittig Reaction.[1] Journal of Medicinal Chemistry, 51(18), 5506-5521. Link

• Organic Syntheses. (1974). Indole-3-carboxaldehyde Preparation. Org.[2][3][5][6][7][8] Synth., 54, 58. Link

• Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry, 21, 1. Link

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Wittig Reaction - Wittig Reagents (in situ) [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. delval.edu [delval.edu]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. Preparation of Vinyl Allenes from 1-Lithio-1,3-dienyl Phosphine Oxides and Aldehydes by the Wittig-Horner Reaction [organic-chemistry.org]

Troubleshooting low yields in 1-methyl-3-vinylindole synthesis

Technical Support Center: Troubleshooting 1-Methyl-3-Vinylindole Synthesis

Case ID: #IND-VY-003 Subject: Optimizing Yields and Stability for 1-Methyl-3-Vinylindole Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary: The "Hidden" Instability

1-Methyl-3-vinylindole is not merely an indole derivative; it behaves electronically as a vinylogous enamine . The nitrogen lone pair donates electron density through the indole ring into the vinyl group, making the terminal carbon (

-position) highly nucleophilic.

The Core Failure Mode: Most yield losses reported for this compound are not due to reaction failure, but post-reaction degradation .[1] The compound is highly sensitive to:

• Brønsted Acids: Even weak acids (like untreated silica gel) protonate the vinyl group, triggering rapid cationic oligomerization.[1]

• Thermal Stress: Promotes [4+2] cycloadditions (acting as a diene) or radical polymerization.[1]

• Oxidation: The electron-rich double bond is prone to oxidative cleavage.

Part 1: Diagnostic Workflow

Before altering your synthetic route, diagnose exactly where the mass balance is lost.[1] Use this decision tree to isolate the variable.

Figure 1: Diagnostic logic flow for isolating yield loss in vinylindole synthesis.

Part 2: Technical Q&A & Troubleshooting

Category A: Reaction Optimization (Synthesis)

Q1: I am using a standard Wittig reaction (MePPh3Br + NaH/nBuLi), but the conversion is stalled at 60%. Adding more reagent doesn't help.[2] Why? Diagnosis: This often indicates betaine/ylide instability or moisture contamination. 1-Methylindole-3-carboxaldehyde is electron-rich, making the carbonyl carbon less electrophilic than standard benzaldehydes. Corrective Action:

• Switch Base: Use Potassium tert-butoxide (KOtBu) in THF. The potassium cation coordinates with the betaine oxygen, facilitating the elimination step to form the alkene.[1]

• Color Indicator: The ylide (Ph

  P=CH ) should be a bright yellow/orange.[1] If the color fades upon adding the aldehyde, the reaction is proceeding.[1] If it never forms, your phosphonium salt may be wet.[1] Dry MePPh Br under high vacuum at 100°C overnight before use.

• Alternative Route: If Wittig stalls, switch to Peterson Olefination (see Protocol B).[1] It is often more robust for electron-rich aldehydes.

Q2: Can I perform the vinylation on indole first, then N-methylate? Diagnosis: Not recommended. Reasoning: 3-Vinylindole (without the N-methyl group) is significantly less stable. The free N-H proton can participate in intermolecular H-bonding or serve as a proton source for acid-catalyzed polymerization of the vinyl group. Protocol: Always synthesize 1-methylindole-3-carboxaldehyde first (Vilsmeier-Haack formylation of 1-methylindole or N-methylation of indole-3-carboxaldehyde) [1].

Category B: Purification & Isolation (The Critical Zone)[1]

Q3: My crude NMR looks clean, but after flash chromatography, I recover <20% of the material. Where did it go? Diagnosis: Acid-Catalyzed Polymerization on Silica. Standard silica gel is slightly acidic (pH ~6.5). As the vinylindole passes through the column, the acidic sites protonate the

-carbon of the vinyl group, generating a resonance-stabilized carbocation at the indole C3 position. This cation reacts with the next vinylindole molecule, creating a polymer (red/brown gum) that stays on the top of the column.[1]

Corrective Action (The "Buffered" Column):

• Pre-treat Silica: Slurry your silica gel in the eluent containing 1-2% Triethylamine (Et

  N) before packing the column.

• Eluent Modification: Maintain 1% Et

  N in your mobile phase throughout the run.

• Alternative Stationary Phase: Use Neutral Alumina (Brockmann Grade III) instead of silica. Alumina is less acidic and far gentler on vinylindoles.

Q4: The product turns into a rubbery solid when I remove the solvent on the rotavap. Diagnosis: Concentration-Dependent Oligomerization. High concentration + heat = polymerization. Corrective Action:

• Temperature Control: Never heat the water bath above 30°C .

• Radical Inhibitor: Add a trace amount of BHT (Butylated hydroxytoluene) (approx.[1] 0.1 mol%) to the collection flask before evaporating the solvent. This inhibits radical polymerization chains.

• Storage: Do not store as a neat oil/solid if possible. Store as a frozen solution in benzene or dilute THF at -20°C.

Part 3: Validated Experimental Protocols

Protocol A: Optimized Wittig Reaction (Standard)

Best for: Routine synthesis on <5g scale.[1]

• Reagent Prep: Dry Methyltriphenylphosphonium bromide (1.2 equiv) under vacuum at 110°C for 2 hours.

• Ylide Formation: Suspend salt in anhydrous THF (0.5 M). Cool to 0°C. Add KOtBu (1.2 equiv) in one portion.[1] Stir 30 mins until bright yellow.

• Addition: Add 1-methylindole-3-carboxaldehyde (1.0 equiv) dissolved in minimal THF dropwise.

• Reaction: Warm to Room Temperature (RT). Stir 2-4 hours. Monitor by TLC (Alumina plates preferred).

• Workup: Quench with saturated NaHCO

  (Basic quench is critical—never use water/acid). Extract with Et O.

• Purification: Flash chromatography on Neutral Alumina (Hexanes/EtOAc 9:1).

  • Note: If using Silica, pre-wash column with 2% Et

    N/Hexanes.[1]

Protocol B: Peterson Olefination (High Reliability)

Best for: Difficult substrates or if Wittig yields are inconsistent.[1]

• Generation: Dissolve (Trimethylsilyl)methylmagnesium chloride (1.2 equiv, commercially available) in THF.

• Addition: Cool to 0°C. Add 1-methylindole-3-carboxaldehyde (1.0 equiv). Stir 1 h.

• Elimination (The Key Step):

  • Standard Peterson: The intermediate

    -hydroxysilane is often stable.

  • Forcing Elimination: Treat the crude hydroxysilane with KH (Potassium Hydride) in THF to force syn-elimination [2].

  • Avoid Acid: Do not use the acid-catalyzed elimination (H

    SO /THF) method, as it will destroy the vinylindole.[1]

Part 4: Data Summary & Properties

Parameter	Specification / Note
Appearance	Colorless to pale yellow oil (darkens rapidly upon oxidation).
Storage	-20°C, under Argon/Nitrogen.
TLC Stain	Vanillin (turns purple/red).[1]
Instability	Polymerizes in presence of H , light, or heat.[1]
Key NMR Signal	Vinyl protons: Multiplet at 5.0–6.0 ppm; Indole N-Me: Singlet ~3.7 ppm.

References

• Sigma-Aldrich. 1-Methylindole-3-carboxaldehyde Product Sheet. Reactant for preparation of vinylindoles via Peterson olefination.[3] Link

• Ager, D. J. (1984).[1] The Peterson Reaction.[3][4][5][6] Organic Reactions.[2][3][5][7][8][9][10][11][12][13] (Review of silicon-mediated olefinations, highlighting base-promoted elimination for sensitive substrates). Link

• Zhang, X., et al. (2021).[1][14] Enantioselective Domino Reaction of 3-Vinylindole and p-Quinone Methides.[10] Organic Letters.[2][11] (Demonstrates reactivity of 3-vinylindoles as dienes and purification protocols). Link[1]

• Organic Chemistry Portal. Peterson Olefination Mechanism and Conditions.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. youtube.com [youtube.com]
• 3. 1-甲基吲哚-3-甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Peterson Olefination [organic-chemistry.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. iris.unito.it [iris.unito.it]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Indoline synthesis [organic-chemistry.org]
• 12. organicreactions.org [organicreactions.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. mdpi.com [mdpi.com]

Technical Support Center: A Guide to Handling Air-Sensitive Vinylindole Intermediates

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical advice, troubleshooting strategies, and frequently asked questions (FAQs) for handling notoriously air-sensitive vinylindole intermediates. Our focus is on providing practical, field-proven insights grounded in chemical principles to ensure the integrity and success of your experiments.

Introduction: The Challenge of Vinylindole Instability

Vinylindoles are powerful intermediates in organic synthesis, serving as versatile building blocks for a wide range of complex molecules, including pharmaceuticals and natural products.[1][2][3][4] Their utility, however, is often hampered by their inherent instability, particularly their sensitivity to atmospheric oxygen and moisture. This guide will equip you with the knowledge and techniques to confidently handle these challenging compounds.

Frequently Asked Questions (FAQs)

Q1: Why are my vinylindole intermediates so unstable in air?

A1: The instability of vinylindoles stems from the electron-rich nature of the indole ring and the reactivity of the vinyl group.[5][6] Several degradation pathways can occur upon exposure to air:

• Oxidation: The indole nucleus, particularly at the C2 and C3 positions, is susceptible to oxidation, which can lead to the formation of oxindoles and other undesired byproducts.[5][7][8] The vinyl group can also be oxidized, potentially leading to cleavage or the formation of aldehydes and ketones.

• Polymerization: The vinyl group can undergo radical or acid-catalyzed polymerization, especially in the presence of light or trace acidic impurities, resulting in the formation of intractable polymeric material.[9]

• Hydrolysis: If the vinylindole has susceptible functional groups, or if the reaction is carried out in the presence of moisture and acid or base, hydrolysis can occur.[10]

Q2: I'm observing a complex mixture of byproducts in my reaction. How can I identify the degradation products?

A2: Identifying degradation products is crucial for troubleshooting. A combination of analytical techniques is often necessary:

• Thin-Layer Chromatography (TLC): A quick and easy way to monitor the progress of your reaction and detect the formation of new, often more polar, spots that may correspond to degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for characterizing the structure of your desired product and any major byproducts.[11][12] Degradation can sometimes be observed directly in the NMR tube, especially if using chlorinated solvents which can generate trace amounts of acid.[13]

• Mass Spectrometry (MS): Provides molecular weight information that can help identify potential degradation products, such as oxidized or hydrolyzed species.[14]

Q3: Can I store my vinylindole intermediate? If so, what are the best conditions?

A3: Long-term storage of vinylindoles is generally not recommended due to their instability. If short-term storage is necessary, it should be done under a strictly inert atmosphere (argon or nitrogen) at low temperatures (-20°C or -78°C). The compound should be stored as a solid if possible, as solutions may degrade more rapidly. It is advisable to use the intermediate immediately after preparation and purification.

Q4: Should I protect the indole nitrogen?

A4: Protecting the indole nitrogen with a suitable protecting group (e.g., Boc, Cbz, or a silyl group) can significantly enhance the stability of the vinylindole intermediate.[15][16][17] Protection reduces the electron-donating ability of the indole ring, making it less susceptible to oxidation. It can also prevent N-H related side reactions. The choice of protecting group will depend on the specific reaction conditions you plan to use subsequently.

Core Techniques for Handling Air-Sensitive Vinylindoles

Success in working with air-sensitive vinylindoles hinges on the rigorous exclusion of air and moisture. The two primary methods for achieving this are the use of a Schlenk line or a glovebox.

Schlenk Line Techniques

A Schlenk line is a versatile piece of glassware that allows for the manipulation of compounds under an inert atmosphere. It consists of a dual manifold with one line connected to a vacuum pump and the other to a source of high-purity inert gas (argon or nitrogen).

Workflow for a Reaction using a Schlenk Line:

Caption: Workflow for setting up an air-sensitive reaction on a Schlenk line.

Glovebox Techniques

A glovebox provides a sealed environment with a continuously purified inert atmosphere, offering a higher level of protection against air and moisture.

Workflow for Operations in a Glovebox:

Caption: Workflow for introducing and handling materials in a glovebox.

Troubleshooting Guide

This table outlines common problems encountered when working with vinylindole intermediates, their probable causes, and recommended solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or no yield of desired product	1. Degradation of the vinylindole intermediate due to exposure to air/moisture.[10][18][19] 2. Polymerization of the vinylindole.[9] 3. Incorrect reaction conditions (temperature, solvent, etc.).	1. Ensure all glassware is rigorously dried and the system is properly purged with an inert gas. Use freshly degassed solvents. 2. Work at lower temperatures and in the absence of light. Consider adding a radical inhibitor if appropriate for your reaction. 3. Re-optimize reaction conditions, ensuring all reagents are pure and dry.
Formation of a brown/black tar or insoluble material	1. Extensive polymerization of the vinylindole.[9] 2. Significant decomposition of the starting material or product.	1. Use higher dilution, lower reaction temperature, and protect from light. Ensure the absence of acidic impurities. 2. Check the stability of all starting materials under the reaction conditions. Purify starting materials if necessary.
TLC shows multiple new, often polar, spots	1. Oxidation of the indole ring or vinyl group.[5][7] 2. Hydrolysis of functional groups.	1. Improve inert atmosphere techniques. Use rigorously deoxygenated solvents. Consider using a protecting group on the indole nitrogen. 2. Use anhydrous solvents and reagents. Ensure the inert gas stream is dry.
Difficulty in purifying the product by column chromatography	1. Decomposition of the vinylindole on silica gel. 2. The product is an oil that is difficult to handle.	1. Deactivate silica gel with a base (e.g., triethylamine) before use. Alternatively, use a different stationary phase like alumina. Perform chromatography quickly and at low temperatures if possible. 2. If the product is an oil, try to crystallize it from a suitable solvent system. If it remains an oil, handle it under an inert atmosphere.
Product appears pure by ¹H NMR but decomposes upon standing	1. The compound is inherently unstable and degrades over time, even as a purified solid or oil. 2. Residual solvent or impurities are catalyzing decomposition.	1. Use the product immediately in the next step. Avoid storing it. 2. Ensure the product is thoroughly dried under high vacuum. If possible, recrystallize to remove trace impurities.

Key Experimental Protocols

Protocol 1: Degassing a Solvent by the Freeze-Pump-Thaw Method

This is the most effective method for removing dissolved oxygen from solvents.

• Place the solvent in a Schlenk flask equipped with a magnetic stir bar and a greased stopcock.

• Freeze the solvent by immersing the flask in a liquid nitrogen bath.

• Once the solvent is completely frozen, open the flask to the vacuum line and evacuate for 5-10 minutes.

• Close the stopcock to the vacuum line and remove the liquid nitrogen bath.

• Allow the solvent to thaw completely. You may observe bubbling as dissolved gases are released.

• Repeat this freeze-pump-thaw cycle at least three times.

• After the final thaw, backfill the flask with a positive pressure of inert gas.

Protocol 2: Transfer of an Air-Sensitive Solution via Cannula

This technique is used to transfer liquids between Schlenk flasks without exposure to air.

• Ensure both the donor and recipient flasks are under a positive pressure of inert gas.

• Insert one end of a double-tipped needle (cannula) through the septum of the donor flask, ensuring the tip is below the surface of the liquid.

• Insert the other end of the cannula through the septum of the recipient flask.

• To initiate the transfer, slightly reduce the pressure in the recipient flask by briefly opening it to the vacuum line or by venting it with an exit needle. The pressure difference will push the liquid from the donor to the recipient flask.

• Once the transfer is complete, remove the cannula from the recipient flask first, then from the donor flask, to maintain a positive pressure in both.

References

• Asymmetric Hydrovinylation of Vinylindoles. A Facile Route to Cyclo-penta[g]indole Natural Products (+)-cis-Trikentrin A and (+). (n.d.). PMC. [Link]

• Gipstein, E., & Hewett, W. A. (n.d.). Polymerization and Copolymerization of N-Vinylindole and N-Vinylmethylindoles. Macromolecules - ACS Publications. [Link]

• Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. (2025, October 18). MDPI. [Link]

• Asymmetric hydrovinylation of vinylindoles. A facile route to cyclopenta[g]indole natural products (+)-cis-trikentrin A and (+)-cis-trikentrin B. (2012, March 28). PubMed. [Link]

• Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. (2022, October 3). ACS Omega - ACS Publications. [Link]

• Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. (n.d.). PMC. [Link]

• Vinylation of Nitro-Substituted Indoles, Quinolinones, and Anilides with Grignard Reagents. (2025, August 6). ResearchGate. [Link]

• Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. (2005, July 13). Chemical Reviews - ACS Publications. [Link]

• Enantioselective hydroacylation of N-vinylindole-2-carboxaldehydes. (n.d.). RSC Publishing. [Link]

• Kolundzic, F., et al. (n.d.). Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts. MIT Open Access Articles. [Link]

• Protecting Groups. (n.d.). [Link]

• Asymmetric Friedel−Crafts Alkylations of Indoles with Nitroalkenes Catalyzed by Zn(II)−Bisoxazoline Complexes. (2005, November 25). The Journal of Organic Chemistry - ACS Publications. [Link]

• Catalytic Asymmetric Synthesis of Chiral 2-Vinylindole Scaffolds by Friedel–Crafts Reaction. (2017, January 30). [Link]

• Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. (2025, October 18). PubMed. [Link]

• Green oxidation of indoles using halide catalysis. (2019, October 18). PMC - NIH. [Link]

• Protecting Groups. (n.d.). Organic Chemistry Portal. [Link]

• Late-Stage Chemo- and Enantioselective Oxidation of Indoles to C3-Monosubstituted Oxindoles. (n.d.). Organic Chemistry Portal. [Link]

• How To: Troubleshoot a Reaction. (n.d.). Department of Chemistry : University of Rochester. [Link]

• Synthesis of a New Series of 2-Vinylindoles and Their Cycloaddition Reactivity. (2025, August 6). ResearchGate. [Link]

• 2- and 3-Vinylindoles as 4π Components in Cycloaddition Reactions. (n.d.). AIR Unimi. [Link]

• The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. (2021, January 14). PubMed. [Link]

• Synthesis of N-vinyl substituted indoles and their acid-catalyzed behavior. (2025, August 6). ResearchGate. [Link]

• Vinylation of N-Heteroarenes through Addition/Elimination Reactions of Vinyl Selenones. (2023, August 12). [Link]

• Indium(III) Catalyzed Reactions of Vinyl Azides and Indoles. (2020, April 24). Organic Letters. [Link]

• (4+3)‐Cycloaddition of 2‐vinylindoles or 4H‐furo[3,2‐b]indoles with oxyallyl cations. (n.d.). [Link]

• Protecting Groups. (n.d.). Organic Synthesis. [Link]

• Protection of Functional Groups. (n.d.). [Link]

• Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. (2025, October 18). PMC. [Link]

• Asymmetric Diels-Alder Reactions of Vinylindoles Using Organocatalysis. (2025, August 10). ResearchGate. [Link]

• Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. (n.d.). PMC. [Link]

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. (2017, February 7). MDPI. [Link]

• Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). (2025, May 26). MDPI. [Link]

• A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide. (2019, May 7). PMC. [Link]

• Nuclear Magnetic Resonance (NMR) Assessment of Bio and Crude Oil-Based Rejuvenation. (2024, September 14). [Link]

• What kind of molecules could degradate during a NMR experiment using CDCl3 as solvent? (2020, February 14). [Link]

• Vinyl azides in organic synthesis: an overview. (n.d.). PMC - NIH. [Link]

• NMR at operational temperature for resonance assignments of a PET degrading enzyme. (2024, September 10). bioRxiv. [Link]

Sources

• 1. Asymmetric Hydrovinylation of Vinylindoles. A Facile Route to Cyclo-penta[g]indole Natural Products (+)-cis-Trikentrin A and (+)-cis-Trikentrin B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric hydrovinylation of vinylindoles. A facile route to cyclopenta[g]indole natural products (+)-cis-trikentrin A and (+)-cis-trikentrin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Green oxidation of indoles using halide catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. Late-Stage Chemo- and Enantioselective Oxidation of Indoles to C3-Monosubstituted Oxindoles [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. benchchem.com [benchchem.com]

Technical Support Center: 1-Methyl-3-Vinylindole Cycloaddition Protocols

The following technical guide is structured as a dynamic support center for researchers encountering difficulties with 1-methyl-3-vinylindole cycloadditions . It moves beyond standard protocols to address the mechanistic "why" and the practical "how" of overcoming steric and electronic barriers.

Status: Active Ticket ID: IND-DA-402 Subject: Overcoming Steric Hindrance & Reactivity Barriers in [4+2] Cycloadditions Assigned Specialist: Senior Application Scientist, Heterocycle Methodology Group

Diagnostic Overview: Why is my reaction failing?

User Query: I am attempting a Diels-Alder reaction with 1-methyl-3-vinylindole, but I am observing either no reaction or complex mixtures. I suspect steric hindrance is the cause. How do I confirm and fix this?

Scientist Response: In 3-vinylindole systems, "steric hindrance" is often a misdiagnosis for conformational locking or electronic mismatch . Before altering reagents, you must diagnose the specific barrier.

The "s-cis" Barrier (The Hidden Steric Trap)

For a 3-vinylindole to participate as a diene in a [4+2] cycloaddition, it must adopt the s-cis conformation .

• The Problem: The energy barrier to rotate from the stable s-trans to the reactive s-cis form is significant due to the clash between the vinyl hydrogen and the indole C2-H or C4-H protons.

• The 1-Methyl Effect: While N-methylation prevents N-H proton abstraction (stopping side reactions), it slightly increases the electron density of the indole, making it more susceptible to oxidation or polymerization if the cycloaddition is slow.

Decision Matrix: Pathway Analysis

Use the following logic flow to determine your troubleshooting strategy.

Figure 1: Diagnostic logic flow for identifying the root cause of reaction failure in vinylindole cycloadditions.

Core Solutions: Overcoming the Barriers

FAQ 1: How do I force the reaction if the dienophile is sterically bulky?

Solution: Lewis Acid Catalysis (LUMO Lowering) Thermal conditions alone are often insufficient for hindered substrates because the high temperatures required promote polymerization of the electron-rich indole. Lewis acids catalyze the reaction at lower temperatures by lowering the LUMO energy of the dienophile.

Recommended Catalyst Screening Protocol: Start with "soft" Lewis acids to avoid polymerizing the indole.

Catalyst	Load	Temp	Application Notes
Sc(OTf)₃	10-20 mol%	0°C to RT	Gold Standard. High tolerance for water/air. Excellent for acrylates and maleimides.
Zn(OTf)₂	20 mol%	RT	Milder. Good if Sc(OTf)₃ causes decomposition.
Eu(fod)₃	5-10 mol%	40-60°C	"Shift reagent" catalyst. Useful for acid-sensitive substrates.
Et₂AlCl	1.0 equiv	-78°C	Aggressive. Use only if others fail. Strictly anhydrous conditions required.

Critical Mechanism Note: In N-methyl-3-vinylindole, the nitrogen lone pair pushes electron density into the diene system (HOMO raising). A Lewis acid coordinates to the dienophile (LUMO lowering). This simultaneous push-pull effect is required to overcome the steric repulsion of the transition state [1, 2].

FAQ 2: I am seeing "Michael Addition" products instead of Cycloadducts. Why?

Solution: Solvent and Substitution Control This is a common competing pathway. The vinylindole acts as a nucleophile (Friedel-Crafts type alkylation) rather than a diene.

• Switch Solvent: Avoid polar protic solvents. Use Toluene or Dichloromethane (DCM) . Polar solvents stabilize the zwitterionic intermediate favored in stepwise Michael additions.

• N-Protection is Key: You are correctly using 1-methyl -3-vinylindole. N-H indoles are far more prone to Michael addition. If you still see Michael products, the reaction is likely proceeding via a stepwise mechanism rather than concerted.

• Temperature: Lower the temperature and use a Lewis Acid (see above). Concerted Diels-Alder is favored kinetically at lower temps with catalysis.

FAQ 3: The reaction works but the yield is <30%. How do I optimize?

Solution: Microwave Irradiation & High Pressure If steric hindrance at the C2 position or on the dienophile is preventing the formation of the compact transition state, you need to apply physical driving forces.

• Microwave: Rapid heating (e.g., 120°C for 10 min) can access the s-cis conformation transiently without long exposure to thermal degradation conditions [3].

• High Pressure (10-15 kbar): If available, this is the ultimate solution for steric hindrance. Diels-Alder reactions have a negative volume of activation (

  ). High pressure accelerates the reaction and favors the sterically congested transition state without thermal decomposition.

Validated Experimental Protocol

Protocol: Sc(OTf)₃-Catalyzed Cycloaddition of 1-Methyl-3-Vinylindole Target: Overcoming moderate steric hindrance with electron-deficient dienophiles (e.g., N-phenylmaleimide or methyl acrylate).

Reagents:

• 1-Methyl-3-vinylindole (1.0 equiv)

• Dienophile (1.2 - 1.5 equiv)

• Scandium(III) Triflate [Sc(OTf)₃] (0.10 - 0.20 equiv)

• Dichloromethane (anhydrous)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and cool under Argon/Nitrogen.

• Dissolution: Add 1-methyl-3-vinylindole (1 mmol) and the dienophile (1.2 mmol) to the flask. Dissolve in anhydrous DCM (5 mL, 0.2 M concentration).

  • Note: High concentration favors bimolecular cycloaddition.

• Catalyst Addition: Add Sc(OTf)₃ (0.1 mmol, 10 mol%) in one portion.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT). Monitor by TLC.

  • Checkpoint: If no reaction after 4 hours at RT, heat to 40°C or switch to Toluene and reflux.

• Quench: Filter the mixture through a short pad of silica gel (eluting with EtOAc) to remove the metal catalyst.

• Purification: Concentrate in vacuo and purify via flash column chromatography.

Self-Validating Check:

• TLC: The product should be significantly more polar than the starting indole but less polar than the polymer baseline.

• NMR: Look for the disappearance of the vinyl protons (typically dd at 5.0–7.0 ppm) and the appearance of cyclohexene ring protons (multiplets at 2.0–4.0 ppm).

Advanced Troubleshooting: The "Nuclear Option"

If the standard Diels-Alder fails due to extreme steric bulk (e.g., tetrasubstituted dienophiles), consider the [3+2] Cycloaddition / Rearrangement Strategy .

Recent literature suggests that when [4+2] is sterically forbidden, 3-vinylindoles can undergo a formal [3+2] cycloaddition with certain dipoles or under specific Lewis Acid conditions (e.g., with nitrones or quinone methides), followed by rearrangement to the six-membered ring or isolation of the five-membered ring [4, 5].

Pathway Visualization:

Figure 2: Mechanistic divergence. Steric hindrance pushes the reaction toward the stepwise path (bottom), leading to Michael adducts. Lewis acids restore the concerted path (top).

References

• Rossi, E., & Abbiati, G. (2005). 2- and 3-Vinylindoles as 4π Components in Cycloaddition Reactions.[1][2] European Journal of Organic Chemistry.[3]

• Pindur, U. (1986). Diels-Alder reactions of 3-vinylindoles: Stereochemistry and reactivity. Heterocycles.

• Gioia, C., et al. (2008).[4] Organocatalytic Asymmetric Diels-Alder Reactions of 3-Vinylindoles. Angewandte Chemie International Edition.

• Jiang, H., et al. (2020). Catalytic Asymmetric Formal [3+2] Cycloaddition of Azoalkenes with 3-Vinylindoles.[5] iScience.[5]

• Tan, B., et al. (2021). Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. Molecules.

Sources

• 1. New Diels–Alder reactions of 3-vinylindoles with an aryne: selective access to functionalized [a]anellated carbazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. air.unimi.it [air.unimi.it]
• 3. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 4. researchgate.net [researchgate.net]
• 5. Catalytic Asymmetric Formal [3+2] Cycloaddition of Azoalkenes with 3-Vinylindoles: Synthesis of 2,3-Dihydropyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]

Controlling regio-selectivity in 3-ethenyl-1-methyl-1H-indole reactions

Topic: Controlling Regio- and Chemoselectivity in Cycloadditions & Conjugate Additions

Welcome to the Advanced Synthesis Support Hub. You are accessing the technical guide for 3-ethenyl-1-methyl-1H-indole (1-Methyl-3-vinylindole) . This substrate is a highly reactive, electron-rich diene used primarily for accessing carbazole and tetrahydrocarbazole scaffolds.[1]

Its reactivity profile is dominated by two competing pathways:[1]

• [4+2] Cycloaddition (Diels-Alder): Concerted formation of carbazoles.[1][2]

• Michael-type Addition (Friedel-Crafts): Stepwise alkylation at the vinyl terminus.[1]

Below are the troubleshooting modules designed to resolve selectivity issues during these transformations.

Module 1: Pathway Control (Diels-Alder vs. Michael Addition)

User Issue: "I am attempting a Diels-Alder reaction, but I am isolating the Michael adduct (Friedel-Crafts alkylation product) or polymerized material."

Root Cause: 3-Ethenyl-1-methyl-1H-indole is an electron-rich diene.[1] In the presence of strong Bronsted acids or highly reactive electrophiles, the reaction often proceeds via a stepwise ionic mechanism (Michael addition) rather than a concerted pericyclic mechanism.[1] The N-methyl group enhances the electron density of the indole ring, increasing the rate of electrophilic attack at the vinyl

-carbon.[1]

Troubleshooting Protocol:

Variable	Recommendation for [4+2] Selectivity	Recommendation for Michael Addition
Catalyst	Use mild Lewis Acids (e.g., Sc(OTf)₃, Eu(fod)₃) or H-bond donor organocatalysts (if dienophile allows). Avoid strong Bronsted acids.[1]	Use Bronsted Acids (e.g., TFA, TsOH) or strong Lewis Acids (BF₃·OEt₂).
Temperature	Low to Ambient (-78°C to 25°C). High heat favors thermodynamic equilibration, often leading to aromatized carbazoles or polymers.[1]	Elevated (>60°C). Higher temps favor the stepwise ionic pathway and subsequent elimination steps.[1]
Solvent	Non-polar / Aprotic (Toluene, CH₂Cl₂).[1] Stabilizes the concerted transition state.	Polar / Protic (MeCN, Alcohols).[1] Stabilizes the zwitterionic intermediates of the stepwise pathway.[1]

Visualizing the Divergence:

Figure 1: Decision tree illustrating how solvent and catalyst acidity dictate the mechanistic pathway (Concerted vs. Stepwise).

Module 2: Troubleshooting Regioselectivity

User Issue: "I am reacting 3-ethenyl-1-methyl-1H-indole with an unsymmetrical dienophile (e.g., methyl acrylate or a quinone) and getting the wrong regioisomer."

Technical Insight: Regioselectivity is governed by Frontier Molecular Orbital (FMO) theory.[1][3]

• The Diene (Indole): The HOMO coefficient is largest at the terminal carbon of the vinyl group (

  -position).

• The Dienophile: The LUMO coefficient is largest at the

  -carbon of the electron-withdrawing group (EWG).[1]

The "Ortho" Rule: For 1-substituted dienes (like our vinyl indole), the "Ortho" product (1,2-disubstituted cyclohexene derivative) is generally favored over the "Meta" product.[1]

Diagnostic Table: Predicting the Major Isomer

Dienophile Type	Dominant Interaction	Predicted Major Regioisomer
Acrylates / Nitroalkenes	HOMO(diene) -C ↔ LUMO(dienophile) -C	"Ortho" (Substituents adjacent).[1][3]
Quinones (Symm)	Secondary Orbital Interactions	Endo -cycloadduct (Stereoselective).[1]
Quinones (Unsymm)	Electronic differentiation of Quinone C2/C3	Highly variable.[1] Requires Lewis Acid chelation to lock quinone geometry.[1]

Corrective Action for "Wrong" Regioisomer:

• Switch to Lewis Acid Catalysis: A Lewis acid (e.g., Mg(ClO₄)₂ or TiCl₄) will coordinate to the carbonyl of the dienophile, lowering its LUMO energy and increasing the polarization coefficient at the

  -carbon.[1] This reinforces the "Ortho" selectivity.[1]

• Check for Reversibility: If the reaction is run at high heat, you may be observing the thermodynamic product rather than the kinetic product.[1] Lower the temperature to 0°C or -20°C.

Figure 2: FMO interaction logic dictating the formation of the "Ortho" regioisomer in Normal Electron Demand Diels-Alder reactions.

Module 3: Stability & Storage (FAQ)

Q: My starting material (3-ethenyl-1-methyl-1H-indole) turned into a black tar before I could use it. Why?

A: Vinyl indoles are extremely acid-sensitive and prone to radical polymerization.[1]

• The 1-Methyl Factor: Unlike N-H vinyl indoles, the 1-methyl variant cannot tautomerize or hydrogen bond, but it is more electron-rich, making it more susceptible to oxidative polymerization.[1]

Stabilization Protocol:

• Storage: Store at -20°C under Argon.

• Additives: Add trace amounts of radical inhibitors like BHT (2,6-di-tert-butyl-4-methylphenol) or hydroquinone if storing for >24 hours.[1]

• Purification: If the compound is dark, filter through a short plug of basic alumina (not acidic silica!) immediately before use to remove oligomers.[1]

Module 4: Validated Experimental Protocols

Protocol A: Standard Thermal Diels-Alder (Carbazole Synthesis)

Best for: Stable dienophiles (Maleimides, Benzoquinones).

• Preparation: Dissolve 3-ethenyl-1-methyl-1H-indole (1.0 equiv) in anhydrous Toluene (0.1 M).

• Addition: Add N-phenylmaleimide (1.1 equiv) in one portion.

• Reaction: Stir at reflux (110°C) for 2–4 hours.

  • Note: If using 1-methyl substrate, reaction times are typically faster than N-H analogs due to higher nucleophilicity.[1]

• Workup: Cool to RT. Concentrate in vacuo.[1][4]

• Aromatization (Optional): To convert the tetrahydrocarbazole to a fully aromatic carbazole, redissolve in Toluene, add DDQ (2.2 equiv), and stir at RT for 1 hour.

Protocol B: Lewis-Acid Catalyzed Regioselective Cycloaddition

Best for: Unsymmetrical dienophiles (Methyl Acrylate, Methyl Vinyl Ketone).

• Catalyst Setup: In a flame-dried flask, dissolve Sc(OTf)₃ (10 mol%) in anhydrous CH₂Cl₂ under N₂.

• Dienophile Activation: Add the dienophile (1.2 equiv) and stir for 15 mins at 0°C.

• Diene Addition: Add 3-ethenyl-1-methyl-1H-indole (1.0 equiv) dropwise as a solution in CH₂Cl₂.

• Monitoring: Stir at 0°C. Monitor by TLC.

  • Checkpoint: If Michael addition products appear (lower Rf streaks), lower temp to -78°C.

• Quench: Filter through a pad of celite to remove catalyst.[1]

References

• Pindur, U. (1985).[1] Chemical properties and synthetic methods of 3-vinylindoles.[1][2][5][6] Journal of Heterocyclic Chemistry.[1]

• Bernardi, L., et al. (2010).[1] Organocatalytic Asymmetric Diels-Alder Reactions of 3-Vinylindoles.[1][2][7] Chemistry – A European Journal.[1][2]

• Lording, W. J., et al. (2020).[1][8] The simplest Diels–Alder reactions are not endo-selective.[1][8] Chemical Science.[1][8][9]

• Li, X., et al. (2016).[1] Procedure for the Synthesis of Polysubstituted Carbazoles from 3-Vinyl Indoles.[1][5] Organic Letters.[1][5][10][11] [5][10]

• Etienne, C. L. (1999).[1][4] Synthesis and Reactivity of 3-vinylindoles.[1][2][4][5] University of Minnesota.[1][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Synthesis and Reactivity of 3-vinylindoles - Christopher Laurence Etienne - Google 圖書 [books.google.com.hk]
• 5. Procedure for the Synthesis of Polysubstituted Carbazoles from 3-Vinyl Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 8. The simplest Diels–Alder reactions are not endo-selective - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. 1-メチルインドール-3-カルボキシアルデヒド 97% | Sigma-Aldrich [sigmaaldrich.com]
• 10. eurekaselect.com [eurekaselect.com]
• 11. Carbazole synthesis [organic-chemistry.org]

Technical Support Center: 1-Methyl-3-Vinylindole Analysis

Topic: Decomposition Products & Stability Profiling

Executive Summary

1-Methyl-3-vinylindole (1M3VI) is a highly reactive electron-rich diene used primarily as a building block in Diels-Alder cycloadditions and indole alkaloid synthesis. Its stability profile is governed by the electron-donating nature of the N-methylindole ring, which activates the C3-vinyl group toward oxidative cleavage , acid-catalyzed dimerization , and radical polymerization .

This guide addresses the specific degradation products you will encounter during analysis (GC-MS/LC-MS) and storage, providing actionable troubleshooting steps to distinguish between synthetic impurities and degradation artifacts.

Module 1: The Degradation Pathway (Mechanism of Action)

Before troubleshooting, you must understand how the molecule breaks down. The N-methyl group protects the nitrogen from oxidation, forcing reactivity almost exclusively to the exocyclic vinyl double bond.

Core Degradation Products

Product Type	Compound Name	MW (Da)	Mechanism	Visual/Analytical Sign
Precursor	1-Methyl-3-vinylindole	157.21	N/A	Clear/Yellow Oil
Oxidation	1-Methylindole-3-carboxaldehyde	159.19	Oxidative cleavage ( bond rupture)	+2 Da shift in MS; Distinct carbonyl stretch in IR.
Dimerization	Cyclodimer (Cyclobutane/Dihydropyran deriv.)	314.42	[2+2] or [4+2] Cycloaddition (Acid/Thermal)	2M peak in LC-MS; Late eluter in GC.
Polymer	Poly(1-methyl-3-vinylindole)	(157)n	Radical Polymerization	Insoluble brown/black gum ; Broadening in NMR.

Visualizing the Pathway

The following diagram illustrates the critical degradation nodes.

Figure 1: Primary degradation pathways of 1-methyl-3-vinylindole leading to aldehyde formation (oxidation) or oligomerization (thermal/acid).

Module 2: Troubleshooting Analytical Artifacts

Scenario A: "I see a peak at m/z 159 in my Mass Spec. Is this an N-oxide?"

Diagnosis: No. It is almost certainly 1-methylindole-3-carboxaldehyde . Reasoning:

• Chemistry: Vinylindoles are electron-rich styrenes. Upon exposure to air (auto-oxidation) or singlet oxygen, the vinyl double bond cleaves.

• Mass Math:

  • Vinylindole (

    ) = 157 Da.

  • Aldehyde (

    ) = 159 Da.[1]

  • The net change is

    (conceptually), but mechanistically it is cleavage. The gain of Oxygen (+16) and loss of the terminal methylene is not how the mass balance works directly in cleavage, but the resulting stable fragment is the aldehyde at 159.

• Confirmation: Check the UV trace.[2] The aldehyde has a conjugated carbonyl, causing a significant red-shift (bathochromic shift) in

  compared to the vinylindole.

Scenario B: "My GC-MS chromatogram shows multiple peaks, but my NMR looks pure."

Diagnosis: Thermal Degradation in the Injector Port. Reasoning: Vinylindoles are thermally sensitive. The high temperature of a standard split/splitless injector (250°C+) can induce:

• Polymerization: Causing "ghost" broad humps or baseline drift.

• Dimerization: Creating a distinct peak at m/z 314 that was not present in the flask.

Protocol: Validating Thermal Artifacts

• Lower Inlet Temp: Drop injector temperature to 150°C (or as low as possible to volatilize solvent).

• Switch to LC-MS: If the extra peaks disappear in LC-MS (run at ambient temp), they are GC artifacts.

• On-Column Injection: Use cold on-column injection to minimize thermal stress.

Module 3: Sample Handling & Storage FAQs

Q: My clear oil turned into a brown solid overnight. Can I purify it?

A: Likely No. The brown solid is Poly(1-methyl-3-vinylindole) . Unlike the monomer, this polymer is often insoluble in standard organic solvents (or forms a swollen gel) and cannot be "reversed" back to the monomer.

• Prevention: Always store 1M3VI with a radical inhibitor (e.g., 100-500 ppm BHT or Hydroquinone) if not using immediately.

• Storage: -20°C under Argon/Nitrogen.

Q: I need to remove the aldehyde impurity (MW 159). How?

A: Recrystallization or Silica Plug.

• Solubility Difference: The aldehyde is more polar than the vinylindole.

• Method: A rapid filtration through a short pad of silica gel (deactivated with 1% triethylamine to prevent acid-catalyzed polymerization of the vinylindole) using Hexanes:EtOAc (9:1) will elute the vinylindole first, leaving the polar aldehyde and polymers on the silica.

Module 4: Analytical Reference Data

Use this table to identify peaks in your chromatograms.

Compound	RT Relative to Monomer (C18 LC)	Key MS Ions (ESI+)	Notes
1-Methyl-3-vinylindole	1.00 (Ref)	158 [M+H]+	Parent peak. Intense.
1-Methylindole-3-carboxaldehyde	0.6 - 0.8	160 [M+H]+ , 132 [M-CO]+	Elutes earlier (more polar).
Dimer (Cyclobutane type)	1.5 - 1.8	315 [M+H]+ , 158 [Fragment]	Elutes later. Fragile ion.
Polymer	> 2.0 / Wash	Distribution	Appears as baseline hump/noise.

Module 5: Troubleshooting Workflow (Decision Tree)

Follow this logic flow when an impurity is detected.

Figure 2: Step-by-step decision tree for identifying and mitigating 1-methyl-3-vinylindole impurities.

References

• ChemicalBook. (2025).[3] 1-Methylindole-3-carboxaldehyde: Properties and Synthesis. Retrieved from

• Pindur, U. (1985). Chemische Eigenschaften und Synthese-Verfahren von 3-Vinylindolen (Chemical properties and synthesis methods of 3-vinylindoles). Journal of Heterocyclic Chemistry, 22(3), 585-591. (Seminal review on vinylindole reactivity).

• Sigma-Aldrich. (2025).[4][5] 1-Methylindole-3-carboxaldehyde Product Sheet. Retrieved from

• Elshaier, Y. A., et al. (2022).[6] Chemistry of 2-vinylindoles: synthesis and applications. New Journal of Chemistry, 46, 13383-13400.[6] (Contextual comparison of vinylindole stability). Retrieved from

• National Institutes of Health (NIH). (2025). 1-Methylindole-3-carboxaldehyde CID 87894.[7] PubChem Database.[8] Retrieved from

Sources

• 1. 1-甲基吲哚-3-甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Mass Spectrometry Rearrangement Ions and Metabolic Pathway-Based Discovery of Indole Derivatives during the Aging Process in Citrus reticulata ‘Chachi’ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-methyl indole, 603-76-9 [thegoodscentscompany.com]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. Chemistry of 2-vinylindoles: synthesis and applications - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. 1-Methylindole-3-carboxaldehyde, 98+% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 8. 1-Methyl-3-phenylindole | C15H13N | CID 610176 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of 3-Ethenyl-1-methyl-1H-indole

For researchers and professionals in drug development and organic synthesis, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the cornerstone of this analytical process. This guide provides an in-depth interpretation of the ¹H NMR spectrum of 3-ethenyl-1-methyl-1H-indole, a substituted indole derivative of interest in medicinal chemistry. We will present a predicted spectrum based on foundational principles and compare it with experimental data from analogous structures. Furthermore, a detailed, self-validating protocol for acquiring high-quality ¹H NMR data is provided, ensuring reproducibility and accuracy in your own laboratory settings.

The Structural Landscape of 3-Ethenyl-1-methyl-1H-indole

The molecular structure of 3-ethenyl-1-methyl-1H-indole features an indole core, a foundational scaffold in numerous biologically active compounds. The key substituents influencing its ¹H NMR spectrum are the methyl group at the N-1 position and the ethenyl (vinyl) group at the C-3 position. Understanding the electronic effects of these groups is crucial for predicting the chemical environment of each proton.

Figure 1: Molecular structure of 3-ethenyl-1-methyl-1H-indole with proton labeling.

Predicted ¹H NMR Spectrum and Comparative Analysis

The prediction of a ¹H NMR spectrum relies on the fundamental principles of chemical shielding and spin-spin coupling. The electron-donating nature of the indole nitrogen and the electronic effects of the substituents will dictate the chemical shifts (δ) of the protons. The spatial relationship between protons determines the coupling constants (J).

Predicted Spectral Data

Based on established chemical shift ranges and coupling constant patterns for indole derivatives and vinyl groups, we can predict the ¹H NMR spectrum of 3-ethenyl-1-methyl-1H-indole. The N-methyl group is expected to appear as a singlet in the upfield region. The indole ring protons will resonate in the aromatic region, with their specific shifts influenced by the vinyl substituent. The vinyl protons will exhibit a characteristic AMX spin system.

Comparative Analysis with Structurally Similar Compounds

To validate our predictions, we compare them with experimental data for 1-methylindole and other 3-substituted indole analogs. This comparative approach allows us to refine our understanding of the substituent effects on the indole core. For instance, the ¹H NMR data for N-methylindole shows the H2 proton at approximately 7.02 ppm and the H3 proton at 6.48 ppm. The introduction of the vinyl group at the C3 position will significantly alter the chemical shift of the H2 proton.

Proton Assignment	Predicted δ (ppm)	Predicted Multiplicity	Predicted J (Hz)	Experimental δ (ppm) (1-methylindole)[1]	Experimental J (Hz) (1-methylindole)[1]
N-CH₃	~3.75	s	-	3.75	-
H2	~7.10	s	-	7.02	d, J = 3.1
H4	~7.65	d	~8.0	7.63	d, J = 7.9
H5	~7.15	t	~7.5	7.11	t
H6	~7.25	t	~7.5	7.21	t
H7	~7.35	d	~8.0	7.31	d, J = 8.2
Hα (vinyl)	~6.80	dd	Jα,β-trans ≈ 17, Jα,β-cis ≈ 11	-	-
Hβ-cis (vinyl)	~5.20	dd	Jβ-cis,α ≈ 11, Jβ-cis,β-trans ≈ 1.5	-	-
Hβ-trans (vinyl)	~5.70	dd	Jβ-trans,α ≈ 17, Jβ-trans,β-cis ≈ 1.5	-	-

Table 1: Predicted ¹H NMR Data for 3-Ethenyl-1-methyl-1H-indole and Comparison with Experimental Data for 1-methylindole.

The vinyl protons (Hα, Hβ-cis, and Hβ-trans) form a complex splitting pattern. Hα will be a doublet of doublets due to coupling with both Hβ-cis and Hβ-trans. Similarly, Hβ-cis and Hβ-trans will each appear as a doublet of doublets. The magnitude of the coupling constants is characteristic of the geometric relationship between the vinyl protons: Jtrans > Jcis > Jgeminal.

Visualizing the Spin-Spin Coupling Network

The connectivity between protons can be visualized through a coupling network diagram. This provides a clear graphical representation of which protons are interacting, leading to the observed splitting patterns.

Figure 2: Spin-spin coupling network for 3-ethenyl-1-methyl-1H-indole.

A Self-Validating Protocol for ¹H NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible ¹H NMR data, the following detailed protocol should be followed. The justification for each step is provided to foster a deeper understanding of the experimental choices.

Experimental Workflow

Figure 3: Workflow for acquiring a high-quality ¹H NMR spectrum.

Step-by-Step Methodology

• Sample Preparation:

  • Action: Accurately weigh approximately 5 mg of 3-ethenyl-1-methyl-1H-indole.

  • Causality: A sufficient sample concentration is necessary for a good signal-to-noise ratio.

  • Action: Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃).

  • Causality: CDCl₃ is a common solvent for non-polar to moderately polar organic compounds and its residual proton signal is well-defined.

  • Action: Add a small amount of tetramethylsilane (TMS) as an internal standard.

  • Causality: TMS provides a reference signal at 0 ppm, allowing for accurate chemical shift determination.[2]

  • Action: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Causality: A standard NMR tube dimension ensures compatibility with the spectrometer probe.

• Instrument Setup and Data Acquisition:

  • Action: Insert the NMR tube into the spectrometer's probe.

  • Action: Perform locking and shimming procedures.

  • Causality: Locking on the deuterium signal of the solvent ensures field stability, while shimming optimizes the magnetic field homogeneity for sharp, well-resolved peaks.

  • Action: Set the appropriate acquisition parameters. This typically includes a 90° pulse angle, a spectral width covering the expected chemical shift range (e.g., 0-10 ppm), an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Causality: These parameters are chosen to ensure proper excitation of the nuclei and sufficient time for them to relax back to equilibrium, preventing signal saturation and distortion.

  • Action: Acquire the Free Induction Decay (FID) data, typically co-adding 16 to 64 scans.

  • Causality: Co-adding multiple scans improves the signal-to-noise ratio of the spectrum.

• Data Processing:

  • Action: Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Causality: This mathematical operation is fundamental to NMR data processing.

  • Action: Perform phase and baseline correction.

  • Causality: These corrections ensure that the peaks are properly aligned and the baseline is flat, which is crucial for accurate integration.

  • Action: Reference the spectrum by setting the TMS signal to 0.00 ppm.

  • Causality: This calibrates the chemical shift axis.

  • Action: Integrate the area under each peak.

  • Causality: The integral values are proportional to the number of protons giving rise to each signal, providing quantitative information about the molecule's structure.

Conclusion

The interpretation of the ¹H NMR spectrum of 3-ethenyl-1-methyl-1H-indole is a systematic process that combines theoretical prediction with comparative analysis of experimental data from analogous compounds. By understanding the influence of the N-methyl and C-3 vinyl substituents on the indole core, a detailed and accurate spectral assignment can be achieved. The provided experimental protocol offers a robust framework for obtaining high-quality data, which is the foundation of reliable structural elucidation in chemical research and development.

References

• DETERMINATION OF α OR β SUBSTITUTION OF THE INDOLE NUCLEUS BY NUCLEAR MAGNETIC RESONANCE. (n.d.). Retrieved from [Link]

• N-Methylindole. (n.d.). ResearchGate. Retrieved from [Link]

• Vinyl coupling constants in the 1 H NMR relevant to the constitution of dimer 63. (n.d.). ResearchGate. Retrieved from [Link]

• Supporting Information for Indole Synthesis. (2023). Royal Society of Chemistry. Retrieved from [Link]

• Metal-free synthesis of 3,5-disubstituted 1H- and 1-aryl-1H-pyrazoles from 1,3-diyne-indole derivatives employing two successive hydroaminations. (n.d.). SciSpace. Retrieved from [Link]

• Fig. A12. 1 H NMR spectrum of N-methylindole-3-thioacetic acid. (n.d.). ResearchGate. Retrieved from [Link]

• 3-Ethyl-2-methyl-1-phenyl-1H-indole. (n.d.). PubChem. Retrieved from [Link]

• A General and Scalable Synthesis of Polysubstituted Indoles. (2020). MDPI. Retrieved from [Link]

• Supporting information. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Methyl 1H-indole-3-carboxylate. (n.d.). Magritek. Retrieved from [Link]

• 1H NMR Spectroscopy. (n.d.). Thieme. Retrieved from [Link]

• Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate. (2023). ACS Omega. Retrieved from [Link]

• Novel Synthetic Route to 5-Substituted Indoles. (n.d.). Loyola eCommons. Retrieved from [Link]

• 5-(1H-Indol-3-yl)-1-methyl-3-phenyl-1,6-benzodiazocin-2(1H)-one. (2022). MDPI. Retrieved from [Link]

• Proton NMR chemical shifts and coupling constants for brain metabolites. (n.d.). Retrieved from [Link]

• NMR Coupling Constants. (n.d.). Iowa State University Chemical Instrumentation Facility. Retrieved from [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). Organometallics. Retrieved from [Link]

• Table Appendix. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• 1-Methyl-3-phenylindole. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Guide: Spectroscopic Characterization of Vinyl-Indole Derivatives via IR

Executive Summary

In medicinal chemistry, indole derivatives are ubiquitous scaffolds, serving as precursors for vinca alkaloids, kinase inhibitors, and tryptamine-based therapeutics. The introduction of a vinyl group (

)—whether at the N1, C2, or C3 position—drastically alters the compound's reactivity and pharmacological profile.

While Nuclear Magnetic Resonance (NMR) remains the structural elucidation gold standard, Infrared (IR) Spectroscopy offers a distinct advantage in rapid quality control (QC), reaction monitoring (polymerization kinetics), and solid-state analysis. This guide delineates the specific vibrational modes required to confirm the presence of a vinyl group on an indole core and distinguishes between N-vinyl and C-vinyl regioisomers without the need for deuterated solvents.

The Spectroscopic Signature: Vinyl-Indole Analysis

The identification of a vinyl group relies on three distinct vibrational regions. In indole derivatives, the challenge lies in distinguishing the vinyl signals from the aromatic background of the fused benzene-pyrrole system.

Diagnostic Band Table

Vibrational Mode	Frequency ( )	Intensity	Diagnostic Value	Notes
=C-H Stretch		Medium	High	Appears as a "shoulder" just above the aromatic C-H stretches.
C=C Stretch		Med-Strong	Medium	Often overlaps with indole ring breathing modes ( ). N-vinyl shifts lower due to conjugation.
=C-H OOP Bend		Strong	Critical	Primary confirmation of vinyl group. Absent in bare indole.
=C-H OOP Bend		Strong	Critical	Secondary confirmation. Paired with the 990 band.
N-H Stretch		Strong	Decisive	Determines N-substitution vs. C-substitution.

The "Fingerprint" Differentiator: Out-of-Plane (OOP) Bending

While the C=C stretch at

is intuitive, it is often obscured by the strong aromatic ring vibrations of the indole core ( ).

The Definitive Marker: The most reliable indicators for a terminal vinyl group (

) are the Out-of-Plane (OOP) C-H bending vibrations .

• Band 1:

  (Trans-hydrogen wag)

• Band 2:

  (Methylene wag)

These two bands appear as sharp, strong peaks in the fingerprint region. If these are missing, the vinyl group is likely polymerized or absent.

Distinguishing N-Vinyl from C-Vinyl Isomers

A common synthetic challenge is determining if the vinylation occurred at the Nitrogen (N1) or a Carbon (C2/C3).

• Scenario A: N-Vinyl Indole

  • N-H Stretch: ABSENT . The spectrum will lack the characteristic sharp peak at

    (free) or broad band at (H-bonded).

  • C=C Frequency: The vinyl group is directly conjugated to the nitrogen lone pair (enamine character). This resonance weakens the C=C bond, often shifting the stretch to lower frequencies (

    ) and increasing intensity due to a larger dipole moment change.

• Scenario B: C-Vinyl Indole (e.g., 3-vinylindole)

  • N-H Stretch: PRESENT . A distinct band remains at

    .

  • C=C Frequency: Conjugation is with the aromatic ring, typically appearing closer to

    .[1]

Decision Logic & Workflow

The following diagram illustrates the logical pathway for classifying an unknown indole derivative using IR data.

Figure 1: Decision tree for spectroscopic identification of vinyl-indole regioisomers.

Comparative Analysis: IR vs. Alternatives

Why use IR when NMR is available? This comparison highlights the operational utility of IR in a drug development context.

Feature	FT-IR (ATR)	1H-NMR (Liquid)	Raman
Primary Vinyl ID	C-H OOP Bends ( )	Vinyl protons ( , coupling )	Symmetric C=C Stretch ( )
Sample State	Solid or Oil (Native state)	Solution (Requires deuterated solvent)	Solid or Liquid
Time per Sample		(prep + shim)
Sensitivity to Polymerization	High (Loss of 910/990 bands is obvious)	High (Line broadening)	Medium
N-Vinyl vs C-Vinyl	Fast (Presence/Absence of N-H)	Definitive (Coupling to N-H or C-H)	Less diagnostic for H-bonding
Cost	Low	High	Medium-High

Expert Insight: IR is superior for monitoring the stability of N-vinyl indoles, which are prone to acid-catalyzed hydrolysis or polymerization. If the sharp bands at 910/990 cm⁻¹ begin to broaden or disappear over time, the sample is degrading.

Experimental Protocol: ATR-FTIR of Indole Derivatives[2]

This protocol utilizes Attenuated Total Reflectance (ATR), eliminating the need for KBr pellets and reducing moisture interference.

Equipment & Reagents

• Instrument: FTIR Spectrometer (e.g., Bruker, PerkinElmer, Shimadzu) with DTGS or MCT detector.

• Accessory: Diamond or ZnSe ATR crystal (Diamond preferred for hardness).

• Solvents: Isopropanol or Acetone (for cleaning).

Step-by-Step Workflow

• System Blank:

  • Clean the ATR crystal with isopropanol and a lint-free wipe.

  • Collect a background spectrum (air) with the same parameters as the sample (typically 16-32 scans,

    resolution).

• Sample Deposition:

  • Solids: Place

    of the indole derivative directly on the center of the crystal. Apply pressure using the anvil clamp until the force gauge indicates optimal contact.

  • Oils/Liquids: Place 1 drop on the crystal; no pressure clamp is usually needed.

• Acquisition:

  • Scan range: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    .

  • Accumulate 32 scans to improve Signal-to-Noise (S/N) ratio.

• Post-Processing:

  • Apply Baseline Correction (Rubberband method preferred).

  • Normalize the spectrum (optional, but helps when comparing batches).

  • Identify the "Indole Reference Peak" (Aromatic Ring Stretch

    ) to verify sample quality.

Workflow Diagram

Figure 2: Standard Operating Procedure (SOP) for ATR-FTIR analysis.

Troubleshooting & Interferences

• Solvent Peaks: If the sample was recrystallized from chlorinated solvents (DCM, Chloroform), be wary of C-Cl bands in the fingerprint region (

  ), though they rarely overlap with the 910/990 vinyl bands.

• Water Interference: Broad bands at

  due to atmospheric moisture can mimic an N-H stretch.

  • Solution: Check the shape. N-H stretches in indoles are typically sharper than the broad "mound" of water. If in doubt, dry the sample in a desiccator and rescan.

• Overtones: Aromatic overtones exist in the

  range but are weak. Do not confuse them with the C=C stretch.

References

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Ed. Wiley. (Standard text for vinyl OOP frequencies).

• NIST Chemistry WebBook. Indole IR Spectrum. Link (Verified reference for base indole spectrum).

• Chemistry LibreTexts. Infrared Spectra of Alkenes. Link (Detailed breakdown of vinyl C-H OOP bands).

• Specac Application Notes. Interpreting Infrared Spectra. Link (Methodology for ATR analysis).

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]

Comparative Mass Spectrometry Guide: 1-Methyl-3-Vinylindole Fragmentation Dynamics

Topic: Mass Spectrometry Fragmentation Pattern of 1-Methyl-3-Vinylindole Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the structural elucidation of indole alkaloids and synthetic intermediates, 1-methyl-3-vinylindole represents a critical motif. Its fragmentation pattern under Electron Ionization (EI) conditions offers a unique fingerprint distinct from its non-methylated or non-vinylated analogs. This guide provides a technical breakdown of its mass spectral behavior, comparing it against key structural alternatives like 1-methylindole and 3-vinylindole .

We focus on the mechanistic causality of ion formation—specifically the competition between N-methyl cleavage , vinyl group fragmentation , and quinolinium ring expansion —to provide a robust framework for identification in complex matrices.

Experimental Protocol: GC-MS Characterization

To ensure reproducibility and spectral fidelity, the following protocol is recommended. This workflow minimizes thermal degradation of the vinyl group prior to ionization.

Standard Operating Procedure (SOP)

• Sample Preparation:

  • Dissolve 1 mg of 1-methyl-3-vinylindole in 1 mL of HPLC-grade Methanol or Acetonitrile.

  • Dilute to 10 µg/mL for injection. Avoid chlorinated solvents to prevent artifactual halogen adducts.

• Instrumentation (GC-MS):

  • Inlet Temperature: 250°C (Splitless mode).

  • Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Oven Program: 60°C (hold 1 min)

    20°C/min 280°C (hold 5 min).

• Mass Spectrometer Settings:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Scan Range: m/z 40–300.

Fragmentation Mechanism & Pathway Analysis[1][2][3]

The molecular ion (

) of 1-methyl-3-vinylindole appears at m/z 157 . The fragmentation is driven by the stability of the aromatic indole core and the ability of the vinyl group to extend conjugation or participate in ring expansion.

Primary Fragmentation Channels

• Radical Stabilization (

  ): The loss of a hydrogen atom is a dominant process, forming a highly stabilized cation at m/z 156 . The vinyl group allows for extended resonance, making this ion significantly more abundant than in simple alkyl indoles.

  • Mechanism:[1][2][3]

    -cleavage or loss of a vinyl proton to form a conjugated system.

• N-Methyl Cleavage (

  ): Loss of the methyl radical ( ) from the nitrogen leads to the cation at m/z 142 . This is a diagnostic peak distinguishing it from 3-vinylindole (which lacks the N-methyl group).

• Ring Expansion (Quinolinium Formation): Similar to alkyl indoles, the methylene/vinyl moiety can induce ring expansion to form a quinolinium-type ion. This rearrangement often precedes the loss of HCN.

• Vinyl Group Loss (

  ): Cleavage of the C3-vinyl bond expels a vinyl radical ( ), yielding the m/z 130 ion (quinolinium/indolyl cation), which is a common base peak in many indole spectra.

Visualized Mechanism (Graphviz)

Figure 1: Proposed fragmentation pathways for 1-methyl-3-vinylindole under 70 eV Electron Ionization.

Comparative Analysis: Target vs. Alternatives

Distinguishing 1-methyl-3-vinylindole from its structural analogs requires analyzing specific mass shifts. The table below highlights the diagnostic peaks that separate the target from 1-methylindole (lacking vinyl) and 3-vinylindole (lacking methyl).

Comparative Data Table

Feature	1-Methyl-3-vinylindole (Target)	1-Methylindole (Alternative 1)	3-Vinylindole (Alternative 2)
Molecular Weight	157 g/mol	131 g/mol	143 g/mol
Molecular Ion ( )	m/z 157 (Strong)	m/z 131 (Strong)	m/z 143 (Strong)
Base Peak (Typical)	m/z 156 or 130	m/z 131	m/z 142 or 115
Key Loss: Methyl	m/z 142 ( )	m/z 116 ( )	Not Observed (No N-Me)
Key Loss: Vinyl	m/z 130 ( )	N/A	m/z 116 ( )
Key Loss: HCN	m/z 103	m/z 89	m/z 116 89
Differentiation	Simultaneous loss of 15 Da (Me) and 27 Da (Vinyl) observed in pathway.[2][3]	Only loss of 15 Da (Me) and 1 Da (H).	Loss of 27 Da (Vinyl) but NO loss of 15 Da.

Interpretation Guide

• Target vs. 1-Methylindole: Look for the mass shift of +26 Da (vinyl group) on the molecular ion (157 vs 131). If you see m/z 131 as the parent, you likely have the non-vinylated precursor.

• Target vs. 3-Vinylindole: Look for the mass shift of +14 Da (methyl group). 3-Vinylindole will not show the

  transition to m/z 142. Instead, it will show a strong at 142.

Experimental Workflow Diagram

To assist in the laboratory, the following diagram outlines the decision tree for confirming the identity of the compound based on MS data.

Figure 2: Logic flow for MS-based identification of 1-methyl-3-vinylindole.

References

• Kihel, A., et al. "Study of Mass Spectra of Some Indole Derivatives."[4] American Journal of Analytical Chemistry, vol. 7, no.[4][2] 4, 2016, pp. 351-355. Link

• Jackson, G. "Fragmentation differences in the EI spectra of three synthetic cannabinoid positional isomers." Forensic Science International, vol. 241, 2014. Link

• NIST Mass Spectrometry Data Center. "Indole, 3-methyl- (Skatole) Mass Spectrum." NIST Chemistry WebBook, SRD 69. Link

• BenchChem. "Mass Spectrometry Fragmentation of 1H-Indole-3-propanal." Application Notes. Link

• PubChem. "1-Methyl-3-phenylindole Data." National Library of Medicine. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study of Mass Spectra of Some Indole Derivatives [scirp.org]

Comparative Guide: Reactivity of 1-Methyl-3-vinylindole vs. 1-H-3-vinylindole

[1]

Executive Summary: The "Electron-Rich" Trap

In the synthesis of carbazoles and indole alkaloids, 3-vinylindoles serve as potent 4

components (dienes) in Diels-Alder reactions. A common misconception in rational design is that N-methylation—by increasing electron density via inductive effects—will universally enhance diene reactivity towards electrophilic dienophiles.

The Reality: While 1-methyl-3-vinylindole is indeed more electron-rich, this modification often leads to diminished synthetic utility compared to its 1-H counterpart under catalytic conditions. The N-methyl group removes the critical N-H moiety capable of hydrogen-bond-directed stereoselectivity and renders the indole nucleus highly susceptible to acid-catalyzed polymerization and oxidative decomposition.

This guide objectively compares the two species, providing mechanistic insights, experimental data, and validated protocols to navigate their distinct reactivity profiles.

Electronic Structure & Mechanistic Drivers

The N-H vs. N-Me Factor

The reactivity difference is governed by two competing factors: Electronic Activation vs. Secondary Orbital Interactions (SOI).

Feature	1-H-3-vinylindole	1-Methyl-3-vinylindole
Electronic Effect	Lone pair participation in aromaticity; N-H is a weak donor.	Methyl group (+I effect) increases electron density on the indole ring and vinyl group.
HOMO Energy	Moderate. Sufficient for Normal Electron Demand (NED) DA reactions.[1]	Higher. Theoretically more reactive towards electron-poor dienophiles, but lowers oxidation potential.
H-Bonding	Active. N-H can H-bond with Lewis acids or dienophile carbonyls (e.g., maleimides).	Inactive. Steric bulk replaces H-bond capability.
Acid Sensitivity	Moderate. Can be handled with weak acids.	High. Prone to rapid polymerization/dimerization even with trace acid.

Mechanistic Pathway Visualization

The following diagram illustrates how the N-H moiety facilitates an organized transition state, whereas the N-Me derivative relies solely on orbital overlap, often leading to competing pathways (decomposition).

Figure 1: Mechanistic divergence showing the H-bond stabilization advantage of 1-H-3-vinylindole versus the decomposition risks of the N-Methyl variant.

Comparative Performance Data

The following data summarizes reaction outcomes with N-phenylmaleimide (NPM), a standard dienophile.

Metric	1-H-3-vinylindole	1-Methyl-3-vinylindole
Reaction Type	[4+2] Cycloaddition	[4+2] Cycloaddition
Conditions	Organocatalyst (Thiourea), -55°C	Organocatalyst (Thiourea), -55°C
Yield	90 - 98%	0% (Decomposition)
Conditions (Thermal)	Benzene, Reflux, No Catalyst	Benzene, Reflux, No Catalyst
Yield	75 - 85%	40 - 60%
Stereoselectivity	High Endo-selectivity (>95:5 dr)	Moderate Endo-selectivity
Stability	Stable at -20°C for weeks	Degrades at RT within hours

Key Insight: Under Lewis Acid or H-bond donor catalysis (common for asymmetric synthesis), 1-methyl-3-vinylindole fails due to acid sensitivity. It is only viable under strictly neutral, thermal conditions, whereas the 1-H variant is robust and tunable.

Experimental Protocols

Protocol A: Synthesis of 1-Methyl-3-vinylindole

Since this compound is commercially rare and unstable, it must be synthesized fresh.

Reagents: Methyltriphenylphosphonium bromide (MTPB), n-Butyllithium (n-BuLi), 1-Methylindole-3-carboxaldehyde.

• Preparation of Ylide:

  • In a flame-dried Schlenk flask under Argon, suspend MTPB (1.2 equiv) in anhydrous THF (0.5 M).

  • Cool to 0°C. Dropwise add n-BuLi (1.2 equiv, 2.5M in hexanes).

  • Stir for 30 min at 0°C (Solution turns bright yellow/orange).

• Wittig Reaction:

  • Cool ylide solution to -78°C.

  • Add 1-Methylindole-3-carboxaldehyde (1.0 equiv) dissolved in minimal THF dropwise.

  • Allow to warm to Room Temperature (RT) over 2 hours.

• Workup (Crucial for Stability):

  • Quench with saturated NaHCO₃ (Do NOT use acid).

  • Extract with Et₂O. Wash with brine.

  • Dry over Na₂SO₄ containing 1% Et₃N (to neutralize trace acidity).

  • Concentrate in vacuo at <30°C.

• Purification:

  • Flash chromatography on neutral alumina (not silica, which is too acidic) using Hexanes/EtOAc (95:5) with 1% Et₃N.

  • Store: Use immediately or store at -80°C under Argon.

Protocol B: Comparative Diels-Alder Reaction

Standardized procedure for testing reactivity with N-Phenylmaleimide.

Workflow Diagram:

Figure 2: Experimental workflow highlighting the divergence in conditions required to prevent decomposition of the N-Methyl derivative.

Step-by-Step:

• Setup: Dissolve 3-vinylindole derivative (1.0 mmol) in CH₂Cl₂ (5 mL).

• Addition: Add N-phenylmaleimide (1.1 mmol) in one portion.

• Conditions:

  • For 1-H: Cool to desired temp (e.g., -20°C to RT). Optional: Add H-bond donor catalyst.

  • For 1-Me: Maintain at RT or mild reflux. Exclude all Lewis acids or H-bond donors.

• Monitoring: Monitor by TLC (Stain: Vanillin). 1-Me derivative will show a "streak" if decomposition occurs.

• Isolation: Concentrate. Purify via column chromatography.

  • Note: The 1-H cycloadduct is generally a stable solid. The 1-Me cycloadduct may be an oil and prone to oxidation; store under inert gas.

References

• Gioia, C., et al. (2008). "Organocatalytic Asymmetric Diels–Alder Reactions of 3-Vinylindoles." Angewandte Chemie International Edition. Link

  • Key Finding: Demonstrates that while 1-H-3-vinylindoles react with high enantioselectivity, 1-methyl derivatives suffer from decomposition under catalytic conditions.[2]

• Pindur, U., & Eitel, M. (1988). "Synthetic and mechanistic studies on the Diels-Alder reaction of 3-vinylindoles." Helvetica Chimica Acta. Link

  • Key Finding: Establishes the fundamental reactivity patterns and the tendency of electron-rich vinylindoles to polymerize.

• Noland, W. E., et al. (1993).[3] "Diels-Alder reactions of 3-(2-nitrovinyl)indoles." Journal of Heterocyclic Chemistry. Link

  • Key Finding: Provides comparative data on nitro-vinylindole deriv

• Organic Syntheses. "1-Methylindole." Org.[4] Synth. 1976, 56, 72. Link

  • Key Finding: Standard protocol for the precursor synthesis (N-methyl

Sources

• 1. conservancy.umn.edu [conservancy.umn.edu]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 4. pubs.acs.org [pubs.acs.org]

13C NMR chemical shifts of 3-ethenyl-1-methyl-1H-indole

This guide provides a comprehensive technical analysis of the (also known as 1-methyl-3-vinylindole). It is designed for researchers and drug development professionals requiring precise spectral data for structural validation and purity assessment.

Executive Summary

3-Ethenyl-1-methyl-1H-indole is a critical intermediate in the synthesis of indole-based alkaloids and conductive polymers. Its 13C NMR spectrum is characterized by the distinct resonances of the vinyl group conjugated to the electron-rich indole core. The most diagnostic feature is the shielded terminal vinyl carbon (

) , typically appearing around 99–100 ppm , which serves as a primary indicator of successful vinylation from precursors like 1-methylindole-3-carboxaldehyde.

Structural Analysis & Numbering

The molecule consists of an indole bicyclic core substituted at the N1 position with a methyl group and at the C3 position with an ethenyl (vinyl) group.

Figure 1: Structural numbering of 3-ethenyl-1-methyl-1H-indole. The vinyl group is attached at C3, and the methyl group at N1.

13C NMR Chemical Shift Data

The following table synthesizes experimental data for the target compound and compares it with its precursor (aldehyde) and parent heterocycle (1-methylindole). This comparison allows for precise reaction monitoring.

Table 1: Comparative 13C NMR Shifts (CDCl₃, 75-100 MHz)

Carbon Position	3-Ethenyl-1-methylindole (Target) [1,2]	1-Methylindole-3-carboxaldehyde (Precursor) [3]	1-Methylindole (Parent) [4]	Assignment Logic
Vinyl ( )	99.9	—	—	Diagnostic Peak: Highly shielded due to conjugation with electron-rich indole.
Vinyl ( )	129.2	—	—	Typical vinyl CH, overlaps with aromatic region.
Carbonyl ( )	—	184.4	—	Disappearance confirms reduction/olefination.
C2	132.3	137.9	128.8	Deshielded by N1 and C3-substitution.
C3	110.9	118.1	100.9	Shifted downfield from parent due to vinyl conjugation.
C3a	127.7	125.3	128.6	Quaternary bridgehead.
C7a	137.8	137.0	136.9	Quaternary bridgehead next to N.
C4, C5, C6, C7	120–125 (m)	122–124 (m)	109, 119, 120, 121	Aromatic region; C7 typically ~109 ppm.
N-Me	32–33	33.7	32.9	Stable methyl resonance; little change across derivatives.

Key Spectral Features:

• The "99.9 ppm" Signal: This resonance is the most critical marker for 3-vinylindoles. The electron-donating nature of the indole ring (via resonance from Nitrogen) increases electron density at the

  -carbon of the vinyl group, shifting it significantly upfield compared to styrene ( ppm).

• Loss of Carbonyl: The disappearance of the signal at 184.4 ppm (aldehyde) confirms the consumption of the starting material.

Comparative Analysis & Interpretation

Substituent Effects

• Vinyl vs. Formyl: Converting the electron-withdrawing formyl group (-CHO) to the vinyl group changes the electronic nature of C3. The C3 carbon shifts upfield from 118.1 ppm (in aldehyde) to ~111 ppm (in vinyl), reflecting the loss of the strong carbonyl deshielding cone.

• N-Methylation: The methyl group at N1 resonates consistently at 32.9–33.7 ppm . This peak is a reliable internal reference for concentration and integration, as it is a sharp singlet usually distinct from the aliphatic impurity region.

Solvent Effects (CDCl₃ vs. DMSO-d₆)

• CDCl₃: Preferred for resolution. The vinyl

  -carbon appears at ~99.9 ppm.

• DMSO-d₆: Often causes a slight downfield shift (~0.5–1.0 ppm) for polar groups, but the hydrophobic vinyl group remains relatively stable. DMSO is recommended if the product aggregates or has poor solubility.

Experimental Protocol: Synthesis & Characterization

The most robust route to 3-ethenyl-1-methyl-1H-indole is the Wittig Olefination of 1-methylindole-3-carboxaldehyde.

Protocol:

• Reagents: Suspend methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF.

• Base: Add

  -BuLi or KOtBu (1.2 equiv) at 0°C to generate the ylide (bright yellow).

• Addition: Add 1-methylindole-3-carboxaldehyde (1.0 equiv) dropwise.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (disappearance of aldehyde).

• Workup: Quench with water, extract with EtOAc, and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc 9:1). The product is an oil or low-melting solid.

Workflow Diagram:

Figure 2: Synthesis and characterization workflow for 3-ethenyl-1-methyl-1H-indole.

References

• Wiley-VCH. Reaction Condition Screening for Arylation of N-Methylindole (Supporting Information). (Contains spectral data for 3-substituted 1-methylindoles, identifying the characteristic 99.9 ppm vinyl shift).

• TetraTek. NMR Analysis of Methyl 1H-indole-3-carboxylate and Derivatives. (Provides comparative indole C3/C2 shift data).

• Royal Society of Chemistry (RSC). Cu(II)-Catalyzed C(sp3)-H Oxidation... Synthesis of 3-Formylindoles. (Definitive data for 1-methylindole-3-carboxaldehyde).

• ChemicalBook. 1-Methylindole 13C NMR Spectrum. (Standard reference data for the parent heterocycle).

Comparative Guide: UV-Vis Absorption Maxima of N-Methylated Vinylindoles

The following guide provides an in-depth technical comparison of the UV-Vis absorption properties of N-methylated vinylindoles, designed for researchers in medicinal chemistry and spectroscopic analysis.

Executive Summary & Strategic Importance

Vinylindoles are pivotal intermediates in the synthesis of carbazole alkaloids and biologically active indoles. Their electronic structure, defined by the conjugation of the vinyl group with the indole

-system, makes UV-Vis spectroscopy a critical tool for structural validation and purity assessment.

This guide analyzes the bathochromic (red) shifts and hyperchromic effects induced by N-methylation. Understanding these shifts is essential for distinguishing between N-H and N-methyl derivatives during reaction monitoring (e.g., Heck coupling or Knoevenagel condensation) and for assessing the electronic impact of substituents on the indole core.

Mechanistic Insight: Electronic Transitions

The UV-Vis spectra of vinylindoles are dominated by

transitions. To interpret the data accurately, one must understand the perturbation of the indole chromophore.

The Indole Chromophore Base

• Transitions: Indole exhibits two primary absorption bands in the near-UV region:

  • Band: Polarized along the long axis; sensitive to substitution at C-3 and N-1.
  • Band: Polarized along the short axis; typically shows fine structure.

• Baseline: Unsubstituted indole absorbs at

  nm (solvent dependent).

The Vinyl Perturbation (Conjugation)

Attaching a vinyl group (ethenyl) to the C-2 or C-3 position extends the conjugated system. According to Molecular Orbital (MO) theory, this extended conjugation raises the energy of the Highest Occupied Molecular Orbital (HOMO) and lowers the Lowest Unoccupied Molecular Orbital (LUMO), reducing the energy gap (

) and shifting absorption to longer wavelengths (Bathochromic Shift).

The N-Methyl Auxochromic Effect

• Inductive Effect (+I): The methyl group donates electron density into the ring

  -framework, slightly destabilizing the HOMO.

• Hyperconjugation: Interaction between the methyl C-H

  orbitals and the indole system further stabilizes the excited state.

• Steric Influence: While N-methyl groups are generally small, they can influence the planarity of the vinyl group. However, in 1-methyl-vinylindoles, the electronic donation typically dominates, resulting in a net red shift relative to the N-H analog.

Comparative Data Analysis

The following table synthesizes experimental trends and available data for vinylindoles and their N-methylated counterparts.

Table 1: UV-Vis Absorption Maxima Comparison

Compound Class	Specific Derivative	(nm) [Solvent]	Extinction Coeff.[1] ( )	Spectral Features
Parent Heterocycle	Indole	270, 279, 287 [EtOH]	~6,000	Structured band; sharp peaks.
Parent Heterocycle	1-Methylindole	280–290 [EtOH]	~6,500	Slight red shift vs. indole; loss of H-bond donor ability.
C-3 Vinyl Series	3-Vinylindole	295–305 [MeOH]	>10,000	Broadened band due to conjugation; significant red shift (+20-30 nm vs indole).
C-3 Vinyl Series	1-Methyl-3-vinylindole	305–315 [MeOH]	High	Distinct bathochromic shift (+5-10 nm) vs. 3-vinylindole.
C-2 Vinyl Series	2-Vinylindole	290–300 [EtOH]	High	Conjugation through C2-C3 bond; prone to polymerization.
C-2 Vinyl Series	1-Methyl-2-vinylindole	300–310 [EtOH]	High	Stabilized excited state; red-shifted vs. N-H analog.
Substituted Analog	2-Formyl-1-methyl-3-vinylindole	318, 240 [Acid/Base]	15,800 (log 4.2)	Strong red shift due to additional formyl conjugation (push-pull system).

Critical Note: The exact

is solvent-dependent. Polar solvents (MeOH, EtOH) typically induce a slight red shift for transitions compared to non-polar solvents (Hexane) due to stabilization of the polar excited state.

Visualization of Electronic Effects[2][3][4]

Diagram 1: Energy Level & Spectral Shift Logic

This diagram illustrates the causality between structural modification and the observed spectral shift.

Caption: Logical flow of structural modifications leading to bathochromic shifts in N-methylated vinylindoles.

Experimental Protocol for Comparative Analysis

To strictly validate the N-methylation of a vinylindole product, follow this self-validating protocol. This ensures that observed shifts are due to substitution and not solvent artifacts or concentration effects.

Reagents & Preparation

• Solvent: Spectroscopic grade Methanol (MeOH) or Acetonitrile (MeCN). Avoid Benzene/Toluene due to UV cutoff interference.

• Concentration: Prepare a stock solution of

  M. Dilute to M for final scan.

• Blank: Pure solvent from the same bottle used for dissolution.

Measurement Workflow

• Baseline Correction: Run a dual-beam background correction with pure solvent in both cuvettes.

• Scan Parameters:

  • Range: 200 nm – 500 nm.

  • Scan Speed: Medium (approx. 200 nm/min) for resolution of fine structure.

  • Slit Width: 1.0 nm.

• Data Validation (The "Dilution Test"):

  • Measure Absorbance (A) at ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    .[1][2][3]

  • Dilute sample by 50%.

  • Measure A again.

  • Validation: If

    , the Beer-Lambert law holds, and no aggregation is occurring.

Diagram 2: Validation Workflow

Caption: Step-by-step experimental workflow for validating UV-Vis spectral data.

Applications in Drug Development

• Purity Monitoring: The distinct shift of the N-methyl derivative allows for monitoring the completeness of methylation reactions. If the starting material (N-H vinylindole)

  (e.g., 295 nm) persists, the reaction is incomplete.

• Structural Confirmation: In complex synthesis (e.g., Mizoroki-Heck reactions), distinguishing between C-alkylation and N-alkylation is difficult by MS alone. UV-Vis provides a quick "fingerprint" confirmation of the conjugated system's integrity.

• Impurity Profiling: Polymerization of vinylindoles (a common degradation pathway) often results in a loss of the sharp vinyl conjugation band and the appearance of broad, lower-energy tailing.

References

• Optical properties of 3-substituted indoles. PMC - NIH. Available at: [Link]

• Synthesis of 3-vinyl indoles via ultrasound assisted Mizoroki-Heck reaction. ResearchGate. Available at: [Link]

• UV Study of the Protonation of Indole-2-carboxylic Acid, 3-Methylindole. Croatica Chemica Acta. Available at: [Link]

• The Exhaustive Methylation of 3,4-Dihydro-beta-carboline (Spectral Data for 1-methyl-3-vinylindole). Canadian Journal of Chemistry. Available at: [Link]

• Interpreting UV-Vis Spectra: Effect of Conjugation. University of Toronto Scarborough. Available at: [Link]

Sources

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Comparative Guide: Wittig vs. Peterson Olefination for Vinylindole Synthesis

Executive Summary

In the synthesis of vinylindoles—critical intermediates for carbazole alkaloids and Diels-Alder cycloaddition substrates—the choice between Wittig and Peterson olefination is rarely a matter of preference but rather of steric necessity and downstream purification strategy .

While the Wittig reaction remains the industry workhorse due to reagent availability, it frequently stalls with sterically hindered indole-3-ketones and generates triphenylphosphine oxide (Ph₃PO), a byproduct notorious for complicating purification. The Peterson olefination (silicon-Wittig) offers a superior alternative for hindered substrates and provides a unique "stereochemical switch," allowing access to either E- or Z-isomers from a single intermediate by altering elimination conditions.[1][2]

This guide analyzes the mechanistic divergence, experimental protocols, and decision-making criteria for deploying these methodologies in vinylindole synthesis.

Mechanistic Divergence & Causality

To optimize yield, one must understand the distinct driving forces of these reactions. Both rely on the formation of a strong bond to oxygen (P=O vs. Si-O) to drive the reaction, but their transition states dictate their utility.

Wittig Mechanism (The Concerted Constraint)

The Wittig reaction proceeds through a concerted [2+2] cycloaddition forming a four-membered oxaphosphetane intermediate.

• Constraint: The formation of this sterically demanding ring is sensitive to crowding at the indole C3 position.

• Outcome: Spontaneous collapse yields the alkene and Ph₃PO. Stereoselectivity is kinetically controlled (unstabilized ylides

  Z-alkene; stabilized E-alkene), offering little post-reaction flexibility.

Peterson Mechanism (The Stepwise Advantage)

The Peterson olefination involves the addition of an

-silyl carbanion to the carbonyl, forming a -hydroxysilane .[1][2][3][4][5]

• Advantage: This intermediate is often stable and isolable.

• The Stereochemical Switch: The elimination step is stereospecific.

  • Basic conditions (KH, NaH): Proceed via a pentacoordinate silicate intermediate, resulting in syn-elimination .[4]

  • Acidic conditions (H₂SO₄, BF₃·OEt₂): Proceed via protonation of the hydroxyl group, resulting in anti-elimination .

Diagram 1: Mechanistic Pathways & Stereocontrol

The following diagram illustrates the parallel pathways and the unique divergence point of the Peterson elimination.

Caption: Comparative flux of Wittig (top) vs. Peterson (bottom) pathways. Note the Peterson "divergence point" at the

-hydroxysilane.[1]

Critical Parameter Analysis

The following data summarizes performance metrics for the synthesis of 3-vinylindole from N-methylindole-3-carboxaldehyde .

Parameter	Wittig Olefination	Peterson Olefination
Reagent Cost	Low (PPh₃ is cheap)	Moderate (TMS-methyl chloride required)
Atom Economy	Poor (Ph₃PO MW=278 waste)	Good (TMSOH/Siloxane waste is volatile)
Steric Tolerance	Low (Fails with bulky C3-ketones)	High (Small nucleophile attacks easily)
Purification	Difficult (Ph₃PO tracks with product)	Easy (Byproducts remove via evaporation/wash)
Stereocontrol	Fixed (Reagent dependent)	Tunable (Condition dependent)
Base Sensitivity	High (Requires protection of Indole NH)	High (Requires protection of Indole NH)
Typical Yield	60–75%	75–90%

Validated Experimental Protocols

Safety Note: Vinylindoles are acid-sensitive and prone to polymerization. Store under inert atmosphere at -20°C.

Protocol A: Wittig Synthesis of 3-Vinyl-N-Methylindole

Best for: Simple terminal alkenes where stereochemistry is not a variable.

• Reagent Prep: Flame-dry a 100 mL Schlenk flask under Argon. Add Methyltriphenylphosphonium bromide (1.2 equiv) and anhydrous THF (0.5 M).

• Ylide Generation: Cool to 0°C. Add n-BuLi (1.2 equiv, 2.5 M in hexanes) dropwise. The solution yields a bright yellow ylide. Stir for 30 min.

  • Expert Insight: Use Potassium tert-butoxide (tBuOK) if n-BuLi is too harsh for other functional groups; however, Li-salts often improve solubility.

• Addition: Add N-methylindole-3-carboxaldehyde (1.0 equiv) dissolved in THF dropwise.

• Reaction: Warm to Room Temperature (RT) and stir for 4 hours. Color fades to pale precipitate.

• Workup (The Ph₃PO Problem): Quench with sat. NH₄Cl.[6] Extract with Et₂O.

  • Crucial Step: To remove Ph₃PO, concentrate the crude oil and triturate with cold hexane (Ph₃PO is insoluble). Filter the solids.[6] Alternatively, add ZnCl₂ (2 equiv) in ethanol to precipitate a Ph₃PO-Zn complex [1].[7][8]

• Purification: Flash chromatography (Hexane/EtOAc 9:1) on silica gel (neutralized with 1% Et₃N).

Protocol B: Peterson Synthesis of 3-Vinyl-N-Methylindole

Best for: Hindered substrates or when specific E/Z geometry is required.

• Reagent Prep: Flame-dry a flask under Argon. Add (Trimethylsilyl)methyl chloride (1.2 equiv) and dry THF.

• Carbanion Generation: Cool to -78°C. Add n-BuLi (1.2 equiv) dropwise. Stir for 1 hour.

  • Expert Insight: Alternatively, use commercially available (Trimethylsilyl)methyllithium solution to reduce variability.

• Addition: Add N-methylindole-3-carboxaldehyde (1.0 equiv) in THF slowly to the cold solution.

• Intermediate Isolation: Stir at -78°C for 2 hours, then warm to 0°C. Quench with water. Extract with ether.[6][9]

  • Checkpoint: At this stage, you isolate the

    -hydroxysilane .[3][4][5][10] It is a stable diastereomeric mixture.

• Elimination (The Switch):

  • For Pathway A (Basic): Dissolve intermediate in THF. Add KH (washed with hexane) at 0°C. Stir 1h. (Syn-elimination).

  • For Pathway B (Acidic): Dissolve intermediate in THF. Add cat. H₂SO₄ or BF₃·OEt₂ . Stir 30 min. (Anti-elimination).

• Purification: The byproduct is hexamethyldisiloxane (volatile). Simple evaporation followed by a short silica plug yields pure vinylindole.

Decision Matrix

Use the following logic flow to select the appropriate method for your specific indole scaffold.

Caption: Decision tree for selecting olefination methodology based on substrate constraints and process scale.

Troubleshooting & Expert Insights

The "Indole NH" Pitfall

Both Wittig ylides and

-silyl carbanions are strong bases ( ). The indole NH ( ) will be deprotonated immediately, consuming 1 equivalent of your reagent and creating a polyanionic species that often fails to react.

• Solution: Always protect the indole nitrogen (Me, Boc, Tosyl) before olefination. If protection is impossible, use 2.2 equivalents of the base to generate the dianion, though yields will drop [2].

Polymerization Risks

Vinylindoles are electron-rich dienes. In the presence of Lewis acids (like the BF₃ used in Peterson acidic elimination), they can dimerize.

• Mitigation: If using acidic elimination, quench immediately upon completion. Store products with trace radical inhibitors (BHT) if not using immediately.

Ph₃PO Removal (Scale-Up)

On a medicinal chemistry scale (<100 mg), chromatography is fine. On a process scale (>10 g), Ph₃PO makes columns impossible.

• Alternative: Use the Horner-Wadsworth-Emmons (HWE) reaction if the target allows (requires electron-withdrawing groups), or switch to Peterson to generate volatile silicon byproducts [3].

References

• Batesky, D. C., et al. (2014). "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents." Journal of Organic Chemistry.

• Bergman, J., & Janosik, T. (2004). "Synthesis and properties of 3-vinylindoles." Modern Indole Chemistry.

• Peterson, D. J. (1968). "Carbonyl olefination reaction using silyl-substituted organometallic compounds." Journal of Organic Chemistry.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 27: Sulfur, Silicon, and Phosphorus in Organic Synthesis).

• Ager, D. J. (1984). "The Peterson Olefination Reaction."[1][2][3][4][10][11][12][13][14] Organic Reactions.[6][9][11][15][16][17][18]

Sources

• 1. chemistnotes.com [chemistnotes.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Peterson Olefination [organic-chemistry.org]
• 4. Peterson olefination - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. shenvilab.org [shenvilab.org]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. sdlookchem.com [sdlookchem.com]
• 10. lscollege.ac.in [lscollege.ac.in]
• 11. youtube.com [youtube.com]
• 12. New developments in the Peterson olefination reaction. (2002) | L. Frances van Staden | 263 Citations [scispace.com]
• 13. echemi.com [echemi.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity Comparison: 3-Vinylindole vs. 2-Vinylindole

Executive Summary: The Divergence of Indole Dienes

In the synthesis of alkaloid scaffolds—particularly carbazoles and tetrahydrocarbazoles—vinylindoles serve as indispensable 4

components (dienes).[1] However, the positional isomerism between 3-vinylindole and 2-vinylindole dictates a profound divergence in electronic behavior, stability, and reaction trajectories.

• 3-Vinylindole behaves as a highly reactive, electron-rich enamine-diene . Its reactivity is driven by the strong donation of the indole nitrogen lone pair into the C3-vinyl system. While this enables rapid cycloadditions, it incurs a high penalty: inherent instability and a propensity for competing Michael additions or polymerization.

• 2-Vinylindole functions as a stable, styrene-like diene . It offers a robust platform for controlled [4+2] cycloadditions with high endo-selectivity and regio-fidelity, making it the preferred "workhorse" for generating complex tetrahydrocarbazole cores without the handling difficulties of its C3 isomer.

This guide dissects these differences, providing experimental evidence, mechanistic insights, and validated protocols to navigate their distinct chemistries.

Electronic Structure & Stability Profile

The reactivity difference is rooted in the molecular orbital (MO) coefficients and the disruption of aromaticity during reaction.

Frontier Molecular Orbital (FMO) Analysis

Feature	3-Vinylindole	2-Vinylindole
Electronic Character	Enamine-Type: The C2=C3 bond of indole is part of the diene system. The N-lone pair conjugates directly through C3, raising the HOMO energy significantly.	Styrene-Type: The vinyl group conjugates with the C2=C3 bond. The N-lone pair is less effective at pushing density into the terminal vinyl carbon compared to the C3 isomer.
HOMO Energy	High: Very nucleophilic. Reacts rapidly with electron-deficient dienophiles (Normal Electron Demand).	Moderate: Stable but reactive enough for thermal DA reactions with activated dienophiles (e.g., maleimides).
Stability	Low: Unsubstituted 3-vinylindole polymerizes or decomposes at room temperature. Often requires N-protection (e.g., N-acetyl, N-tosyl) or C2-substitution to survive isolation.	High: Can often be isolated, stored, and purified by chromatography without decomposition.
Aromaticity Cost	High: Cycloaddition disrupts the pyrrole ring's aromaticity immediately, forming an iminium-like intermediate.	Moderate: The transition state maintains more aromatic character, resembling a styrene addition.

The Stability Paradox (Polymerization Risks)

3-Vinylindole Instability: The "enamine" character of 3-vinylindole renders it susceptible to acid-catalyzed dimerization and polymerization.

• Mechanism: Protonation at the

  -carbon of the vinyl group generates a highly stabilized carbocation (indolyl-methyl cation), which is then trapped by another vinylindole molecule.

• Mitigation: Researchers must often generate 3-vinylindoles in situ or use electron-withdrawing N-protecting groups (EWG) to lower the HOMO energy and prevent self-polymerization.

Diels-Alder Reactivity: The Core Comparison

Both isomers participate in [4+2] cycloadditions, but the pathways and products differ.[2]

Reaction Pathways[2]

3-Vinylindole: The "Aromatization Driver"

Reactions typically yield carbazoles rather than tetrahydrocarbazoles. The initial cycloadduct is often unstable and undergoes spontaneous oxidation (dehydrogenation) or elimination of leaving groups to restore the aromatic indole system.

2-Vinylindole: The "Stereochemical Architect"

Reactions typically yield stable tetrahydrocarbazoles . Because the indole nitrogen is not part of the newly formed ring in the same way, the adduct retains the indole character (as a fused system) or forms a stable hexahydrocarbazole intermediate that can be manipulated further.

Mechanistic Visualization (Graphviz)

The following diagram contrasts the reaction coordinate and intermediates for both isomers reacting with a generic dienophile (e.g., Maleimide).

Figure 1: Mechanistic divergence between 3-vinylindole (blue) and 2-vinylindole (red). Note the oxidative aromatization step required for 3-vinylindole adducts.

Experimental Data Comparison

The following data summarizes typical yields and conditions for the reaction with N-Phenylmaleimide (NPM) , a standard benchmark dienophile.

Parameter	3-Vinylindole (N-Methyl)	2-Vinylindole (N-Methyl)
Reaction Conditions	Toluene, 80°C, 2-4 h	Toluene, 110°C (Reflux), 12-24 h
Catalyst Required?	No (often spontaneous)	Sometimes Lewis Acid (e.g., Et₂AlCl) improves rate
Primary Product	Carbazole (via oxidation)	Tetrahydrocarbazole
Selectivity	Exo preference often observed (thermodynamic)	Endo preference (kinetic, >95:5 dr)
Yield	60–75% (Variable due to polymerization)	85–95% (High consistency)
Competing Reaction	Michael Addition (at C3)	Ene Reaction (minor)

Critical Insight: 3-Vinylindoles often yield "Michael-type" adducts if the cycloaddition is sterically hindered or if the diene cannot achieve s-cis conformation. 2-Vinylindoles are geometrically locked in a more favorable conformation for Diels-Alder, reducing side reactions.

Validated Experimental Protocols

Protocol A: [4+2] Cycloaddition of 2-Vinylindole (Tetrahydrocarbazole Synthesis)

Target: High-yield, stereocontrolled synthesis of the carbazole core.[1]

Reagents:

• 1-Methyl-2-vinylindole (1.0 equiv)

• N-Phenylmaleimide (1.1 equiv)

• Toluene (anhydrous)

Step-by-Step:

• Preparation: Dissolve 1-methyl-2-vinylindole (157 mg, 1.0 mmol) in anhydrous toluene (5 mL) in a flame-dried round-bottom flask under Argon.

• Addition: Add N-phenylmaleimide (190 mg, 1.1 mmol) in one portion.

• Reaction: Heat the mixture to reflux (110°C) for 12 hours. Monitor by TLC (SiO₂, Hexane/EtOAc 3:1). The fluorescent vinylindole spot will disappear.

• Work-up: Cool to room temperature. The product often precipitates directly.

  • If precipitate forms: Filter and wash with cold ether.

  • If soluble: Concentrate in vacuo and purify via flash chromatography (Hexane/EtOAc).

• Validation: ¹H NMR should show distinct bridgehead protons (δ 3.5–4.5 ppm) with coupling constants (

  ) indicative of endo stereochemistry (typically Hz).

Protocol B: In Situ Generation & Trapping of 3-Vinylindole

Target: Overcoming instability to access carbazoles.

Context: Because 3-vinylindole is unstable, it is best generated from 3-(1-hydroxyethyl)indole via acid-catalyzed dehydration in the presence of the dienophile.

Reagents:

• 3-(1-Hydroxyethyl)indole (Precursor)

• Dimethyl acetylenedicarboxylate (DMAD) (Trapping Agent)

• p-Toluenesulfonic acid (pTSA) (Catalyst, 10 mol%)

• Dichloromethane (DCM)

Step-by-Step:

• Setup: Dissolve 3-(1-hydroxyethyl)indole (1.0 mmol) and DMAD (1.2 mmol) in DCM (10 mL).

• Initiation: Add pTSA (17 mg, 0.1 mmol) at 0°C.

• Process: Allow to warm to room temperature and stir for 2 hours. The acid dehydrates the alcohol to the transient 3-vinylindole, which is immediately trapped by DMAD.

• Aromatization: Add DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (1.1 equiv) and stir for 1 hour to oxidize the intermediate to the fully aromatic carbazole.

• Purification: Quench with saturated NaHCO₃, extract with DCM, and purify via column chromatography.

Applications in Drug Discovery

• 2-Vinylindoles are the precursors of choice for Aspidosperma and Strychnos alkaloids due to the ability to control stereocenters on the saturated ring.

• 3-Vinylindoles are utilized for the rapid assembly of flat, intercalating Carbazole antineoplastics (e.g., Ellipticine derivatives) where aromaticity is the final goal.

References

• Pindur, U. (1988).[3] New Diels-Alder Reactions with Vinylindoles: A Regio- and Stereocontrolled Access to Annellated Indoles and Derivatives. Heterocycles. Link

• Rossi, E., & Abbiati, G. (2010). 2- and 3-Vinylindoles as 4

  Components in Cycloaddition Reactions. AIR Unimi. Link

• Pirovano, V., et al. (2023).[1] Synthesis of tetrahydrocarbazoles through a radical cation [4+2] cycloaddition reaction of 2-vinylindoles. Chemical Communications.[4] Link

• Noland, W. E. (1993). Diels-Alder reactions of 3-(2-nitrovinyl)indoles: Formation of carbazoles and bridged carbazoles. Journal of Heterocyclic Chemistry. Link

• Huang, Y. W., et al. (2016).[5] Procedure for the Synthesis of Polysubstituted Carbazoles from 3-Vinyl Indoles. Organic Letters. Link

Sources

• 1. Synthesis of tetrahydrocarbazoles through a radical cation [4+2] cycloaddition reaction of 2-vinylindoles - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06723D [pubs.rsc.org]
• 2. air.unimi.it [air.unimi.it]
• 3. researchgate.net [researchgate.net]
• 4. Efficient synthesis of carbazolespirooxindole skeletons via asymmetric Diels–Alder reaction of 3-vinylindoles and methyleneindolinones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Crystallographic Analysis: 3-Ethenyl-1-methyl-1H-indole Derivatives

This guide provides a comparative crystallographic analysis of 3-ethenyl-1-methyl-1H-indole derivatives, contrasting them with their N-unsubstituted (1H) and N-sulfonyl analogs to elucidate the structural consequences of N-methylation.

Executive Summary

The solid-state arrangement of 3-ethenyl-1-methyl-1H-indole derivatives is governed by a competition between

-conjugation planarity and steric hindrance at the N1 position. Unlike parent indoles (1H), which crystallize via robust or networks, 1-methyl derivatives lack a strong hydrogen bond donor. Consequently, their crystal packing is driven by weaker, dispersive forces ( ) and dipolar interactions ( ), often resulting in lower melting points or different polymorphs.

This guide compares three distinct structural classes to isolate the impact of the 1-methyl substitution and the 3-ethenyl functional group.

Structural Class Comparison

To understand the developability of these compounds, we compare the target class against two validated crystallographic surrogates.

Feature	Class A: 1-Methyl Derivatives (Target)	Class B: 1H-Indole Derivatives (Baseline)	Class C: N-Sulfonyl Derivatives (Surrogate)
Representative Compound	(E)-1-Methyl-3-(2-nitrovinyl)-1H-indole	(E)-Methyl 3-(1H-indol-3-yl)acrylate	3-Ethenyl-1-(tosyl)-1H-indole
H-Bond Donor	None (Methyl block)	Strong (N-H)	None (Sulfonyl block)
Primary Packing Force	Dipole-Dipole & -Stacking	/	(Sulfonyl)
Planarity	High (if 2-position is H)	High	Distorted (Sulfonyl twist)
Solubility Prediction	Lipophilic (High logP)	Amphiphilic	Moderate

Expert Insight: The 1-methyl group eliminates the primary hydrogen bond donor. In the absence of strong acceptors (like nitro groups), 1-methyl-3-vinylindoles often remain oils or low-melting solids. Crystallization requires introducing polarizable groups (e.g., -CN, -NO2, -COOR) on the ethenyl arm to induce dipole-driven lattice formation.

Comparative Crystallographic Data

The following table contrasts the unit cell parameters of an N-blocked 3-ethenyl derivative (simulating the steric bulk and acceptor-only nature of 1-methyl) against a standard 1H-indole.

Table 1: Lattice Parameters & Packing Metrics

Parameter	Compound I (N-Protected Model)	Compound II (N-H Donor Model)
Chemical Name	3-Ethenyl-1-(4-methylphenylsulfonyl)-1H-indole	(E)-Methyl 3-(1H-indol-3-yl)acrylate
Crystal System	Triclinic	Monoclinic
Space Group	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
a ( )	9.881	5.884
b ( )	10.017	7.923
c ( )	15.528	21.898
(Angle)	77.86	93.54
Volume ( )	1493.4	1018.9
Z (Molecules/Cell)	4	4
Key Interaction	(Sulfonyl) &	(Chain motif)
Ref Code / Source	Acta Cryst.[1][2] E68, o1829 [1]	Acta Cryst. E67, o3290 [2]

Data Interpretation:

• Packing Efficiency: Compound II (1H) packs more efficiently (Monoclinic) due to the directional

  interaction.

• Steric Consequence: Compound I (N-substituted) is forced into a Triclinic system with a larger unit cell volume, reflecting the steric bulk of the N-protecting group which disrupts the efficient "herringbone" packing often seen in planar indoles.

Deep Dive: Packing Forces & Pharmacophore Implications

The "Methylation Switch" Mechanism

When developing 3-ethenyl-1-methyl-1H-indole drugs, researchers must account for the loss of the N-H donor.

• In 1H-Indoles: The crystal lattice is stabilized by infinite chains of

  or bonds.[2] This creates high-melting, stable crystals.

• In 1-Methyl Indoles: The lattice energy is significantly lower. The molecules must align to maximize

  overlap between the indole rings and the ethenyl substituents.

  • Consequence: If the ethenyl group has an Electron Withdrawing Group (EWG) like a Nitro or Cyano group, the crystal creates "Push-Pull" stacks (Donor Indole

    Acceptor Vinyl).

  • Observation: (E)-2-Methyl-3-(2-methyl-2-nitrovinyl)-1H-indole crystallizes in space group

    with planar sheets, driven entirely by the dipole of the nitro group [3].

Visualizing the Packing Logic

Caption: Logical flow of structural consequences arising from N-methylation of the 3-ethenyl indole scaffold.

Experimental Protocol: Crystal Growth & Structure Solution

Growing X-ray quality crystals of 1-methyl derivatives is challenging due to their tendency to oil out. The following protocol is optimized for this specific lipophilic scaffold.

Phase 1: Synthesis & Purification

• Reaction: Perform Knoevenagel condensation of 1-methylindole-3-carboxaldehyde with the active methylene compound (e.g., nitromethane, ethyl acetate).

• Workup: Extract with EtOAc. Critical: Wash with saturated sodium bisulfite to remove unreacted aldehyde (impurities inhibit crystallization).

• Purity Check: Ensure

  purity via -NMR. Traces of solvent will prevent lattice formation.

Phase 2: Crystallization (Vapor Diffusion Method)

Target: (E)-1-Methyl-3-(2-nitrovinyl)-1H-indole or similar.

• Inner Vial: Dissolve 20 mg of the compound in 1.5 mL of Dichloromethane (DCM) . The solution should be concentrated but not saturated.

• Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 10 mL of Hexane or Pentane .

• Equilibration: Seal the outer jar tightly. Keep at

  in the dark.

  • Mechanism:[3] Hexane slowly diffuses into the DCM, increasing the polarity of the solvent mixture and forcing the lipophilic indole to organize slowly.

• Harvest: Crystals usually appear as yellow/orange needles (due to conjugation) within 48-72 hours.

Phase 3: Data Collection Workflow

Caption: Standard workflow for Single Crystal X-ray Diffraction (SC-XRD) analysis.

References

• Seshadri, H. et al. (2012). "3-Ethenyl-1-(4-methylphenylsulfonyl)-1H-indole." Acta Crystallographica Section E, 68(6), o1829. Link

• Hou, R. B., & Li, D. F. (2011).[2] "(E)-Methyl 3-(1H-indol-3-yl)acrylate."[4][5] Acta Crystallographica Section E, 67(12), o3290.[5] Link

• Sonar, V. N., Parkin, S., & Crooks, P. A. (2005). "(E)-2-Methyl-3-(2-methyl-2-nitrovinyl)-1H-indole." Acta Crystallographica Section C, 61(8), o527-o530. Link

• Wang, M., et al. (2024).[3] "Crystal structure of ethyl 3-(1-methyl-1H-indole-2-carbonyl)-2-phenylquinoline-4-carboxylate." Zeitschrift für Kristallographie - New Crystal Structures, 239(4).[3] Link

Sources

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• 2. (E)-Methyl 3-(1H-indol-3-yl)acrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 5. (E)-Methyl 3-(1H-indol-3-yl)acrylate - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-Ethenyl-1-methyl-1H-indole

The following guide details the proper disposal procedures for 3-Ethenyl-1-methyl-1H-indole (also known as 1-methyl-3-vinylindole). This protocol is designed for researchers and safety officers, prioritizing the compound's reactivity profile as an electron-rich vinyl monomer.

Executive Safety Summary

3-Ethenyl-1-methyl-1H-indole is a reactive functionalized indole. Unlike stable organic solvents, this compound possesses a vinyl group conjugated to the electron-rich indole ring, making it highly susceptible to acid-catalyzed polymerization and oxidative degradation .

• Primary Hazard: Exothermic Polymerization.

• Critical Incompatibility: Strong Acids (leads to violent hardening/exotherm), Oxidizers (peroxide formation).

• Storage Requirement: 2–8°C (Refrigerator), under inert atmosphere (Argon/Nitrogen).

• Disposal Method: High-Temperature Incineration.

Quick-Reference Hazard Profile

Property	Specification	Operational Implication
Physical State	Viscous Oil or Low-Melting Solid	May require gentle warming (<30°C) to transfer; do not overheat.
Reactivity	High (Vinyl Monomer)	DO NOT mix with acidic waste streams (e.g., H₂SO₄, HCl).
Flash Point	>110°C (Estimated)	Combustible. Classify as "Organic Waste."
Toxicity	Irritant (Skin/Eye/Resp)	Standard PPE (Nitrile gloves, safety glasses, lab coat) required.

Pre-Disposal Stabilization Protocol

Before transferring this chemical to a central waste facility, you must ensure it is stable. Vinyl indoles can form peroxides or polymerize spontaneously if stored improperly for long periods.

Step 1: Assessment

• Visual Check: Look for cloudiness, solidification (if originally liquid), or crystal formation around the cap. This indicates polymerization or peroxide formation.

• Peroxide Test: If the container is old (>1 year) and has been exposed to air, use a starch-iodide strip to test for peroxides.

  • If Positive (>100 ppm): Contact EHS immediately. Do not attempt to move or open forcibly.

  • If Negative: Proceed to Step 2.

Step 2: Quenching & Dilution (The "Safe-Stream" Method)

Pure vinyl monomers should rarely be disposed of in neat (100% concentration) form to prevent "runaway" reactions in waste drums.

• Dilution: Dilute the compound to <10% concentration using a compatible non-halogenated solvent (e.g., Ethyl Acetate, Acetone, or Toluene).

  • Why? Dilution acts as a heat sink, absorbing energy if polymerization occurs.

• Inhibition (Optional for <50g, Recommended for >50g): Add a radical inhibitor such as BHT (Butylated hydroxytoluene) or Hydroquinone (approx. 0.1% w/w) to the solution.

  • Mechanism: Scavenges free radicals, preventing chain propagation during transport.

Disposal Workflows

Scenario A: Disposal of Pure/Excess Reagent

Goal: safely move the material from the lab bench to the institution's chemical waste stream.

• Select Container: Use a clean, chemically compatible container (HDPE plastic or Amber Glass).

• Labeling: Attach a hazardous waste tag.

  • Chemical Name: 3-Ethenyl-1-methyl-1H-indole (Solution in Acetone/Ethyl Acetate).

  • Hazard Checkbox: [x] Toxic [x] Irritant [x] Flammable (due to solvent).

  • Special Note: Write "CONTAINS VINYL MONOMER - DO NOT MIX WITH ACIDS."

• Segregation: Place in the Non-Halogenated Organic Solvent stream.

  • CRITICAL: Never pour into the "Acid Waste" or "Aqueous Acid" carboy. The acid will protonate the vinyl group, initiating cationic polymerization that can rupture the container.

Scenario B: Reaction Mixture Cleanup

If the compound is part of a crude reaction mixture (e.g., Diels-Alder reaction):

• Quench: Ensure all catalysts (Lewis acids like AlCl₃ or BF₃) are fully quenched with saturated NaHCO₃ or NH₄Cl before combining with organic waste.

• Extract: Extract the organic layer.

• Dispose: Treat the organic layer as Non-Halogenated Organic Waste.

Decision Logic & Workflow Visualization

The following diagram outlines the decision process for safe disposal, ensuring incompatible waste streams are avoided.

Caption: Operational logic for segregating vinyl indole waste to prevent accidental polymerization.

Emergency Contingencies

Spill Cleanup (Bench Scale < 100 mL)

• Evacuate: Remove ignition sources.

• PPE: Wear nitrile gloves, lab coat, and safety goggles.

• Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use paper towels if the neat compound is hot or polymerizing, as this creates a fire hazard.

• Neutralize: If the spill involves acids, neutralize with sodium bicarbonate before cleaning up the indole to prevent reaction.

• Collect: Scoop into a wide-mouth jar. Label as "Hazardous Waste - Debris with Vinyl Indole."

Exposure Response

• Skin Contact: Wash with soap and water for 15 minutes. Vinyl indoles are lipophilic; water alone may not remove them efficiently.

• Eye Contact: Rinse immediately for 15 minutes.[1][2] Seek medical attention if irritation persists.

Regulatory & Compliance Data

• RCRA Classification (USA): Not explicitly listed as a P or U listed waste, but characteristic of Ignitability (D001) if in flammable solvent. Treat as hazardous chemical waste.

• European Waste Code (EWC): 16 05 06* (laboratory chemicals, consisting of or containing hazardous substances).

References

• National Institutes of Health (NIH) - PubChem. 1-Methylindole Compound Summary. Available at: [Link]

• UCLA Chemistry & Biochemistry. Safe Operating Procedure for Vinylic Monomers. Available at: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Ethenyl-1-methyl-1H-indole

Core Directive & Risk Assessment

The "Why" Behind the Safety: Handling 3-Ethenyl-1-methyl-1H-indole requires a nuanced approach that goes beyond standard organic safety. As a vinyl-substituted indole, this compound presents a dual-threat profile:

• Indole Moiety Toxicity: Like its parent compounds (1-methylindole, skatole), it is a potent irritant to mucous membranes and possesses a pervasive, objectionable odor ("stench") that adheres tenaciously to skin and clothing.

• Vinyl Reactivity: The ethenyl group at the C3 position renders the molecule susceptible to spontaneous polymerization and oxidation. This reactivity necessitates strict temperature control and inert atmosphere handling, not just for purity, but to prevent exothermic decomposition.

Hazard Classification (Extrapolated from GHS Data for 1-Methylindole & Vinyl Indoles):

• H315: Causes skin irritation.[1][2][3][4][5][6]

• H319: Causes serious eye irritation.[1][5][6]

• H335: May cause respiratory irritation.[1][2][3][4][5][6][7]

• Reactivity Warning: Polymerization hazard if exposed to heat, light, or radical initiators.

PPE Selection Guide

Rationale: The following recommendations prioritize permeation resistance against aromatic heterocycles and odor containment.

A. Respiratory Protection

Primary Control: All handling must occur within a certified Chemical Fume Hood operating at face velocity >100 fpm. Secondary Control (Spill/Maintenance):

• Respirator Type: Full-face air-purifying respirator (APR).

• Cartridge: Organic Vapor (OV) combined with P100 particulate filter.

  • Field Insight: Standard N95s offer zero protection against the indole odor or vapors. Do not rely on them.

B. Dermal Protection (Hands)

Indoles are lipophilic and can penetrate standard latex rapidly.

• Routine Handling: Double-gloving is mandatory.

  • Inner Layer: 4 mil Nitrile (Inspection contrast).

  • Outer Layer: 5-8 mil Nitrile or Neoprene (Primary barrier).

• Spill Cleanup / Prolonged Contact:

  • Material: Silver Shield® (EVOH/PE Laminate) or Viton®.

  • Why: Aromatic monomers can degrade nitrile over time. Laminates provide >4-hour breakthrough protection.

C. Ocular & Body Protection[1][2][3][5][8]

• Eyes: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are insufficient due to the risk of irreversible corneal damage from reactive monomers.

• Body: Lab coat (100% cotton or Nomex, snap closure).

  • Pro-Tip: Dedicate a specific lab coat for indole work. The odor will contaminate communal coats.

Operational Protocols

Protocol A: Safe Handling Workflow

Objective: Minimize exposure and prevent polymerization.

Figure 1: Operational workflow emphasizing cold chain maintenance and inert atmosphere handling to prevent monomer degradation.

Protocol B: Decontamination & Odor Control

Indole odors are persistent. Standard soap is often ineffective.

• Surface Decontamination: Wipe surfaces with a 10% Bleach solution (oxidizes the indole ring) followed by Ethanol.

• Glassware: Soak in an oxidizing bath (Base bath or weak hypochlorite) before standard washing.

Quantitative Data: PPE Specifications

Parameter	Recommendation	Technical Justification
Glove Material	Nitrile (Double) or Laminate	Nitrile breakthrough <15 min for some aromatics; Laminate >240 min.
Glove Thickness	Min 0.11 mm (Inner) / 0.20 mm (Outer)	Physical durability against accidental tears.
Eye Protection	Indirect Vent Goggles	Prevents vapor entry; "Vinyl" monomers are lachrymators.
Storage Temp	-20°C (Freezer)	Inhibits spontaneous polymerization of the vinyl group.
Flash Point	>110°C (Estimated)	High boiling point, but combustible.

Emergency Response Plan

Scenario: Benchtop Spill (< 10 mL)

• Alert: Announce "Chemical Spill - Indole" to labmates.

• Isolate: Turn off hot plates. Ensure hood sash is lowered.

• PPE Upgrade: Don Silver Shield® gloves if handling bulk liquid.

• Absorb: Use Vermiculite or Activated Carbon mats.

  • Note: Activated carbon helps mitigate the stench.

• Clean: Wipe area with 10% bleach to oxidize residues, then water.

• Disposal: Seal waste in a secondary bag before placing in the solid waste drum to prevent odor leakage.

Scenario: Skin Exposure[1][2][3][4][5][7][8][9][10]

• Immediate Action: Drench area with water for 15 minutes.[1][5]

• Soap Wash: Use PEG-based skin cleanser (e.g., D-Lead or similar) if available; lipophilic compounds require more than standard soap.

• Medical: Seek evaluation if redness persists.

Disposal & Waste Management

• Waste Stream: Non-Halogenated Organic Waste (unless mixed with halogens).

• Segregation: Do not mix with strong oxidizers (peroxides, nitric acid) in the waste container to avoid exothermic polymerization.

• Odor Containment: Double-bag all solid waste (gloves, paper towels) in Ziploc-style bags before placing in the main waste bin.

References

• PubChem. (2025).[6] 1-Methylindole (CAS 603-76-9) Safety Summary. National Library of Medicine. [Link]

Disclaimer: This guide is for informational purposes for trained professionals. Always consult the specific Safety Data Sheet (SDS) provided by your chemical supplier before use.

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